5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• CAS: 51291-31-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive and scientifically rigorous overview of the synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The document delineates a well-established two-step synthetic pathway, commencing with the formation of the key intermediate, 1-(phenylacetyl)-4-methylthiosemicarbazide, followed by its base-catalyzed intramolecular cyclization to yield the target triazole. This guide is designed to furnish researchers and drug development professionals with a detailed, field-proven protocol, underpinned by mechanistic insights and supported by authoritative references. The content is structured to ensure technical accuracy, promote experimental reproducibility, and provide a self-validating framework for the synthesis and characterization of this important molecule.

Introduction: The Significance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, renowned for conferring a diverse array of pharmacological activities upon molecules that contain it. Derivatives of 1,2,4-triazole have demonstrated a broad spectrum of biological effects, including antifungal, antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The incorporation of a thiol group at the 3-position and various substituents at the 4- and 5-positions of the triazole ring allows for fine-tuning of the molecule's steric and electronic properties, thereby influencing its biological target interactions. 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, the subject of this guide, represents a valuable building block for the synthesis of more complex bioactive molecules. Its structural features, including the benzyl group, offer a handle for further chemical modification, making it an attractive starting material for the development of novel therapeutic agents.

Retrosynthetic Analysis and Synthesis Strategy

The synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is most effectively approached through a two-step process. A retrosynthetic analysis reveals the logical disconnection of the target molecule back to readily available starting materials.

Caption: Retrosynthetic analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

The primary synthetic strategy involves the initial formation of a 1-acyl-4-substituted thiosemicarbazide intermediate. This is achieved through the nucleophilic addition of a hydrazide to an isothiocyanate. Subsequent intramolecular cyclization of this intermediate under basic conditions leads to the formation of the 1,2,4-triazole ring. This method is widely applicable for the synthesis of a variety of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.[1][2]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the starting materials and the target compound.

Synthesis of Phenylacetic Acid Hydrazide (Precursor 1)

Phenylacetic acid hydrazide is a key precursor that can be synthesized from phenylacetic acid and hydrazine hydrate.

Protocol:

• To a solution of phenylacetic acid (13.6 g, 0.1 mol) in ethanol (100 mL) in a round-bottom flask, add concentrated sulfuric acid (5 mL) dropwise with cooling in an ice bath.

• Reflux the mixture for 4-6 hours.

• Cool the reaction mixture to room temperature and slowly add hydrazine hydrate (80%, 7.5 mL, 0.15 mol).

• Reflux the mixture for an additional 8-10 hours.

• Cool the reaction mixture in an ice bath to precipitate the product.

• Filter the solid, wash with cold ethanol, and recrystallize from ethanol to afford pure phenylacetic acid hydrazide.

Synthesis of 1-(Phenylacetyl)-4-methylthiosemicarbazide (Intermediate)

This intermediate is synthesized via the reaction of phenylacetic acid hydrazide with methyl isothiocyanate.

Protocol:

• Dissolve phenylacetic acid hydrazide (15.0 g, 0.1 mol) in absolute ethanol (150 mL) in a 250 mL round-bottom flask equipped with a reflux condenser.

• To this solution, add methyl isothiocyanate (7.3 g, 0.1 mol) dropwise with stirring.

• Reflux the reaction mixture for 3-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature and then in an ice bath to facilitate precipitation.

• Filter the resulting white solid, wash with a small amount of cold ethanol, and dry under vacuum to yield 1-(phenylacetyl)-4-methylthiosemicarbazide.[3]

Parameter	Value
Phenylacetic acid hydrazide	15.0 g (0.1 mol)
Methyl isothiocyanate	7.3 g (0.1 mol)
Solvent	Absolute Ethanol
Reaction Temperature	Reflux
Reaction Time	3-4 hours
Expected Yield	>85%

Table 1: Quantitative data for the synthesis of 1-(phenylacetyl)-4-methylthiosemicarbazide.

Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (Target Compound)

The final step involves the intramolecular cyclization of the thiosemicarbazide intermediate in an alkaline medium.

Protocol:

• To a solution of 1-(phenylacetyl)-4-methylthiosemicarbazide (22.3 g, 0.1 mol) in ethanol (100 mL), add an aqueous solution of sodium hydroxide (8%, 50 mL).

• Reflux the mixture for 4-6 hours. The reaction can be monitored by TLC. During the reaction, the evolution of hydrogen sulfide may be observed.

• After completion, cool the reaction mixture to room temperature and carefully acidify with dilute hydrochloric acid to a pH of approximately 5-6.

• The precipitate formed is the crude 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

• Filter the solid, wash thoroughly with water to remove any inorganic impurities, and dry.

• Recrystallize the crude product from ethanol to obtain the pure compound.[1][2][4]

Parameter	Value
1-(Phenylacetyl)-4-methylthiosemicarbazide	22.3 g (0.1 mol)
Sodium Hydroxide Solution	8% aqueous solution
Solvent	Ethanol
Reaction Temperature	Reflux
Reaction Time	4-6 hours
Expected Yield	70-80%

Table 2: Quantitative data for the synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Reaction Mechanism and Rationale

The synthesis proceeds through a well-understood reaction mechanism.

Caption: Overall reaction pathway for the synthesis.

Step 1: Formation of 1-(Phenylacetyl)-4-methylthiosemicarbazide

The synthesis of the acylthiosemicarbazide intermediate is a nucleophilic addition reaction. The terminal nitrogen of the phenylacetic acid hydrazide acts as a nucleophile, attacking the electrophilic carbon of the methyl isothiocyanate. The use of a polar protic solvent like ethanol facilitates this reaction.

Step 2: Cyclization to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

The cyclization is a base-catalyzed intramolecular condensation. The alkaline medium (sodium hydroxide) deprotonates one of the amide nitrogens, increasing its nucleophilicity. This is followed by an intramolecular nucleophilic attack on the thiocarbonyl carbon. Subsequent dehydration and tautomerization lead to the formation of the stable aromatic 1,2,4-triazole ring. The thione form is in equilibrium with the thiol tautomer, which is favored in this case. The choice of an 8% sodium hydroxide solution provides the necessary basicity for the reaction to proceed at a reasonable rate without causing significant degradation of the starting material or product.[4]

Characterization and Purity Assessment (Trustworthiness)

To ensure the identity and purity of the synthesized 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a combination of analytical techniques should be employed.

• Melting Point: A sharp melting point is indicative of a pure compound. For analogous 5-benzyl-4-aryl-4H-1,2,4-triazole-3-thiols, melting points are typically in the range of 180-210 °C.[1]

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands. Key expected peaks include N-H stretching (around 3100-3300 cm⁻¹), C=N stretching (around 1600-1650 cm⁻¹), and the C=S stretching (around 1200-1250 cm⁻¹), or a weak S-H stretch if the thiol form is prominent in the solid state.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is crucial for structural confirmation. Expected signals would include a singlet for the methyl group protons, a singlet for the benzylic methylene protons, aromatic protons of the benzyl group, and a broad singlet for the N-H or S-H proton.

  • ¹³C NMR: The carbon NMR spectrum will confirm the number of unique carbon atoms and their chemical environments.

• Mass Spectrometry (MS): Mass spectrometry will provide the molecular weight of the compound, confirming the molecular formula (C₁₀H₁₁N₃S, Molecular Weight: 205.28).[5]

• Elemental Analysis: Combustion analysis should provide the percentage composition of carbon, hydrogen, nitrogen, and sulfur, which should be in close agreement with the calculated values for the molecular formula C₁₀H₁₁N₃S.

Conclusion

This technical guide has detailed a reliable and reproducible two-step synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. By providing a thorough experimental protocol, mechanistic insights, and guidance on characterization, this document serves as a valuable resource for researchers in medicinal chemistry and drug development. The synthesis is based on established chemical principles and utilizes readily available starting materials, making it an accessible route to this important heterocyclic building block. The successful synthesis and characterization of this compound will enable further exploration of its potential as a precursor for novel therapeutic agents.

References

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules. 2004. [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. 2024. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. 2004. [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. 2014. [Link]

• Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4. ResearchGate. 2017. [Link]

• Synthesis of new 4-substituted-1-aroyl-thiosemicarbazides and their cyclization to mercaptotriazoles and aminothiadiazoles. ResearchGate. 2002. [Link]

• Methylthiosemicarbazide synthesis process.

• Synthesis, characterization, computational study, and screening of novel 1-phenyl-4-(2-phenylacetyl)-thiosemicarbazide derivatives for their antioxidant and antimicrobial activities. ResearchGate. 2021. [Link]

• Thiosemicarbazides: Synthesis and reactions. ResearchGate. 2011. [Link]

• Synthesis and Characterization of Some 4-Aryl Substituted Thiosemicarbazides, N-Alkyloxybenzaldehydes Containing. Jahangirnagar University Journal of Science. 2018. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules. 2022. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules. 2004. [Link]-3049/9/1/40)

Sources

• 1. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives [mdpi.com]
• 2. nepjol.info [nepjol.info]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Chemical Properties of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 51291-31-7), a heterocyclic compound of significant interest in medicinal chemistry and drug development. While specific experimental data for this exact molecule is limited in publicly available literature, this guide synthesizes information from closely related analogs to predict and discuss its synthesis, physicochemical characteristics, spectral properties, reactivity, and potential biological applications. The document is intended to serve as a valuable resource for researchers and scientists working with or developing novel 1,2,4-triazole-based compounds.

Introduction: The Significance of the 1,2,4-Triazole-3-thiol Scaffold

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities, including antifungal, antiviral, and anticancer properties. The incorporation of a thiol group at the 3-position and various substituents at the 4- and 5-positions of the triazole ring gives rise to the 1,2,4-triazole-3-thiol class of compounds. These molecules exhibit a diverse array of pharmacological effects, such as antimicrobial, anti-inflammatory, analgesic, anticonvulsant, and antioxidant activities.[1][2]

5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, with its benzyl group at the 5-position and a methyl group at the 4-position, represents a specific molecular architecture within this class. The benzyl moiety can engage in various non-covalent interactions with biological targets, while the methyl group can influence the compound's solubility and metabolic stability. Understanding the fundamental chemical properties of this molecule is crucial for its potential development as a therapeutic agent.

Synthesis and Structural Elucidation

General Synthetic Approach

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process in organic chemistry. The most common and versatile method involves the base-catalyzed intramolecular cyclization of 1,4-disubstituted thiosemicarbazides.[1]

Figure 2: Thione-thiol tautomerism in 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

The equilibrium between these two forms is influenced by the solvent, temperature, and pH. In the solid state and in solution, the thione form is generally considered to be the more stable tautomer for many 1,2,4-triazole-3-thiol derivatives. Spectroscopic techniques, particularly NMR, are instrumental in determining the predominant tautomeric form.

Physicochemical Properties

Due to the absence of specific experimental data for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, the following properties are based on general characteristics of this class of compounds and data from close analogs.

Property	Predicted/Analogous Value	Reference/Basis
Molecular Formula	C₁₀H₁₁N₃S
Molecular Weight	205.28 g/mol
CAS Number	51291-31-7
Melting Point (°C)	182-183 (for 5-benzyl-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol)	[3]
Solubility	Generally soluble in polar organic solvents like DMSO and DMF; sparingly soluble in alcohols; likely insoluble in water.	General knowledge of triazole thiols
pKa	The NH proton is acidic, with an estimated pKa in the range of 7-9.	Based on data for related 1,2,4-triazoles

Spectral Characterization

The structural elucidation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol relies on a combination of spectroscopic methods. The expected spectral data, based on analogous compounds, are summarized below.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides key information about the proton environment in the molecule.

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity	Notes
-SH (thiol)	12.0 - 14.0	Singlet (broad)	The chemical shift is highly dependent on the solvent and concentration. This proton is exchangeable with D₂O. The presence of this signal confirms the thiol tautomer in solution.
Aromatic-H	7.2 - 7.5	Multiplet	Protons of the benzyl ring.
-CH₂- (benzyl)	~4.0	Singlet	Methylene protons of the benzyl group.
-CH₃ (N-methyl)	~3.5	Singlet	Protons of the methyl group attached to the nitrogen atom.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying key functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
N-H stretch	3100 - 3300	Medium
C-H stretch (aromatic)	3000 - 3100	Medium
C-H stretch (aliphatic)	2850 - 3000	Medium
S-H stretch	2550 - 2600	Weak
C=N stretch	1600 - 1650	Medium to Strong
C=S stretch	1200 - 1300	Medium to Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak (M⁺) at m/z = 205. Key fragmentation patterns would likely involve the loss of the benzyl group or cleavage of the triazole ring.

Reactivity and Chemical Behavior

The chemical reactivity of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is dictated by the presence of the triazole ring and the thione/thiol group.

Acidity and Basicity

The triazole ring possesses both acidic and basic properties. The N-H proton in the thione tautomer is weakly acidic. The nitrogen atoms of the triazole ring can be protonated in the presence of strong acids.

Alkylation and Acylation

The sulfur atom of the thiol tautomer and the nitrogen atoms of the triazole ring are nucleophilic and can readily undergo alkylation and acylation reactions with various electrophiles. These reactions are valuable for the synthesis of a wide range of derivatives with modified biological activities.

Figure 3: General reactivity of the triazole-thiol scaffold with electrophiles.

Oxidation

The thiol group is susceptible to oxidation, which can lead to the formation of disulfide bridges or other oxidized sulfur species. The stability of the compound under various oxidative conditions should be considered during its handling and storage.

Potential Biological Activities and Applications

• Antimicrobial Activity: Many derivatives exhibit significant activity against various strains of bacteria and fungi. [2]* Antioxidant Activity: The thiol group can act as a radical scavenger, imparting antioxidant properties to these molecules. [4]* Anti-inflammatory and Analgesic Effects: Some 1,2,4-triazole-3-thiols have demonstrated anti-inflammatory and pain-relieving properties. [1]* Anticancer Activity: The triazole scaffold is present in several anticancer drugs, and novel derivatives are continuously being explored for their potential in oncology.

The specific substitution pattern of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol makes it an interesting candidate for further investigation in these and other therapeutic areas.

Conclusion

5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound with a promising scaffold for the development of new therapeutic agents. This technical guide, by drawing upon data from closely related analogs, has provided a comprehensive overview of its likely chemical properties, including its synthesis, structural features, physicochemical parameters, spectral characteristics, and reactivity. While further experimental validation is necessary to fully characterize this specific molecule, the information presented here serves as a solid foundation for researchers and scientists to guide their future studies and unlock the full potential of this intriguing compound.

References

• Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2002).
• Nadeem, H., Mohsin, M., Afzaal, H., Riaz, S., Zahid, A., & Muhammad, S. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3(4), 366-375.
• Gumrukcuoglu, N., & Demirbas, N. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301.

• PubChem. (n.d.). 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Gup, R., & Giziroglu, E. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 203-209.
• Yurkevych, D., & Parchenko, V. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)

• ResearchGate. (n.d.). ¹H NMR Spectral Comparison: 5-Phenyl-4H-1,2,4-triazole-3-thiol (top)... Retrieved from [Link]

• PubChem. (n.d.). 4-benzyl-5-methyl-4h-1,2,4-triazole-3-thiol. Retrieved from [Link]

• PubChem. (n.d.). L-Firefly luciferin. Retrieved from [Link]

• National Chemical Laboratory. (n.d.). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. Retrieved from [Link]

• Wikipedia. (n.d.). 1,2,4-Triazole. Retrieved from [Link]

• Semantic Scholar. (n.d.). Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofura. Retrieved from [Link]

• Indus Journal of Bioscience Research. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

An In-depth Technical Guide to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS 51291-31-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound belonging to the versatile 1,2,4-triazole class. While specific experimental data for this particular molecule is limited in publicly accessible literature, this document synthesizes information from closely related analogs and the broader family of 1,2,4-triazole-3-thiols to offer insights into its synthesis, characterization, potential biological activities, and applications. The 1,2,4-triazole scaffold is a well-established pharmacophore in medicinal chemistry, known for a wide spectrum of biological activities including antimicrobial, anticancer, and anti-inflammatory properties. This guide aims to serve as a foundational resource for researchers interested in exploring the therapeutic and industrial potential of this compound.

Introduction: The Prominence of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring system is a cornerstone in the field of heterocyclic chemistry, renowned for its metabolic stability and its capacity to engage in various biological interactions. Its unique electronic and structural features, including dipole character and hydrogen bonding capabilities, allow it to act as a potent pharmacophore, binding with high affinity to biological receptors.[1] This has led to the successful development of numerous drugs containing the 1,2,4-triazole moiety, such as the antifungal agents fluconazole and itraconazole, and the antiviral ribavirin.[2]

The incorporation of a thiol group at the 3-position of the triazole ring, and further substitution at the N-4 and C-5 positions, gives rise to a class of compounds with a remarkably diverse range of pharmacological activities. These activities span from antimicrobial and antioxidant effects to potential applications in oncology and neurology.[3] 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (Figure 1) is a specific member of this class, and while it has been utilized as a building block in materials science, its biological profile remains largely unexplored in academic literature.[4] This guide will, therefore, draw upon the established chemistry and pharmacology of its structural analogs to build a predictive and informative profile.

Figure 1: Chemical Structure of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Caption: Thiol-thione tautomeric equilibrium in 1,2,4-triazole-3-thiols.

Synthesis and Manufacturing

The synthesis of 5-substituted-4-alkyl-4H-1,2,4-triazole-3-thiols is most commonly achieved through the cyclization of 1,4-disubstituted thiosemicarbazides. This general and robust methodology allows for the introduction of various substituents at the N-4 and C-5 positions.

General Synthetic Pathway

The synthesis can be conceptualized as a two-step process, starting from a corresponding carboxylic acid or its ester, as illustrated in Figure 3.

Figure 3: General Synthetic Workflow

Caption: Generalized workflow for the synthesis of the target compound.

Detailed Experimental Protocol (Hypothetical)

While a specific protocol for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is not detailed in the surveyed literature, the following procedure is adapted from established methods for analogous compounds. [2][5]This protocol should be considered a starting point for experimental design and optimization.

Step 1: Synthesis of 2-phenyl-N'-methylhydrazinecarbothioamide (1-benzyl-4-methylthiosemicarbazide)

• To a solution of phenylacetyl hydrazide (1 equivalent) in ethanol, add methyl isothiocyanate (1 equivalent).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Filter the resulting precipitate, wash with cold water, and dry under vacuum to yield the thiosemicarbazide intermediate.

Step 2: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Dissolve the 1-benzyl-4-methylthiosemicarbazide intermediate (1 equivalent) in an aqueous solution of sodium hydroxide (e.g., 8-10%, 2-3 equivalents).

• Reflux the mixture for 6-8 hours. The evolution of hydrogen sulfide may be observed.

• After cooling to room temperature, filter the solution to remove any insoluble impurities.

• Acidify the filtrate with a dilute acid (e.g., HCl or acetic acid) to a pH of 5-6.

• Collect the resulting precipitate by filtration, wash thoroughly with water, and recrystallize from a suitable solvent (e.g., ethanol/water mixture) to obtain the purified product.

Analytical Characterization

The structural elucidation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol would rely on a combination of standard spectroscopic techniques. Based on data from closely related analogs, the following spectral characteristics are anticipated.

[6][7]Table 2: Predicted Spectroscopic Data

Technique	Predicted Characteristic Signals
¹H-NMR	- SH proton: A singlet around δ 13-14 ppm. - Aromatic protons (benzyl): Multiplets in the range of δ 7.2-7.5 ppm. - CH₂ protons (benzyl): A singlet around δ 4.0-4.2 ppm. - CH₃ protons (N-methyl): A singlet around δ 3.5-3.7 ppm.
¹³C-NMR	- C=S (thione): A signal in the range of δ 165-175 ppm. - C-5 (triazole): A signal around δ 150-155 ppm. - Aromatic carbons: Signals between δ 127-135 ppm. - CH₂ carbon: A signal around δ 30-35 ppm. - CH₃ carbon: A signal around δ 30-35 ppm.
FT-IR (cm⁻¹)	- N-H stretch (thione): A broad band around 3100-3300 cm⁻¹. - C-H stretches (aromatic/aliphatic): Bands around 2900-3100 cm⁻¹. - S-H stretch (thiol): A weak band around 2550-2600 cm⁻¹. - C=N stretch (triazole): A sharp band around 1600-1650 cm⁻¹. - C=S stretch (thione): A band around 1250-1300 cm⁻¹.
Mass Spec.	- [M]+: Expected at m/z = 205. - [M+H]+: Expected at m/z = 206. - Fragmentation: A prominent peak corresponding to the tropylium ion (C₇H₇⁺) at m/z = 91 is expected due to the benzyl group.

Potential Biological Activities and Mechanism of Action

The 1,2,4-triazole-3-thiol scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities. While specific studies on 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol are lacking, its potential can be inferred from related compounds.

Antimicrobial Activity

Numerous 1,2,4-triazole-3-thiol derivatives have demonstrated significant antibacterial and antifungal activity. T[8][9]he proposed mechanism for antifungal action often involves the inhibition of cytochrome P450 14α-demethylase, an enzyme crucial for ergosterol biosynthesis in fungal cell membranes. The triazole nitrogen atoms are thought to coordinate with the heme iron atom in the enzyme's active site, disrupting its function.

Anticancer Activity

Derivatives of this scaffold have been investigated for their anticancer properties. P[10]otential mechanisms of action are diverse and can include:

• Enzyme Inhibition: Inhibition of kinases, which are often dysregulated in cancer.

• Induction of Apoptosis: Triggering programmed cell death in cancer cells.

• Interference with Signaling Pathways: Modulation of pathways involved in cell proliferation and survival.

One study on related compounds suggested that they might act by mimicking critical binding residues of p53 to disrupt its interaction with MDM2, a key negative regulator of p53.

[10]#### 5.3. Enzyme Inhibition

Beyond anticancer and antimicrobial applications, 1,2,4-triazole derivatives have been shown to inhibit various enzymes. For instance, certain analogs have demonstrated inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting potential applications in the management of Alzheimer's disease.

[11]#### 5.4. Antioxidant Activity

The thiol group in the molecule suggests a potential for antioxidant activity. The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common in vitro method to evaluate this property. T[12]he thiol can act as a hydrogen donor to neutralize free radicals.

Safety and Handling

Specific safety data for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is not available. However, based on the hazard classifications of similar compounds, the following precautions should be taken:

• General Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including safety glasses with side-shields, gloves (e.g., nitrile), and a lab coat.

• Toxicity: Similar compounds are classified as harmful if swallowed, in contact with skin, or if inhaled. They may also cause skin and serious eye irritation, as well as respiratory irritation.

• Storage: Store in a tightly closed container in a cool, dry place away from oxidizing agents.

Conclusion and Future Directions

5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is a compound of interest due to its membership in the pharmacologically significant 1,2,4-triazole-3-thiol family. While it has found use as a synthetic intermediate, its biological properties remain a fertile ground for investigation. Based on the extensive research on its analogs, this compound holds potential for development in areas such as antimicrobial and anticancer therapy.

Future research should focus on:

• Definitive Synthesis and Characterization: Publishing a detailed, reproducible synthesis protocol and complete spectroscopic data for this specific compound.

• Broad Biological Screening: Evaluating its activity in a wide range of in vitro assays, including antimicrobial, anticancer, and enzyme inhibition panels.

• Mechanism of Action Studies: For any confirmed biological activities, elucidating the specific molecular targets and signaling pathways involved.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a library of related compounds to understand the structural requirements for optimal activity.

This technical guide, by consolidating the known information on related structures, provides a solid foundation for initiating such research endeavors.

References

• Al-Ghorbani, M., et al. (2021). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2).
• Antypenko, L., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. ScienceRise: Pharmaceutical Science, 3(31).
• Gumrukcuoglu, N., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301.

• Hassan, A. A., & Shawky, A. M. (2011). Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b]tr[2][6][12]iazole‐5(6H)‐one heterocycles. Journal of the Chinese Chemical Society, 58(5), 678-689.

• Demirbaş, Ü., et al. (2022). Metallo-phthalocyanines containing triazole substituents: Synthesis, spectroscopic and photophysicochemical properties.
• Küçükgüzel, İ., et al. (2001).
• Küçükgüzel, Ş. G., et al. (2001). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Turkish Journal of Chemistry, 25(4), 437-444.
• Abdel-Wahab, B. F., et al. (2021).
• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3(4), 366-375.
• Yurttaş, L., et al. (2023). A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. Journal of Biomolecular Structure and Dynamics, 1-15.
• Tereshchenko, D., et al. (2021).
• Plech, T., et al. (2020). 1,2,4-Triazoles as Important Antibacterial Agents. Pharmaceuticals, 13(12), 459.

• Van der Westhuyzen, C. W., et al. (2022). Synthesis of Benzoth[4][6]iazolo[2,3-c]tr[2][6][12]iazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. Molecules, 27(5), 1494.

• Stankevič, M., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. International Journal of Molecular Sciences, 23(16), 9390.
• Küçükgüzel, İ., et al. (2001). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Archives of Pharmacal Research, 24(6), 509-516.

• National Chemical Laboratory. (n.d.). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. Retrieved from [Link]

• Wang, S., et al. (2019). Design, synthesis and biological evaluation of novel 5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols as an anticancer agent. Bioorganic & Medicinal Chemistry Letters, 29(18), 2631-2635.
• Kumar, K., et al. (2020). An insight on medicinal attributes of 1,2,4-triazoles. Bioorganic Chemistry, 104, 104308.
• Aslan, F., et al. (2023). 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one. Preprints.org.

Sources

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives [mdpi.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

A Technical Guide to the Spectroscopic Characterization of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

This guide provides an in-depth analysis of the spectroscopic data for the novel heterocyclic compound, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. This molecule is of significant interest to researchers in medicinal chemistry and drug development due to the established broad-spectrum biological activities of the 1,2,4-triazole scaffold. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of its synthesis and spectroscopic characterization, including FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry. The causality behind experimental choices and the interpretation of spectral data are emphasized to ensure scientific integrity and practical utility.

Introduction and Significance

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological properties, including antimicrobial, antifungal, antiviral, and anti-inflammatory activities. The incorporation of a thiol group at the 3-position and varied substituents at the 4- and 5-positions allows for the fine-tuning of the molecule's steric and electronic properties, which can significantly influence its biological activity. The title compound, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, combines the structural features of a benzyl group, known for its lipophilicity and potential for pi-stacking interactions, and a methyl group, which can influence solubility and metabolic stability.

A crucial aspect of 1,2,4-triazole-3-thiols is their existence in a tautomeric equilibrium between the thiol and thione forms. This equilibrium can be influenced by the solvent, temperature, and the nature of the substituents. Understanding and characterizing this tautomerism is essential as it can affect the molecule's reactivity, binding to biological targets, and overall pharmacological profile.

Caption: Synthetic workflow for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Experimental Protocol: Synthesis of 1-(Phenylacetyl)-4-methylthiosemicarbazide

• To a solution of phenylacetyl hydrazide (1.50 g, 10 mmol) in absolute ethanol (50 mL), methyl isothiocyanate (0.73 g, 10 mmol) is added.

• The reaction mixture is refluxed for 4-6 hours.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• After completion, the reaction mixture is cooled to room temperature, and the resulting white precipitate is filtered, washed with cold ethanol, and dried under vacuum.

Experimental Protocol: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• The 1-(phenylacetyl)-4-methylthiosemicarbazide (2.23 g, 10 mmol) is suspended in an aqueous solution of sodium hydroxide (8%, 50 mL).

• The mixture is heated under reflux for 6-8 hours.

• The reaction is monitored by TLC until the starting material is consumed.

• The reaction mixture is then cooled to room temperature and filtered.

• The filtrate is acidified to pH 5-6 with dilute hydrochloric acid.

• The resulting precipitate is filtered, washed thoroughly with water, and recrystallized from ethanol to afford the pure product.

Spectroscopic Data and Interpretation

The structural elucidation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is based on the combined analysis of FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry data. While a complete experimental dataset for the title compound is not available in the literature, the following sections provide a detailed analysis based on data from closely related analogues and predictive models.

FT-IR Spectroscopy

The FT-IR spectrum provides valuable information about the functional groups present in the molecule. The key characteristic absorption bands are predicted as follows, based on data from analogous compounds such as 5-benzyl-4-(aryl)-4H-1,2,4-triazole-3-thiols. [1]

Wavenumber (cm⁻¹)	Vibration Mode	Predicted Intensity	Notes
~3100-3000	C-H stretch (aromatic)	Medium	Characteristic of the benzyl group.
~2950-2850	C-H stretch (aliphatic)	Medium-Weak	Arising from the benzyl -CH₂- and N-CH₃ groups.
~2600-2550	S-H stretch (thiol)	Weak	This band is a key indicator of the thiol tautomer. It can be broad. [1]
~1610-1590	C=N stretch (triazole ring)	Medium-Strong	A characteristic vibration of the triazole ring system.
~1500-1450	C=C stretch (aromatic)	Medium-Strong	From the phenyl ring of the benzyl group.
~1300-1250	C=S stretch (thione)	Medium	This band would be prominent if the thione tautomer is dominant in the solid state.

| ~750-700 and ~700-650 | C-H out-of-plane bend | Strong | Characteristic of monosubstituted benzene. |

Expert Insight: The presence of a weak and broad band in the 2600-2550 cm⁻¹ region is a strong indicator of the S-H stretching of the thiol form. However, in the solid state, the thione tautomer may be favored, leading to a more prominent C=S stretching vibration around 1300-1250 cm⁻¹. The exact position and intensity of the N-H stretching band (in the thione form, around 3200-3400 cm⁻¹) can be influenced by hydrogen bonding.

¹H NMR Spectroscopy

The ¹H NMR spectrum gives detailed information about the proton environment in the molecule. The predicted chemical shifts (in δ, ppm) in a solvent like DMSO-d₆ are based on data from 5-benzyl-4-(aryl)-4H-1,2,4-triazole-3-thiols. [1]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Notes
~13.5 - 12.5	Singlet	1H	SH	This is a highly deshielded proton, characteristic of the thiol group in this class of compounds. Its chemical shift can be concentration and solvent dependent. [1]
~7.4 - 7.2	Multiplet	5H	Aromatic-H	Protons of the phenyl ring of the benzyl group.
~4.0 - 3.8	Singlet	2H	-CH₂-	Methylene protons of the benzyl group.

| ~3.5 - 3.3 | Singlet | 3H | N-CH₃ | Protons of the methyl group attached to the N-4 of the triazole ring. |

Expert Insight: The downfield chemical shift of the thiol proton is a hallmark of this class of compounds and is indicative of its acidic nature and potential involvement in hydrogen bonding. The singlet nature of the benzyl methylene and N-methyl protons indicates free rotation around the connecting single bonds.

¹³C NMR Spectroscopy

Predicting the ¹³C NMR spectrum requires careful consideration of the electronic environment of each carbon atom. The following are estimated chemical shifts (in δ, ppm) in DMSO-d₆, based on data from related 1,2,4-triazole-3-thiol derivatives.

Chemical Shift (δ, ppm)	Assignment	Notes
~168	C=S (C-3)	This downfield chemical shift is characteristic of the thione carbon in the tautomeric equilibrium. The corresponding thiol carbon (C-SH) would appear further upfield.
~152	C-5	The carbon atom of the triazole ring to which the benzyl group is attached.
~137	Aromatic C (quaternary)	The ipso-carbon of the phenyl ring.
~129	Aromatic CH
~128	Aromatic CH
~127	Aromatic CH
~31	-CH₂-	Methylene carbon of the benzyl group.
~30	N-CH₃	N-methyl carbon.

Expert Insight: The chemical shift of the C-3 carbon is particularly diagnostic of the tautomeric form. A value around 168 ppm strongly suggests the predominance of the thione form in the NMR solvent. The chemical shifts of the benzyl and methyl carbons are in the expected aliphatic region.

Mass Spectrometry

The mass spectrum provides information about the molecular weight and fragmentation pattern of the molecule. The expected molecular ion peak and major fragmentation pathways are outlined below.

m/z	Fragment Ion	Notes
219	[M]⁺	Molecular ion peak.
128	[M - C₇H₇]⁺	Loss of the benzyl group (C₆H₅CH₂•), a common fragmentation pathway for benzyl-substituted compounds.
91	[C₇H₇]⁺	Tropylium ion, a very stable fragment characteristic of benzyl groups.

Expert Insight: The fragmentation pattern is expected to be dominated by the cleavage of the bond between the benzyl group and the triazole ring, leading to the formation of the stable tropylium ion at m/z 91. The relative abundance of the molecular ion peak can vary depending on the ionization method used.

Conclusion

The spectroscopic characterization of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol provides a clear structural confirmation of this promising heterocyclic compound. The combined application of FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry allows for the unambiguous assignment of its key structural features. A thorough understanding of its spectroscopic properties, including the inherent thiol-thione tautomerism, is fundamental for its further investigation in the context of drug discovery and development. The data and protocols presented in this guide serve as a valuable resource for researchers working with this and related 1,2,4-triazole derivatives.

References

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules. Available at: [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy. Available at: [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-breast cancer... Ginekologia i Poloznictwo. Available at: [Link]

• NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. National Chemical Laboratory. Available at: [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Journal of the Chemical Society of Pakistan. Available at: [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]

An In-depth Technical Guide to the ¹³C NMR of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. It is designed to offer not just data, but a deep-seated understanding of the structural nuances and the practical aspects of spectral acquisition and interpretation for this class of heterocyclic compounds. The content herein is curated to support researchers in drug discovery, synthetic chemistry, and materials science where precise structural elucidation is paramount.

Foundational Principles: Structure and Tautomerism

The nomenclature "5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol" suggests a specific tautomeric form. However, it is a well-established principle in heterocyclic chemistry that molecules containing a thiol group adjacent to a nitrogen atom within a heteroaromatic ring can exist in a tautomeric equilibrium with their thione counterparts.[1] In the case of 4-substituted-1,2,4-triazole-3-thiols, this equilibrium lies overwhelmingly towards the thione form in solution.[2]

Therefore, for the purpose of NMR analysis in common deuterated solvents like DMSO-d₆ or CDCl₃, the predominant species is 5-benzyl-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione . This structural assignment is critical as it dictates the chemical environment of each carbon atom and, consequently, their respective ¹³C NMR chemical shifts. Theoretical calculations on related 1,2,4-triazole-3-thione systems have also shown the thione tautomer to be the more stable form in the gas phase.[2]

Below is a diagram illustrating the molecular structure of the predominant thione tautomer with systematic numbering for the subsequent NMR discussion.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

This guide provides an in-depth exploration of the mass spectrometric analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of interest in medicinal chemistry and drug development. As researchers and scientists in this field, a thorough understanding of a molecule's structural characteristics is paramount. Mass spectrometry serves as a powerful analytical tool for elucidating molecular weight and fragmentation patterns, offering critical insights into the compound's identity, purity, and stability. This document will delve into the theoretical underpinnings and practical considerations for the mass spectrometric analysis of this specific triazole derivative, providing a framework for its comprehensive characterization.

Core Concepts in the Mass Spectrometry of Heterocyclic Compounds

Mass spectrometry is a technique that measures the mass-to-charge ratio (m/z) of ions. The process involves ionizing a sample and then separating the resulting ions based on their m/z, generating a mass spectrum that provides a fingerprint of the molecule.[1] For a molecule like 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, the choice of ionization technique is critical and will significantly influence the resulting spectrum. The two most common techniques for such small molecules are Electron Ionization (EI) and Electrospray Ionization (ESI).[2]

• Electron Ionization (EI): This "hard" ionization technique involves bombarding the sample with high-energy electrons, leading to the formation of a molecular ion (M⁺˙) and extensive fragmentation.[1] While this provides rich structural information, the molecular ion peak may be weak or absent for some molecules.[3]

• Electrospray Ionization (ESI): This "soft" ionization technique is particularly useful for polar and thermally labile molecules.[4] It typically produces protonated molecules ([M+H]⁺) or other adducts with minimal fragmentation, making it ideal for determining the molecular weight of the intact molecule.[5]

Structural Features and Predicted Mass of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

The target molecule, with the empirical formula C₁₀H₁₁N₃S, has a molecular weight of 205.28 g/mol .[6] Its structure comprises several key functional groups that will dictate its behavior in the mass spectrometer: a benzyl group, a methyl group, a 1,2,4-triazole ring, and a thiol group. The presence of nitrogen and sulfur atoms makes this molecule amenable to various ionization methods.

Property	Value	Source
Molecular Formula	C₁₀H₁₁N₃S	[6]
Molecular Weight	205.28	[6]
CAS Number	51291-31-7	[6]

Anticipated Fragmentation Pathways

The fragmentation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol under mass spectrometric conditions can be predicted by considering the characteristic fragmentation of its constituent functional groups.

Electron Ionization (EI) Fragmentation

Under EI conditions, the high energy imparted to the molecule will likely lead to a complex fragmentation pattern. Key fragmentation pathways for 1,2,4-triazole derivatives often involve cleavage of the heterocyclic ring.[7] The presence of the benzyl group is expected to give rise to a prominent peak at m/z 91, corresponding to the stable tropylium cation (C₇H₇⁺).[8]

Proposed EI Fragmentation Scheme:

Caption: Predicted EI fragmentation of the target molecule.

Electrospray Ionization (ESI) and Tandem MS (MS/MS)

In positive-ion ESI, the molecule is expected to be readily protonated, likely on one of the nitrogen atoms of the triazole ring, to form the [M+H]⁺ ion at m/z 206. To gain structural information, tandem mass spectrometry (MS/MS) would be employed. This involves isolating the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID).

Proposed ESI-MS/MS Fragmentation Scheme:

Caption: Predicted ESI-MS/MS fragmentation of the protonated molecule.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality mass spectra.[9]

Step-by-Step Protocol:

• Solubilization: Dissolve the solid 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol in a suitable volatile organic solvent such as methanol, acetonitrile, or a mixture thereof, to a concentration of approximately 1 mg/mL.[10][11]

• Dilution: Take an aliquot (e.g., 100 µL) of the stock solution and dilute it with an appropriate solvent (e.g., methanol/water 1:1 with 0.1% formic acid for ESI) to a final concentration in the low µg/mL to high ng/mL range.[10] The addition of formic acid can aid in protonation for positive-ion ESI.

• Filtration: If any particulate matter is observed, filter the final solution through a 0.22 µm syringe filter to prevent clogging of the instrument's fluidics.

Instrumental Analysis

The choice of mass spectrometer (e.g., quadrupole, time-of-flight, Orbitrap) will influence the resolution and mass accuracy of the data obtained.[12][13] High-resolution mass spectrometry (HRMS) is highly recommended for unambiguous elemental composition determination.[14][15]

Workflow for Mass Spectrometric Analysis:

Caption: General workflow for MS analysis.

Typical Instrument Parameters for ESI-MS:

Parameter	Recommended Setting	Rationale
Ionization Mode	Positive Electrospray (ESI+)	The nitrogen atoms in the triazole ring are basic and readily protonated.
Capillary Voltage	3.5 - 4.5 kV	Optimizes the electrospray process for stable ion generation.
Nebulizing Gas	Nitrogen	Assists in desolvation and droplet formation.
Drying Gas Flow	5 - 12 L/min	Facilitates solvent evaporation from the charged droplets.
Drying Gas Temp.	250 - 350 °C	Aids in desolvation without causing thermal degradation.
Fragmentor Voltage	70 - 120 V	Can be varied to induce some in-source fragmentation if desired.
Collision Energy (for MS/MS)	10 - 40 eV	Ramped to observe a range of fragment ions.

Data Interpretation and Structural Confirmation

The acquired mass spectrum should first be examined for the molecular ion peak (in EI) or the protonated molecule peak (in ESI) to confirm the molecular weight.[16] The subsequent analysis of the fragment ions, especially in high-resolution mode, allows for the determination of their elemental compositions. By piecing together the neutral losses from the parent ion to the fragment ions, a comprehensive picture of the molecule's structure and connectivity can be built. Comparing the observed fragmentation pattern with the predicted pathways provides strong evidence for the structural confirmation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Conclusion

The mass spectrometric analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is a powerful approach for its structural elucidation and characterization. By carefully selecting the ionization technique and optimizing instrumental parameters, researchers can obtain high-quality data to confirm the molecular weight and probe the intricate fragmentation pathways of this molecule. The combination of soft ionization techniques like ESI for molecular weight determination and tandem mass spectrometry for structural fingerprinting provides a robust analytical strategy for drug development professionals and scientists working with novel heterocyclic compounds.

References

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024). ResearchGate. Retrieved from [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). ResearchGate. Retrieved from [Link]

• Interpreting Electron Ionization Mass Spectra. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (2010). ResearchGate. Retrieved from [Link]

• Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats. (2017). National Institutes of Health. Retrieved from [Link]

• High-resolution mass spectrometry of small molecules bound to membrane proteins. (2016). National Institutes of Health. Retrieved from [Link]

• Synthesis and Applications of an Electrospray-Active N-Heterocyclic Carbene for Electrospray Ionization Mass Spectrometric Analysis of Organometallic Compounds. (2024). ChemRxiv. Retrieved from [Link]

• Mass Spectrometry Sample Preparation Guide. (n.d.). Organomation. Retrieved from [Link]

• Triazole Antifungal Quantification for Therapeutic Drug Monitoring in Serum by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Posaconazole, Voriconazole, Itraconazole, and Hydroxyitraconazole. (2016). PubMed. Retrieved from [Link]

• Selective chemical ionization of nitrogen and sulfur heterocycles in petroleum fractions by ion trap mass spectrometry. (1995). ACS Publications. Retrieved from [Link]

• Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. (2015). ResearchGate. Retrieved from [Link]

• Electrospray ionization for determination of non-polar polyaromatic hydrocarbons and polyaromatic heterocycles in heavy crude oil asphaltenes. (2015). PubMed. Retrieved from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by Liquid Chromatography/TandemMass Spectrometry. (2007). Oxford Academic. Retrieved from [Link]

• Identifying Small Molecules via High Resolution Mass Spectrometry: Communicating Confidence. (2014). ACS Publications. Retrieved from [Link]

• Sample Preparation Protocol for Open Access MS. (n.d.). Mass Spectrometry Research Facility. Retrieved from [Link]

• Electron ionization and mass spectrometry. (2020). YouTube. Retrieved from [Link]

• Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. (n.d.). University of Padua. Retrieved from [Link]

• Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. (2023). PubMed Central. Retrieved from [Link]

• Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology. (n.d.). Sciex. Retrieved from [Link]

• Choosing the Right Mass Spectrometry for Small Molecules. (2024). ZefSci. Retrieved from [Link]

• mass spectrometry: tropylium ion. (2018). YouTube. Retrieved from [Link]

• Synthesis, Characterization and Studies of New 3-Benzyl-4H-1,2,4-triazole-5-thiol and Thiazolo[3,2-b][17][18][19]triazole-5(6H)-one Heterocycles. (2008). Sci-Hub. Retrieved from [Link]

• Mass spectrometry-based assay for the rapid detection of thiol-containing natural products. (2016). Royal Society of Chemistry. Retrieved from [Link]

• How Does Benzyl Alcohol Produce a Peak at m/z = 79?. (2019). Chemistry Stack Exchange. Retrieved from [Link]

• Recent studies on the electrospray ionisation mass spectrometric behaviour of selected nitrogen-containing drug molecules and its application to drug analysis using liquid chromatography-electrospray ionisation mass spectrometry. (2005). PubMed. Retrieved from [Link]

• Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. (2024). Research and Reviews. Retrieved from [Link]

• Mass spectra of 1,2,3-triazoles. (1979). Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• Determination of Triazole Fungicides by Ultra-High Performance Liquid Chromatography–Tandem Mass Spectrometry (UHPLC–MS/MS) with a Lipophilicity-Matched Separation Strategy for Reducing Matrix Effects. (2021). Taylor & Francis Online. Retrieved from [Link]

• Sample preparation in mass spectrometry. (n.d.). Wikipedia. Retrieved from [Link]

• Mass Spectrometry in Small Molecule Drug Development. (2015). SlideShare. Retrieved from [Link]

• Sample preparation GC-MS. (n.d.). SCION Instruments. Retrieved from [Link]

• NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. (n.d.). National Chemical Laboratory. Retrieved from [Link]

• Synthesis of Benzo[19]thiazolo[2,3-c][17][19]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. (2022). Semantic Scholar. Retrieved from [Link]

• Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry (DMS). (n.d.). EURL-SRM. Retrieved from [Link]

• Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations. (2004). ResearchGate. Retrieved from [Link]

• Electrospray ionization for determination of non-polar polyaromatic hydrocarbons and polyaromatic heterocycles in heavy crude oil asphaltenes. (2015). ResearchGate. Retrieved from [Link]

• Mass Spectrometry Ionization Methods. (n.d.). Emory University. Retrieved from [Link]

• Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. (2009). National Institutes of Health. Retrieved from [Link]

• Internal Energy of Ions Produced in Electrospray Sources. (n.d.). ORBi. Retrieved from [Link]

• Delineating Small molecule analyses through Ultra-High Resolution Orbitrap Mass Spectrometry. (2020). YouTube. Retrieved from [Link]

• Thiol. (n.d.). Wikipedia. Retrieved from [Link]

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. (2013). Hindawi. Retrieved from [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. (2025). Ginekologia i Poloznictwo. Retrieved from [Link]

Sources

• 1. rroij.com [rroij.com]
• 2. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Electrospray ionization for determination of non-polar polyaromatic hydrocarbons and polyaromatic heterocycles in heavy crude oil asphaltenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent studies on the electrospray ionisation mass spectrometric behaviour of selected nitrogen-containing drug molecules and its application to drug analysis using liquid chromatography-electrospray ionisation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol | Sigma-Aldrich [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. youtube.com [youtube.com]
• 9. organomation.com [organomation.com]
• 10. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 11. Sample preparation GC-MS [scioninstruments.com]
• 12. zefsci.com [zefsci.com]
• 13. youtube.com [youtube.com]
• 14. High-resolution mass spectrometry of small molecules bound to membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

FT-IR analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

An In-Depth Technical Guide to the FT-IR Analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol using Fourier-Transform Infrared (FT-IR) Spectroscopy. As a molecule of interest within the broader class of 1,2,4-triazole derivatives—compounds known for their diverse biological activities—its structural verification is paramount.[1] FT-IR spectroscopy serves as a rapid, non-destructive, and highly informative analytical technique for elucidating the molecular structure of such compounds.[2][3] This guide moves beyond a simple procedural outline, delving into the causal reasoning behind experimental choices, the interpretation of spectral data with an emphasis on the compound's characteristic thione-thiol tautomerism, and the establishment of a self-validating analytical workflow.

Introduction: The Structural Significance of a Triazole Derivative

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmaceutical agents.[4] The subject of this guide, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (Empirical Formula: C₁₀H₁₁N₃S), belongs to this vital class of heterocyclic compounds. Its precise structural characterization is a critical step in quality control, synthesis validation, and further drug development research.

FT-IR spectroscopy is an indispensable tool for this purpose. It probes the vibrational modes of molecules, providing a unique spectral "fingerprint" that reveals the presence of specific functional groups and sheds light on the overall molecular architecture.[5] A particularly salient feature of 1,2,4-triazole-3-thiol derivatives is their capacity to exist in two tautomeric forms: the thiol and the thione.[6][7] This equilibrium is a crucial structural aspect that FT-IR is uniquely positioned to investigate, as the characteristic vibrational frequencies of the S-H bond (in the thiol form) and the N-H and C=S bonds (in the thione form) are readily distinguishable.[8][9] This guide will detail the analytical process for confirming the structure of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and interpreting the spectral evidence of its tautomeric nature.

Molecular Structure and Predicted Vibrational Modes

The foundational step in any spectroscopic analysis is a thorough understanding of the molecule's structure. The key functional groups present in 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol dictate its expected infrared absorption bands.

Caption: Molecular structure of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Thione-Thiol Tautomerism

A critical consideration for this molecule is the equilibrium between its thiol and thione forms. Most studies suggest that in the solid state, the thione form is predominant.[6] However, the thiol tautomer can also be present. FT-IR analysis allows for the simultaneous detection of key vibrational modes from both forms, providing insight into this equilibrium.

• Thiol Form: Characterized by a weak S-H stretching band.

• Thione Form: Characterized by N-H and C=S stretching bands.

Experimental Protocol: A Self-Validating FT-IR Workflow

The integrity of the final spectrum is contingent upon a meticulously executed and validated protocol. The following steps outline a robust workflow for the FT-IR analysis of a solid sample like 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Detailed Methodology

• Instrumentation & Calibration:

  • Utilize a Fourier-Transform Infrared Spectrometer, such as a Bruker Tensor 27 or equivalent, equipped with a deuterated triglycine sulfate (DTGS) detector.

  • Ensure the instrument is calibrated and has passed routine performance qualifications. The core of the instrument is a Michelson interferometer, which splits and recombines the IR beam to create an interferogram that is then mathematically converted to a spectrum via Fourier Transform.[10]

• Sample and Reagent Preparation:

  • Analyte: Use a high-purity, dried sample of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

  • Matrix: Use spectroscopic grade Potassium Bromide (KBr), dried overnight in an oven at 110°C to remove adsorbed water, which has strong IR absorption bands that can interfere with the sample spectrum.

• Background Spectrum Acquisition (The "Why"):

  • Step: Prepare a "blank" pellet using only ~150 mg of the dried KBr.

  • Rationale: This step is non-negotiable for data integrity. The background spectrum records the instrument's inherent signal, including absorptions from atmospheric CO₂ and water vapor, as well as any intrinsic signals from the KBr matrix. By subtracting this background from the sample spectrum, these interferences are removed, isolating the true spectral features of the analyte.[11]

• Sample Preparation (KBr Pellet Technique):

  • Step 1: Weigh approximately 1-2 mg of the analyte and 150-200 mg of the dried KBr.

  • Step 2: Combine the analyte and KBr in an agate mortar and gently grind with a pestle for 2-3 minutes until a fine, homogeneous powder is obtained. The objective is to reduce the particle size of the analyte to below the wavelength of the incident IR radiation to minimize scattering effects (Christiansen effect).

  • Step 3: Transfer the powder to a pellet-pressing die.

  • Step 4: Apply pressure (typically 7-10 tons) under vacuum for several minutes to form a transparent or translucent disc. The vacuum helps remove trapped air, improving pellet clarity.

• Sample Spectrum Acquisition:

  • Step 1: Place the KBr pellet containing the sample into the spectrometer's sample holder.

  • Step 2: Acquire the spectrum over a range of 4000–400 cm⁻¹.

  • Step 3: Set the resolution to 4 cm⁻¹ and co-add a minimum of 32 scans.

  • Rationale: Co-adding multiple scans is a crucial step to improve the signal-to-noise ratio, ensuring that weak but significant peaks (like the S-H stretch) are clearly resolved from the baseline noise.

Caption: Standard workflow for FT-IR analysis using the KBr pellet method.

Spectral Analysis and Interpretation

The resulting FT-IR spectrum provides a wealth of structural information. The key absorption bands are assigned based on established correlation tables and data from structurally similar compounds found in the literature.[8][12][13]

Tabulated FT-IR Data

The following table summarizes the expected and characteristic absorption bands for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment	Structural Group
~3150 - 3000	Medium-Weak	C-H Stretch	Aromatic (Benzyl Ring)
~2980 - 2920	Medium-Weak	C-H Stretch	Aliphatic (CH₂ and CH₃)
~2600 - 2550	Weak	S-H Stretch	Thiol group (-SH)
~1610 - 1590	Medium	C=N Stretch	Triazole Ring
~1580, ~1490, ~1450	Medium-Strong	C=C Stretch	Aromatic (Benzyl Ring)
~1350 - 1250	Strong	C=S Stretch (Thioamide)	Thione group
~750, ~700	Strong	C-H Out-of-plane Bend	Monosubstituted Benzene

Detailed Peak Assignments and Discussion

• High-Frequency Region (4000-2500 cm⁻¹):

  • The bands observed between 3150 cm⁻¹ and 3000 cm⁻¹ are characteristic of the C-H stretching vibrations of the aromatic protons on the benzyl group.[14]

  • Just below 3000 cm⁻¹, peaks corresponding to the asymmetric and symmetric stretching of the aliphatic C-H bonds in the methylene (-CH₂) and methyl (-CH₃) groups are expected.

  • Evidence of Tautomerism: The most diagnostic peak in this region is the weak absorption anticipated around 2550 cm⁻¹ . This band is definitively assigned to the S-H stretch of the thiol tautomer.[8][13] Its presence, even if weak, confirms the existence of this form. In many similar triazole-thiol compounds, a broad, weak N-H stretching band may also be observed around 3400-3100 cm⁻¹, indicating the presence of the thione tautomer.[8][13] The relative intensities of the S-H and N-H bands can provide qualitative insight into the equilibrium position in the solid state.

• Double-Bond Region (1650-1450 cm⁻¹):

  • A medium-intensity peak around 1605 cm⁻¹ is attributed to the C=N stretching vibration within the 1,2,4-triazole ring.[8]

  • Multiple sharp bands of medium to strong intensity appear between 1580 cm⁻¹ and 1450 cm⁻¹, which are characteristic of the skeletal C=C stretching vibrations of the aromatic benzyl ring.

• Fingerprint Region (<1500 cm⁻¹):

  • This region contains a complex array of bending and stretching vibrations. A particularly important band for the thione tautomer is the C=S stretching vibration. This thioamide band often appears as a strong absorption in the 1350-1250 cm⁻¹ range.[8] The presence of a strong band here provides compelling evidence for the dominance of the thione form.

  • The strong peaks typically observed around 750 cm⁻¹ and 700 cm⁻¹ are due to the C-H out-of-plane bending vibrations characteristic of a monosubstituted benzene ring, confirming the substitution pattern of the benzyl group.

Conclusion: A Structurally Validated Molecule

The comprehensive FT-IR analysis detailed in this guide provides a robust and reliable method for the structural confirmation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. The interpretation of the spectrum, guided by established principles and literature precedents, confirms the presence of all key functional groups: the benzyl substituent, the methyl group, and the triazole core.

Crucially, the FT-IR analysis offers direct evidence of the thione-thiol tautomerism inherent to this class of molecules. The identification of a weak S-H stretching band alongside a strong C=S absorption band allows for the confirmation of both tautomers, with the data suggesting a predominance of the thione form in the solid state. This level of detailed structural insight underscores the power of FT-IR spectroscopy as an essential, first-line analytical technique in the fields of chemical synthesis, pharmaceutical sciences, and drug development.

References

• Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2002). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 7(1), 7-13. [Link]

• Al-Soud, Y. A., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 205-212. [Link]

• Al-Obaidi, A. S. M., et al. (2014). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Journal of Molecular Modeling, 20(3), 2078. [Link]

• Jadhav, V. D., et al. (2017). Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. Pharmaceutica Analytica Acta, 8(5). [Link]

• Michigan State University Department of Chemistry. (n.d.). Principles of FTIR Spectroscopy. [Link]

• Al-Soud, Y. A., et al. (2019). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Journal of Chemical and Pharmaceutical Research, 11(1), 1-10. [Link]

• Mamedov, V. A., et al. (2020). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 25(23), 5721. [Link]

• Trivedi, P., et al. (2015). FT-IR spectra of control and treated 1,2,4-triazole. ResearchGate. [Link]

• Latypova, E. R., et al. (2004). ChemInform Abstract: Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. ChemInform, 35(44). [Link]

• AZoM. (2022). FT-IR Spectroscopy Mini-Tutorial: Principles, Practice, and Applications Across Disciplines. [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. [Link]

• Akkurt, M., et al. (2004). 5-Benzyl-4-phenyl-2,4-dihydro-1,2,4-triazole-3-thione. Acta Crystallographica Section E Structure Reports Online, 60(9), o1507–o1509. [Link]

• Wiley-VCH. (2015-2025). 1,2,3-Triazole - Optional[FTIR] - Spectrum. SpectraBase. [Link]

• Al-Bayati, R. I. H., et al. (2023). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo, 1(1), 1-9. [Link]

• Yergaliyeva, A., et al. (2023). Synthesis methods of 1,2,4-triazole-3-thiones: review. Chemical Bulletin of Kazakh National University, 1(1), 4-15. [Link]

• FindLight. (2019). FTIR: Fourier-Transform Infrared Spectroscopy Principles and Applications. [Link]

• Al-Obaidi, A. S. M., et al. (2014). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Academia.edu. [Link]

• Ghafouri, R., & Vessally, E. (2012). Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives. Journal of Molecular Modeling, 18(7), 3173–3180. [Link]

• Al-Juboori, A. M. H. (2014). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. International Journal of Research in Pharmacy and Chemistry, 4(4), 861-868. [Link]

• Sivasubramanian, M. (2015). FTIR spectroscopy - principles and applications. ResearchGate. [Link]

• Gencer, H. E., et al. (2022). New methyl/benzyl-1,2,4-triazole-3-one Derivatives: Synthesis, Characterization (IR, NMR), Antidiabetic, Anti-Alzheimer, and Molecular Docking Study. Letters in Drug Design & Discovery, 19(5), 458-471. [Link]

• El-Sayed, W. A. (2011). Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b][6][8][15]triazole‐5(6H)‐one heterocycles. Journal of the Korean Chemical Society, 55(2), 255-263. [Link]

• Asiri, A. M. (2002). 5-[(2-isopropyl-5-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol. Molecular Diversity Preservation International. [Link]

• Omar, K., et al. (2013). The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. Journal of Chemical and Pharmaceutical Research, 5(11), 586-591. [Link]

• Karpińska, G., & Dobrowolski, J. Cz. (2015). On tautomerism of 1,2,4-triazol-3-ones. Computational and Theoretical Chemistry, 1052, 58–67. [Link]

• Al-Majidi, S. M. H., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. Molecules, 25(22), 5462. [Link]

Sources

• 1. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 2. FTIR: Fourier-Transform Infrared Spectroscopy Principles and Applications [findlight.net]
• 3. researchgate.net [researchgate.net]
• 4. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 5. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 6. academic.oup.com [academic.oup.com]
• 7. jocpr.com [jocpr.com]
• 8. mdpi.com [mdpi.com]
• 9. Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.org [mdpi.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

The Thione-Thiol Tautomerism of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the tautomeric phenomena inherent to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. Tautomerism, the dynamic equilibrium between two or more interconverting constitutional isomers, plays a pivotal role in determining the physicochemical properties, reactivity, and biological activity of drug candidates. A comprehensive understanding of the predominant tautomeric forms and the factors governing their equilibrium is therefore critical for rational drug design and optimization. This guide synthesizes experimental evidence from analogous systems and theoretical principles to elucidate the structural nuances of this important molecule. We delve into the spectroscopic and computational methodologies employed to characterize and predict tautomeric preferences, offering field-proven insights for researchers and scientists.

Introduction: The Significance of Tautomerism in Drug Discovery

The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs with diverse therapeutic applications, including antifungal, antiviral, and anticancer agents. The introduction of a thiol group at the 3-position imparts unique chemical properties and potential for further functionalization. However, it also introduces the possibility of thione-thiol tautomerism, a dynamic equilibrium that can profoundly influence a molecule's hydrogen bonding capacity, lipophilicity, and interaction with biological targets. For drug development professionals, a precise understanding of the dominant tautomeric form is not merely an academic exercise; it is a fundamental prerequisite for accurate structure-activity relationship (SAR) studies, molecular modeling, and the prediction of pharmacokinetic and pharmacodynamic profiles.

Tautomeric Landscape of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

The core of our investigation lies in the potential for prototropic tautomerism in 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. This phenomenon involves the migration of a proton, resulting in two primary tautomeric forms: the thione form and the thiol form.

• The Thione Tautomer: 5-benzyl-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• The Thiol Tautomer: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

The equilibrium between these two forms is influenced by a delicate interplay of electronic and steric effects from the substituents, as well as environmental factors such as solvent polarity and pH.

Logical Relationship: Thione-Thiol Tautomerism

Caption: The dynamic equilibrium between the thione and thiol tautomers.

The Predominant Tautomer: A Synthesis of Evidence

Extensive research on analogous 4,5-disubstituted-1,2,4-triazole-3-thiol systems provides compelling evidence that the thione form is the overwhelmingly predominant tautomer in both solid and solution phases under neutral conditions.[1] This preference is rooted in the greater thermodynamic stability of the C=S double bond compared to the C=N double bond within the triazole ring in this context, and the resonance stabilization of the resulting thioamide-like fragment.

Spectroscopic Evidence

Spectroscopic techniques are the cornerstone for elucidating tautomeric structures. The characteristic spectral signatures of the thione and thiol forms allow for their unambiguous identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The most telling feature is the presence of a broad singlet in the downfield region (typically δ 13-14 ppm in DMSO-d₆) corresponding to the N-H proton of the thione tautomer.[2] Conversely, the S-H proton of the thiol form would appear at a much higher field, often between δ 1.1-1.4 ppm, though it can be broad and difficult to observe.[2] For 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol, a signal at 13.97 ppm was attributed to the SH proton, indicating that in some substituted triazoles, the thiol form can be observed. However, for most 4,5-disubstituted analogs, the downfield N-H proton is the dominant, if not exclusive, signal observed.

  • ¹³C NMR: The chemical shift of the carbon atom at the 3-position is highly indicative. In the thione form, this carbon (C=S) resonates in the range of δ 169.00–169.10 ppm.[2] This is significantly downfield from where the C-S carbon of the thiol form would be expected.

• Infrared (IR) Spectroscopy:

  • The IR spectrum of the thione tautomer is characterized by a strong absorption band corresponding to the C=S stretching vibration, typically found in the region of 1270-1290 cm⁻¹.[1]

  • A broad band in the region of 3170-3260 cm⁻¹ is indicative of the N-H stretching vibration of the thione form.[1]

  • The absence of a sharp S-H stretching band (which would appear around 2550-2650 cm⁻¹) is a strong indicator of the predominance of the thione tautomer.

• UV-Vis Spectroscopy:

  • The electronic absorption spectra of these compounds can also provide insights. The thione tautomer, containing the C=S chromophore, typically exhibits two maximum absorption bands, one around 252-256 nm and another at higher wavelengths, approximately 280-290 nm, in ethanolic solutions.[3]

Computational Chemistry Insights

Density Functional Theory (DFT) calculations have emerged as a powerful tool for predicting the relative stabilities of tautomers. Numerous theoretical studies on 1,2,4-triazole-3-thiones have consistently shown that the thione tautomer is energetically more favorable than the thiol tautomer in the gas phase.[4] These computational models corroborate the experimental findings and provide a quantitative measure of the energy difference between the tautomers. For 4-substituted 4-amino-5-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione and its derivatives, DFT studies have shown that the thione forms are more energetically stable in both the gas phase and in various solvents.[4]

Factors Influencing the Tautomeric Equilibrium

While the thione form is generally dominant, the tautomeric equilibrium is not static and can be influenced by several factors.

• Solvent Effects: The polarity of the solvent can impact the relative stability of the tautomers. Polar solvents tend to further stabilize the more polar thione tautomer through dipole-dipole interactions and hydrogen bonding. In contrast, non-polar solvents might slightly favor the less polar thiol form, although the equilibrium still heavily favors the thione. Prototropic solvents, in particular, can reduce the energy difference between the tautomeric forms.[5]

• pH: The pH of the medium can significantly shift the equilibrium. In alkaline solutions, deprotonation of the N-H or S-H group can occur, leading to the formation of an ambident anion. This anion can then be protonated at either the nitrogen or sulfur atom, and in alkaline conditions, the equilibrium can be shifted towards the thiolate anion, which is derived from the thiol form.

• Substituent Effects: The electronic nature of the substituents at the C5 and N4 positions can modulate the tautomeric equilibrium. Electron-donating groups may stabilize one tautomer over the other through resonance or inductive effects. However, for the specific case of 5-benzyl and 4-methyl substituents, which are not strongly electron-donating or -withdrawing, a significant deviation from the general preference for the thione form is not anticipated.

Experimental Protocols for Tautomerism Investigation

For researchers aiming to experimentally verify the tautomeric state of novel 1,2,4-triazole-3-thiol derivatives, the following protocols are recommended.

Synthesis of 4,5-Disubstituted-1,2,4-triazole-3-thiols

A common synthetic route involves the cyclization of 1,4-disubstituted thiosemicarbazides in an alkaline medium, such as sodium hydroxide.[1]

Experimental Workflow: Synthesis

Caption: General synthetic workflow for 4,5-disubstituted-1,2,4-triazole-3-thiols.

Spectroscopic Characterization

5.2.1. NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is a suitable solvent as it can dissolve a wide range of organic compounds and its residual proton signal does not interfere with the key regions of interest.

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. Pay close attention to the downfield region (δ 10-15 ppm) for the N-H proton signal. The absence of a significant signal in the upfield region (δ 1-4 ppm) attributable to an S-H proton is indicative of the thione form's predominance.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Identify the chemical shift of the C3 carbon. A signal in the δ 160-180 ppm range is characteristic of a C=S bond.

5.2.2. IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by grinding a small amount of the compound with dry potassium bromide. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Scan the mid-IR range (4000-400 cm⁻¹).

• Data Analysis: Look for the characteristic absorption bands for N-H stretching (around 3200 cm⁻¹), C=S stretching (around 1280 cm⁻¹), and the absence of a distinct S-H stretching band (around 2600 cm⁻¹).

Computational Modeling

5.3.1. DFT Calculations for Tautomer Stability

• Structure Building: Construct the 3D structures of both the thione and thiol tautomers of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol using a molecular modeling software.

• Geometry Optimization and Frequency Calculation: Perform geometry optimization and frequency calculations for both tautomers in the gas phase using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)). The absence of imaginary frequencies confirms that the optimized structures are true energy minima.

• Energy Calculation: Compare the total electronic energies (including zero-point vibrational energy corrections) of the two optimized tautomers. The tautomer with the lower energy is predicted to be the more stable form.

• Solvent Effects (Optional): To model the effect of a solvent, employ a continuum solvation model such as the Polarizable Continuum Model (PCM) during the DFT calculations.

Quantitative Data Summary

The following table summarizes the characteristic spectroscopic data for the thione tautomer of 4,5-disubstituted-1,2,4-triazole-3-thiols based on literature values for analogous compounds.

Spectroscopic Technique	Characteristic Signal/Band	Typical Range/Value	Reference
¹H NMR (DMSO-d₆)	N-H Proton	δ 13-14 ppm	[2]
¹³C NMR (DMSO-d₆)	C=S Carbon	δ 169.00–169.10 ppm	[2]
IR (KBr/ATR)	N-H Stretch	3170-3260 cm⁻¹	[1]
IR (KBr/ATR)	C=S Stretch	1270-1290 cm⁻¹	[1]
UV-Vis (Ethanol)	π → π* Transition	252-256 nm	[3]
UV-Vis (Ethanol)	n → π* Transition (C=S)	280-290 nm	[3]

Conclusion and Future Perspectives

For future work, the definitive elucidation of the tautomeric structure of this specific molecule through single-crystal X-ray diffraction would provide incontrovertible proof of its solid-state conformation. Furthermore, advanced NMR techniques, such as variable-temperature NMR and 2D NMR experiments, could provide deeper insights into the dynamics of the tautomeric equilibrium and potential intermolecular interactions in solution. A thorough understanding of the tautomeric behavior of this and related scaffolds will continue to be a vital component in the successful development of novel and effective pharmaceuticals.

References

• NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. National Chemical Laboratory. Available at: [Link]

• Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic NH functions with 2-(p-tolylsulfinyl)tetrahydropyran. The Royal Society of Chemistry. Available at: [Link]

• New methyl/benzyl-1,2,4-triazole-3-one Derivatives: Synthesis, Characterization (IR, NMR), Antidiabetic, Anti-Alzheimer, and Molecular Docking Study. PubMed. Available at: [Link]

• ¹H NMR Spectral Comparison: 5-Phenyl-4H-1,2,4-triazole-3-thiol (top) and 5-Phenyl-1,3,4-thiadiazol-2-amine (bottom). ResearchGate. Available at: [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. Available at: [Link]

• KINETICS STUDIES ON THE TAUTOMERIC REACTION OF 4-AMINO-5-METHYL-2,4-DIHYDRO-3H-1,2,4- TRIAZOLE-3-THIONE IN THE GAS PHASE: DFT AND CBS-QB3 METHODS USING TRANSITION STATE THEORY. Journal of the Chilean Chemical Society. Available at: [Link]

• DFT study on tautomerism and natural bond orbital analysis of 4-substituted 1,2,4-triazole and its derivatives: solvation and substituent effects. PubMed. Available at: [Link]

• Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b][6][7]triazole‐5(6H)‐one heterocycles. ResearchGate. Available at: [Link]

• The carbon-13 and proton NMR chemical shift spectra of the compound. ResearchGate. Available at: [Link]

• Tautomeric equilibrium of the 4-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol (4). ResearchGate. Available at: [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Available at: [Link]

• DFT studies on tautomerism of C5-substituted 1,2,4-triazoles. ResearchGate. Available at: [Link]

• Optimization of 1,2,4-Triazole-3-thiones toward Broad-Spectrum Metallo-β-lactamase Inhibitors Showing Potent Synergistic Activity on VIM. ORBi. Available at: [Link]

• UV spectrophotometric determination of pK's of 1,2,4-triazoline-3-thiones in sodium hydroxide solutions. ResearchGate. Available at: [Link]

• Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria. MDPI. Available at: [Link]

• 5-Furan-2yl[7][8]oxadiazole-2-thiol, 5-Furan-2yl-4H[6][7] triazole-3-thiol and Their Thiol-Thione Tautomerism. MDPI. Available at: [Link]

• DFT-analysis of protolytic equivalents of 5-(aryl)-4-(methyl,amino)-1,2,4-triazole-3(2H)-thione. Available at: [Link]

• Chemistry of 1, 2, 4-Triazole: A Review Article. International Journal of Science and Research (IJSR). Available at: [Link]

• Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b][6][7]triazole‐5(6. Sci-Hub. Available at: [Link]

• Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. ResearchGate. Available at: [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. Available at: [Link]

• Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. Available at: [Link]

Sources

• 1. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. ijsr.net [ijsr.net]
• 4. DFT study on tautomerism and natural bond orbital analysis of 4-substituted 1,2,4-triazole and its derivatives: solvation and substituent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DFT-analysis of protolytic equivalents of 5-(aryl)-4-(methyl,amino)-1,2,4-triazole-3(2H)-thione | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. New methyl/benzyl-1,2,4-triazole-3-one Derivatives: Synthesis, Characterization (IR, NMR), Antidiabetic, Anti-Alzheimer, and Molecular Docking Study - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Potential of the 5-Benzyl-4-Methyl-4H-1,2,4-Triazole-3-thiol Scaffold: A Whitepaper for Drug Discovery Professionals

An In-Depth Technical Guide

Abstract

The 1,2,4-triazole nucleus is a cornerstone pharmacophore in modern medicinal chemistry, renowned for its metabolic stability and versatile biological interactions.[1] This guide delves into the latent therapeutic potential of a specific derivative, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. While direct research on this precise molecule is emerging, a robust body of evidence from structurally analogous compounds allows for a well-grounded exploration of its probable bioactivities. We will dissect its synthetic pathways and critically evaluate the extensive antimicrobial and anticancer properties exhibited by its chemical relatives. This document serves as a technical resource for researchers, providing not only a synthesis of current knowledge but also detailed, field-tested protocols for the empirical validation of these activities.

The 1,2,4-Triazole-3-thiol Core: A Privileged Scaffold

The 1,2,4-triazole ring system is a five-membered heterocycle featuring three nitrogen atoms. Its unique electronic properties, including dipole character, hydrogen bonding capability, and relative rigidity, allow it to interact with high affinity at the active sites of various biological receptors and enzymes.[1] The incorporation of a sulfur atom, specifically as a thiol or thione group at the 3-position, has been shown to significantly enhance the potency and broaden the spectrum of biological activity.[1] This thiol group often acts as a crucial binding moiety or participates in key metabolic pathways.

Derivatives of 1,2,4-triazole-3-thione/thiol are multifunctional compounds with a wide array of reported biological effects, including antimicrobial, antitumor, anti-inflammatory, analgesic, anticonvulsant, and antioxidant activities.[2][3][4] The substituents at the N-4 and C-5 positions play a critical role in modulating this activity, making the scaffold an ideal template for combinatorial chemistry and structure-activity relationship (SAR) studies. The benzyl group at C-5 and the methyl group at N-4 in our target compound are key modulators that influence lipophilicity and steric interactions, which are pivotal for target engagement.

Synthesis Strategy and Chemical Profile

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process in organic chemistry, typically involving the cyclization of a thiosemicarbazide precursor in an alkaline medium.[5] This method is efficient and allows for diverse substitutions.

General Synthesis Workflow

The pathway to the target compound and its analogs generally begins with a carboxylic acid hydrazide, which is then reacted to form a thiosemicarbazide. This intermediate undergoes base-catalyzed intramolecular cyclization to yield the final 1,2,4-triazole-3-thiol ring.

Caption: General synthesis workflow for the target compound.

Experimental Protocol: Synthesis of 4,5-Disubstituted-4H-1,2,4-triazole-3-thiol

This protocol is a representative method adapted from established literature for synthesizing the triazole core structure.[5]

• Step 1: Formation of Thiosemicarbazide Intermediate.

  • To a solution of the selected acid hydrazide (1 equivalent) in absolute ethanol, add the corresponding isothiocyanate (1.1 equivalents).

  • Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Causality: The nucleophilic nitrogen of the hydrazide attacks the electrophilic carbon of the isothiocyanate to form the thiosemicarbazide. Ethanol serves as a polar protic solvent to facilitate the reaction.

  • Upon completion, cool the mixture to room temperature. The precipitated solid is filtered, washed with cold ethanol, and dried under vacuum.

• Step 2: Base-Catalyzed Cyclization.

  • Suspend the synthesized thiosemicarbazide (1 equivalent) in an aqueous solution of 8% sodium hydroxide.

  • Reflux the mixture for 6-8 hours. The solid should gradually dissolve as the cyclization proceeds.

  • Causality: The strong base (NaOH) facilitates the deprotonation of the amide and thioamide protons, promoting an intramolecular nucleophilic attack and subsequent dehydration to form the stable triazole ring.[5]

  • After reflux, cool the reaction mixture in an ice bath and acidify to a pH of 5-6 using dilute hydrochloric acid.

  • The resulting precipitate, the 1,2,4-triazole-3-thiol product, is filtered, washed thoroughly with distilled water until neutral, and then recrystallized from a suitable solvent (e.g., ethanol) to achieve high purity.

• Self-Validation/Quality Control:

  • Confirm the structure of the final product using spectroscopic methods (¹H-NMR, ¹³C-NMR, FTIR) and elemental analysis.

  • The disappearance of the C=O stretch (from the hydrazide) and the appearance of a C=N stretch in the FTIR spectrum, along with characteristic shifts in NMR, validate the ring formation.

Potential Biological Activity I: Antimicrobial Efficacy

The 1,2,4-triazole-3-thiol scaffold is a hallmark of potent antimicrobial agents.[6] Its derivatives have demonstrated significant activity against a broad spectrum of bacteria and fungi.

Antifungal Activity and Mechanism of Action

Triazole-based compounds are front-line antifungal agents. Their primary mechanism of action is the disruption of fungal cell membrane integrity.[7]

• Mechanism: Triazoles specifically inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[8] This enzyme is critical for the biosynthesis of ergosterol, the primary sterol component of the fungal cell membrane. Inhibition of this enzyme leads to the depletion of ergosterol and the accumulation of toxic methylated sterol precursors, which ultimately disrupts membrane fluidity and function, leading to fungal cell death.[8][9]

Caption: Mechanism of action for triazole antifungal agents.

Table 1: Antifungal Activity of Representative 1,2,4-Triazole-3-thiol Derivatives

Compound Analogue	Fungal Strain	MIC (μg/mL)	Reference
4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol	Microsporum gypseum	< 6.25	[10]
5-adamantyl-1,2,4-triazole-3-thiol derivative	Aspergillus ochraceus	3.67 - 34.6 (x10⁻² μmol/mL)	[2]
5-adamantyl-1,2,4-triazole-3-thiol derivative	Candida albicans	7.35 - 39.6 (x10⁻² μmol/mL)	[2]

| Ketoconazole (Standard) | Microsporum gypseum | 6.25 |[10] |

Antibacterial Activity

Numerous studies have confirmed that 1,2,4-triazole-3-thiol derivatives possess significant antibacterial properties against both Gram-positive and Gram-negative bacteria.[4][11] Some derivatives have shown activity comparable or even superior to standard antibiotics like streptomycin and ampicillin.[10][11]

Table 2: Antibacterial Activity of Representative 1,2,4-Triazole-3-thiol Derivatives

Compound Analogue	Bacterial Strain	MIC (μg/mL)	Reference
Ofloxacin-triazole hybrid	S. aureus	0.25 - 1	[11]
Ofloxacin-triazole hybrid	E. coli	0.25 - 1	[11]
4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol	S. aureus	< 6.25	[10]
Streptomycin (Standard)	S. aureus	6.25	[10]

| Ofloxacin (Standard) | S. aureus / E. coli | 0.25 - 1 |[11] |

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC), a quantitative measure of antimicrobial efficacy.[12]

• Preparation:

  • Prepare a stock solution of the test compound (e.g., 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol) in a suitable solvent like DMSO.

  • In a sterile 96-well microtiter plate, perform a two-fold serial dilution of the compound in Mueller-Hinton Broth (MHB) to achieve a range of desired concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

  • Prepare a bacterial/fungal inoculum suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB so that the final concentration in each well will be approximately 5 x 10⁵ CFU/mL.

• Inoculation and Incubation:

  • Add the prepared inoculum to each well of the microtiter plate containing the diluted compound.

  • Self-Validation: Include a positive control (broth + inoculum, no compound) to ensure microbial growth and a negative control (broth only) to check for sterility. A drug control (e.g., ciprofloxacin for bacteria, ketoconazole for fungi) should also be run in parallel to validate the assay's sensitivity.

  • Incubate the plate at 37°C for 18-24 hours.

• Data Interpretation:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

  • Causality: Visible turbidity indicates that the compound concentration was insufficient to inhibit microbial growth. The first clear well corresponds to the MIC.

Potential Biological Activity II: Anticancer Efficacy

The 1,2,4-triazole scaffold is a key component in several anticancer agents and is actively being explored for new antiproliferative drugs.[1][13] Derivatives have demonstrated cytotoxicity against a range of human cancer cell lines.[14]

Antiproliferative Activity

Studies on 1,2,4-triazole-3-thiol derivatives have identified compounds with moderate to potent cytotoxicity against melanoma, breast, and pancreatic cancer cell lines.[1] Some derivatives were found to be several times more cytotoxic against triple-negative breast cancer cells (MDA-MB-231) than against normal fibroblasts, indicating a degree of selectivity.[1]

Table 3: Anticancer Activity of Representative 1,2,4-Triazole-3-thiol Derivatives

Compound Analogue	Cancer Cell Line	IC₅₀ (µM)	Reference
Hydrazone derivative of 1,2,4-triazole-3-thiol	Melanoma (IGR39)	2 - 17	[1]
Hydrazone derivative of 1,2,4-triazole-3-thiol	Breast Cancer (MDA-MB-231)	2 - 17	[1]

| Hydrazone derivative of 1,2,4-triazole-3-thiol | Pancreatic Cancer (Panc-1) | 2 - 17 |[1] |

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess cell viability and proliferation, providing a quantitative measure of a compound's cytotoxic effect.[15]

Caption: Experimental workflow for the MTT cytotoxicity assay.

• Cell Seeding and Treatment:

  • Seed cancer cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[16]

  • Prepare serial dilutions of the test compound in the appropriate cell culture medium.

  • Remove the old medium from the wells and add the medium containing the test compound. Include vehicle-only wells as a control. Incubate for 48-72 hours.[16]

• MTT Addition and Solubilization:

  • Add MTT solution (typically 5 mg/mL stock, diluted in medium) to each well and incubate for 1.5-4 hours at 37°C.[16][17]

  • Causality: In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

  • After incubation, carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[16]

• Data Acquisition and Analysis:

  • Shake the plate for 15 minutes to ensure complete solubilization.

  • Measure the absorbance of each well using a microplate reader at a wavelength of ~570 nm.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to generate a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Outlook

While 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol itself has not been extensively profiled, the wealth of data on its structural analogs provides a compelling case for its potential as a bioactive agent. The established synthetic routes are straightforward, making the compound readily accessible for screening. Based on robust evidence from its chemical class, this molecule is a prime candidate for investigation as both an antimicrobial (antifungal and antibacterial) and an anticancer agent.

Future Directions:

• Empirical Validation: The immediate priority is the synthesis, purification, and structural confirmation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

• Screening: The newly synthesized compound should be subjected to the antimicrobial and cytotoxicity protocols detailed in this guide to empirically determine its MIC and IC₅₀ values.

• Mechanism of Action Studies: Should significant activity be confirmed, further studies to elucidate the specific molecular targets and mechanisms are warranted.

• Structure-Activity Relationship (SAR) Studies: The benzyl and methyl groups can be systematically modified to optimize potency and selectivity, guiding the development of next-generation therapeutic leads.

This guide provides the foundational knowledge and practical methodologies for drug development professionals to unlock the therapeutic potential of this promising molecular scaffold.

References

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). National Institutes of Health. [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). MDPI. [Link]

• 1,2,4-Triazoles as Important Antibacterial Agents. (n.d.). MDPI. [Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (n.d.). National Institutes of Health. [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024). ResearchGate. [Link]

• (PDF) synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. (n.d.). ResearchGate. [Link]

• Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. (n.d.). National Institutes of Health. [Link]

• In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. (n.d.). National Institutes of Health. [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. (2013). Scientific Research Publishing. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (2011). ResearchGate. [Link]

• Mechanism of Action of Efinaconazole, a Novel Triazole Antifungal Agent. (n.d.). PubMed Central. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (n.d.). MDPI. [Link]

• MTT (Assay protocol). (2023). Protocols.io. [Link]

• Anticancer Properties of 1,2,4-Triazoles. (n.d.). ISRES. [Link]

• Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. (n.d.). Symbiosis Online Publishing. [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). ResearchGate. [Link]

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). WOAH. [Link]

• Antimicrobial Susceptibility Testing. (n.d.). Apec.org. [Link]

• Cell Viability Assays. (2013). National Institutes of Health. [Link]

• Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b][1][2][3]triazole‐5(6. (n.d.). Sci-Hub. [Link]

• Anticancer properties of 1,2,4-triazole derivatives (literature review). (2024). n.p.. [Link]

• Synthesis and antimicrobial activity of s-substituted derivatives of 1,2,4-triazol-3-thiol. (2021). n.p.. [Link]

• Triazole antifungals. (n.d.). EBSCO. [Link]

• Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance. (n.d.). National Institutes of Health. [Link]

• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. (2018). ResearchGate. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

• ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). bioMerieux. [Link]

• Pharmacovigilance of triazole antifungal agents: Analysis of the FDA adverse event reporting system (FAERS) database. (2022). Frontiers. [Link]

• Antimicrobial Susceptibility Testing. (n.d.). National Institutes of Health. [Link]

• MTT Proliferation Assay Protocol. (n.d.). ResearchGate. [Link]

• Synthesis of Benzo[3][18]thiazolo[2,3-c][1][2][3]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. (2022). National Institutes of Health. [Link]

• Synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole-3-thiol derivatives. (2019). International Journal of Green Pharmacy (IJGP). [Link]

• Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. (2021). n.p.. [Link]

Sources

• 1. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. greenpharmacy.info [greenpharmacy.info]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
• 7. Triazole antifungals | Agriculture and Agribusiness | Research Starters | EBSCO Research [ebsco.com]
• 8. Mechanism of Action of Efinaconazole, a Novel Triazole Antifungal Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Pharmacovigilance of triazole antifungal agents: Analysis of the FDA adverse event reporting system (FAERS) database [frontiersin.org]
• 10. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. woah.org [woah.org]
• 13. researchgate.net [researchgate.net]
• 14. isres.org [isres.org]
• 15. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 16. MTT (Assay protocol [protocols.io]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Literature review of 4H-1,2,4-triazole-3-thiol derivatives

An In-depth Technical Guide to 4H-1,2,4-triazole-3-thiol Derivatives: Synthesis, Biological Activities, and Therapeutic Potential

Authored by a Senior Application Scientist

Abstract

The 4H-1,2,4-triazole-3-thiol moiety is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its wide array of pharmacological activities. This technical guide provides a comprehensive literature review of the synthesis, biological evaluation, and structure-activity relationships of 4H-1,2,4-triazole-3-thiol derivatives. We delve into the prevalent synthetic methodologies, offering insights into the underlying chemical principles. A significant portion of this guide is dedicated to elucidating the diverse biological activities of these compounds, including their antimicrobial, anticancer, and antioxidant properties, supported by recent research findings. This guide is intended for researchers, scientists, and professionals in drug development, aiming to provide a thorough understanding of the therapeutic potential of this important class of compounds.

Introduction: The Versatile 4H-1,2,4-triazole-3-thiol Scaffold

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms. When functionalized with a thiol group at the 3-position, it gives rise to the 4H-1,2,4-triazole-3-thiol core. This scaffold is of particular interest due to its unique structural features, including its dipole character, hydrogen bonding capability, and metabolic stability, which allow for high-affinity interactions with biological receptors.[1] The presence of the thione-thiol tautomerism in these molecules further contributes to their diverse chemical reactivity and biological activity.[2]

Derivatives of 4H-1,2,4-triazole-3-thiol have been reported to exhibit a broad spectrum of pharmacological effects, including antimicrobial, anticancer, anti-inflammatory, analgesic, anticonvulsant, and antioxidant activities.[3][4] This versatility has made them a focal point for the development of novel therapeutic agents.

Synthetic Methodologies: Crafting the Core Structure

The synthesis of 4H-1,2,4-triazole-3-thiol derivatives is primarily achieved through the cyclization of thiosemicarbazide or thiocarbohydrazide precursors. The choice of synthetic route often depends on the desired substitution pattern on the triazole ring.

Cyclization of Thiosemicarbazides with Carboxylic Acids and Their Derivatives

A widely employed method involves the reaction of thiosemicarbazides with carboxylic acids or their derivatives (such as acid chlorides or esters) followed by cyclodehydration.[5] The initial step is the acylation of the thiosemicarbazide, which is then cyclized under basic or acidic conditions to yield the 4H-1,2,4-triazole-3-thiol ring.

A notable advancement in this area is the use of polyphosphate ester (PPE) as a condensing agent for the direct reaction of thiosemicarbazides with carboxylic acids.[5] This method proceeds in two stages: acylation in the presence of PPE, followed by cyclodehydration with an aqueous alkali solution.[5]

From Hydrazides and Isothiocyanates

Another common pathway involves the reaction of carboxylic acid hydrazides with isothiocyanates.[6] This reaction forms 1,4-disubstituted thiosemicarbazides, which are then cyclized, typically in the presence of a base, to afford the desired 1,2,4-triazole-3-thiol derivatives.[6]

Representative Experimental Protocol: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

This protocol is adapted from a literature procedure for the synthesis of a 4-amino-substituted derivative.[7]

• Synthesis of Benzoic Acid Hydrazide: Methyl benzoate is refluxed with hydrazine hydrate to yield benzoic acid hydrazide.

• Formation of Potassium Dithiocarbazinate: The benzoic acid hydrazide is then reacted with carbon disulfide in the presence of potassium hydroxide in absolute ethanol to form the potassium dithiocarbazinate salt.

• Cyclization to 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol: The potassium salt is refluxed with an excess of hydrazine hydrate. The reaction progress is monitored for the cessation of hydrogen sulfide evolution. Upon cooling and acidification with hydrochloric acid, the desired product precipitates and can be collected by filtration.[7]

A Spectrum of Biological Activities

The therapeutic potential of 4H-1,2,4-triazole-3-thiol derivatives stems from their diverse biological activities. The following sections highlight some of the most extensively studied pharmacological effects.

Antimicrobial Activity: A Fight Against Pathogens

Derivatives of 1,2,4-triazole-3-thiol have demonstrated significant activity against a wide range of pathogenic microbes, including bacteria and fungi.

Numerous studies have reported the potent antibacterial effects of these compounds. For instance, certain Schiff bases of 4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol have shown strong activity against Staphylococcus aureus, with some derivatives exhibiting potency superior to the standard drug streptomycin.[8] The mechanism of action for some of these compounds is believed to involve the inhibition of essential microbial enzymes, such as dihydrofolate reductase (DHFR).[9]

Derivative Type	Target Bacteria	Notable Activity	Reference
Schiff bases of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol	S. aureus, S. pyogenes	MIC values as low as 0.132 mM	[9]
Ofloxacin analogues with 1,2,4-triazole moiety	Gram-positive and Gram-negative bacteria	MIC values of 0.25-1 µg/mL	[9]
Clinafloxacin-triazole hybrids	Methicillin-resistant S. aureus (MRSA)	MIC values of 0.25 µg/mL	[9]

The 1,2,4-triazole core is a well-known pharmacophore in many commercial antifungal drugs like fluconazole and itraconazole.[2] Derivatives of 4H-1,2,4-triazole-3-thiol have also shown promising antifungal activity. For example, several 4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives were found to be more effective against Microsporum gypseum than the standard drug ketoconazole.[8] The antifungal activity of triazoles often stems from their ability to inhibit fungal cytochrome P450 enzymes, which are crucial for the synthesis of ergosterol, an essential component of the fungal cell membrane.

Anticancer Activity: Targeting Malignant Cells

The development of novel anticancer agents is a critical area of research, and 4H-1,2,4-triazole-3-thiol derivatives have emerged as promising candidates.

A study on 1,2,4-triazole-3-thiol derivatives bearing a hydrazone moiety identified several compounds with moderate cytotoxicity against human melanoma, triple-negative breast cancer, and pancreatic carcinoma cell lines, with EC50 values in the range of 2–17 µM.[1] Some of these compounds were found to be more cytotoxic to the highly invasive triple-negative breast cancer cell line compared to normal fibroblasts.[1]

While the exact mechanisms are still under investigation, some derivatives are hypothesized to act as kinase inhibitors, interfering with signaling pathways that are crucial for cancer cell growth and proliferation, such as the PI3K/AKT/mTOR pathway.[1]

Antioxidant Activity: Combating Oxidative Stress

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is implicated in various diseases. Some 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives have been evaluated for their antioxidant properties using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging method.[7] The presence of the thiol group is thought to contribute to the antioxidant activity, as thiols can act as hydrogen donors to neutralize free radicals.

Structure-Activity Relationships (SAR)

The biological activity of 4H-1,2,4-triazole-3-thiol derivatives is highly dependent on the nature and position of the substituents on the triazole ring and its side chains.

• Substituents on the Phenyl Ring: The presence of electron-donating groups (e.g., -OH, -OCH3) on a phenyl ring attached to the triazole core has been shown to enhance antimicrobial and antitumor activity.[3] Conversely, electron-withdrawing groups (e.g., -NO2, -Cl) can also influence activity, likely by affecting the electronic properties of the molecule and its ability to bind to biological targets.[3]

• Substitution at the N-4 Position: The introduction of different moieties at the N-4 position can significantly impact the biological profile. For example, the formation of Schiff bases at this position has led to compounds with potent antimicrobial activity.[8]

• Derivatization of the Thiol Group: Alkylation of the thiol group to form S-substituted derivatives is a common strategy to modulate the physicochemical properties and biological activity of these compounds.[6]

Future Perspectives

The extensive research on 4H-1,2,4-triazole-3-thiol derivatives has established them as a versatile and promising scaffold in drug discovery. Future research should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which these compounds exert their biological effects will be crucial for their rational design and optimization.

• Lead Optimization: Systematic modification of the lead compounds identified in various studies can lead to the development of more potent and selective therapeutic agents with improved pharmacokinetic profiles.

• Combinatorial Approaches: Exploring the synthesis of hybrid molecules that combine the 1,2,4-triazole-3-thiol scaffold with other known pharmacophores could result in synergistic effects and novel therapeutic applications.

References

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). MDPI. Retrieved January 23, 2026, from [Link]

• Ihnatova, T. V., & Kaplaushenko, T. M. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Journal of Organic and Pharmaceutical Chemistry, 22(2), 4-19. Retrieved January 23, 2026, from [Link]

• Burbulienė, M. M., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. Molecules, 27(16), 5349. Retrieved January 23, 2026, from [Link]

• El-Sayed, W. A., et al. (2021). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Molecules, 26(24), 7552. Retrieved January 23, 2026, from [Link]

• Krasovska, M. V., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 28(13), 5158. Retrieved January 23, 2026, from [Link]

• Prachand, S. (2016). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[2][3][10] triazole-3-thiol derivatives and Antifungal activity. International Journal of Pharmaceutical Sciences and Research, 7(8), 3245-3253. Retrieved January 23, 2026, from [Link]

• Kochikyan, T. V., et al. (2010). Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. Russian Journal of Organic Chemistry, 46(4), 560-564. Retrieved January 23, 2026, from [Link]

• Plebańska, A., et al. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules, 26(11), 3418. Retrieved January 23, 2026, from [Link]

• Al-Amiery, A. A., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 202-207. Retrieved January 23, 2026, from [Link]

• Kumar, A., et al. (2015). Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. Journal of Advanced Pharmaceutical Technology & Research, 6(3), 115-121. Retrieved January 23, 2026, from [Link]

Sources

• 1. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1,2,4-Triazoles as Important Antibacterial Agents | MDPI [mdpi.com]
• 10. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2,4-triazole scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry, demonstrating a wide array of biological activities, including antifungal, antiviral, and anticancer properties. The thiol-substituted triazole, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, is a key building block for the synthesis of more complex bioactive molecules. This document provides a comprehensive guide to the starting materials and a detailed, field-proven protocol for the synthesis of this valuable intermediate. The presented methodology is designed to be robust and reproducible, ensuring a high degree of purity in the final product.

Synthetic Strategy: A Logic-Driven Approach

The most efficient and common synthetic route to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol proceeds through a two-step sequence involving the formation of a key thiosemicarbazide intermediate followed by its base-catalyzed cyclization. This strategy is predicated on the well-established reactivity of acid hydrazides with isothiocyanates and the subsequent intramolecular condensation to form the stable triazole ring.

Diagram of the Synthetic Pathway

Caption: Overall synthetic scheme for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Starting Materials: Selection and Properties

The success of the synthesis hinges on the quality and appropriate selection of the starting materials. The primary precursors for this synthesis are Phenylacetic Acid, Hydrazine Hydrate, and Methyl Isothiocyanate.

Starting Material	Chemical Structure	Molar Mass ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Key Considerations
Phenylacetic Acid	C₈H₈O₂	136.15	265.5	76-78	Commercially available with high purity. Should be stored in a dry environment.
Hydrazine Hydrate	H₆N₂O	50.06	120.1	-51.7	Highly corrosive and toxic. Handle with extreme caution in a well-ventilated fume hood. Use of appropriate personal protective equipment (PPE) is mandatory.
Methyl Isothiocyanate	C₂H₃NS	73.12	119	-35	Volatile, lachrymatory, and toxic. Must be handled in a fume hood with appropriate PPE.

Detailed Experimental Protocols

This section provides a step-by-step guide for the synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Part 1: Synthesis of Phenylacetic Acid Hydrazide

This initial step converts the readily available phenylacetic acid into its corresponding hydrazide, which serves as the nucleophile in the subsequent reaction.

Protocol:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add phenylacetic acid (0.1 mol, 13.62 g) and absolute ethanol (100 mL).

• Addition of Hydrazine Hydrate: While stirring, cautiously add hydrazine hydrate (0.2 mol, 10.01 g, ~10 mL) to the flask. The reaction is exothermic, and the addition should be done portion-wise to control the temperature.

• Reflux: Heat the reaction mixture to reflux and maintain it for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:hexane (1:1).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 1-2 hours to facilitate precipitation.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration and wash the crystals with a small amount of cold ethanol.

• Drying: Dry the resulting white crystalline solid, phenylacetic acid hydrazide, in a vacuum oven at 50-60 °C. The expected yield is typically high (85-95%).

Part 2: Synthesis of 4-Methyl-1-(phenylacetyl)thiosemicarbazide

This step involves the formation of the key thiosemicarbazide intermediate through the reaction of phenylacetic acid hydrazide with methyl isothiocyanate.

Protocol:

• Reaction Setup: In a 250 mL round-bottom flask fitted with a reflux condenser, dissolve the synthesized phenylacetic acid hydrazide (0.1 mol, 15.02 g) in absolute ethanol (150 mL).

• Addition of Methyl Isothiocyanate: To the stirred solution, add methyl isothiocyanate (0.11 mol, 8.04 g, ~8.3 mL) dropwise at room temperature.

• Reflux: Heat the mixture to reflux and maintain for 3-4 hours. Monitor the reaction by TLC (ethyl acetate:hexane, 1:1).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution.

• Filtration and Washing: Filter the white solid and wash it with a small volume of cold ethanol.

• Drying: Dry the product, 4-methyl-1-(phenylacetyl)thiosemicarbazide, under vacuum. The yield is generally excellent (>90%).

Part 3: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

The final step is the base-catalyzed intramolecular cyclization of the thiosemicarbazide intermediate to yield the target triazole-thiol. This reaction proceeds via the elimination of a water molecule.

Protocol:

• Reaction Setup: Place the 4-methyl-1-(phenylacetyl)thiosemicarbazide (0.1 mol, 22.33 g) in a 500 mL round-bottom flask.

• Addition of Base: Add a 2 M aqueous solution of sodium hydroxide (200 mL) to the flask.

• Reflux: Heat the suspension to reflux with vigorous stirring. The solid will gradually dissolve as the reaction proceeds. Continue refluxing for 4-6 hours until a clear solution is obtained.

• Acidification and Precipitation: Cool the reaction mixture to room temperature in an ice bath. Carefully acidify the solution to a pH of 5-6 with concentrated hydrochloric acid. The product will precipitate as a white solid.

• Filtration and Washing: Collect the precipitate by vacuum filtration and wash it thoroughly with cold water until the washings are neutral.

• Recrystallization and Drying: Recrystallize the crude product from ethanol to obtain pure 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol as a white crystalline solid. Dry the final product in a vacuum oven. The expected yield is typically in the range of 75-85%.

Mechanism of Cyclization

The base-catalyzed cyclization of the thiosemicarbazide intermediate is a critical step in the formation of the triazole ring.

Caption: Proposed mechanism for the base-catalyzed cyclization of the thiosemicarbazide intermediate.

Characterization of the Final Product

The structure and purity of the synthesized 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol should be confirmed by standard analytical techniques:

• Melting Point: A sharp melting point is indicative of high purity.

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure and the absence of impurities.

• Mass Spectrometry: To determine the molecular weight of the compound.

• FT-IR Spectroscopy: To identify the characteristic functional groups.

Safety and Handling

• All experimental procedures should be carried out in a well-ventilated fume hood.

• Personal protective equipment, including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.

• Hydrazine hydrate and methyl isothiocyanate are toxic and corrosive. Handle with extreme care and have appropriate spill kits available.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

The synthetic route detailed in these application notes provides a reliable and efficient method for the preparation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. By carefully following the outlined protocols and adhering to the safety precautions, researchers can consistently obtain high yields of this important synthetic intermediate for use in drug discovery and development programs.

References

• Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Thiosemicarbazides and Their Derivatives. Mini-Reviews in Medicinal Chemistry, 7(7), 679-687. [Link]

• Al-Soud, Y. A., Al-Masoudi, N. A., & Ferwanah, A. E. R. S. (2003). Synthesis and properties of new substituted 1, 2, 4-triazoles: potential antitumor agents. Bioorganic & medicinal chemistry, 11(8), 1701-1708. [Link]

• Mavrova, A. T., Wesselinova, D., Tsenov, Y. A., & Denkova, P. (2009). Synthesis, cytotoxicity and antineoplastic activity of some new 5-substituted-4-phenyl-1, 2, 4-triazole-3-thiones. European journal of medicinal chemistry, 44(2), 735-742. [Link]

Application Notes and Protocols for the Biological Screening of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Authored by: [Your Name/Title], Senior Application Scientist

Date: January 23, 2026

Abstract

These application notes provide a comprehensive guide for the biological screening of the novel synthetic compound, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. The 1,2,4-triazole scaffold is a well-established pharmacophore known for a wide array of biological activities, including antimicrobial, anticancer, antioxidant, and enzyme inhibitory properties.[1][2][3][4][5] This document outlines a strategic, multi-tiered screening cascade designed to efficiently elucidate the bioactivity profile of this specific derivative. We present detailed, field-proven protocols for primary assays in key therapeutic areas, guidance on data interpretation, and a framework for advancing promising hits. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel therapeutic agents.

Introduction: The Therapeutic Potential of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring system is a cornerstone in medicinal chemistry, featured in numerous clinically approved drugs.[4][6] Its unique structural features, including its ability to participate in hydrogen bonding and its metabolic stability, make it a privileged scaffold for drug design. Derivatives of 1,2,4-triazole-3-thione, in particular, have demonstrated a broad spectrum of pharmacological activities.[1][4] The introduction of a benzyl group at the 5-position and a methyl group at the 4-position of the triazole ring in the target compound, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, offers a unique combination of lipophilicity and electronic properties that may confer potent and selective biological activity.

The rationale for the proposed screening cascade is to systematically and cost-effectively evaluate the potential of this compound across several key areas of unmet medical need. We will begin with broad-spectrum antimicrobial and cytotoxicity screening, followed by an assessment of its antioxidant and enzyme inhibitory potential. This tiered approach ensures that resources are focused on the most promising activities.

Strategic Screening Cascade

The proposed biological screening of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol will follow a logical progression from broad, primary screens to more specific, secondary assays. This cascade is designed to maximize information gathering while conserving resources.

Figure 1: A tiered screening cascade for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Primary Screening Protocols

Antimicrobial Susceptibility Testing

Rationale: The 1,2,4-triazole nucleus is a key component of several antifungal agents, and derivatives have shown broad-spectrum antibacterial activity.[7][8][9] Therefore, the initial screening will assess the compound's ability to inhibit the growth of a panel of clinically relevant bacteria and fungi. The broth microdilution method will be employed to determine the Minimum Inhibitory Concentration (MIC).[10][11]

Protocol: Broth Microdilution Assay

• Preparation of Inoculum:

  • From a fresh culture plate, select 3-5 well-isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi. The final concentration range should typically span from 256 µg/mL to 0.5 µg/mL.

• Inoculation and Incubation:

  • Inoculate each well with the prepared microbial suspension.

  • Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubate the plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation:

Microorganism	Strain (ATCC)	Compound MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)	Fluconazole MIC (µg/mL)
Staphylococcus aureus	29213	16	0.5	NA
Escherichia coli	25922	64	0.06	NA
Pseudomonas aeruginosa	27853	>256	1	NA
Candida albicans	90028	8	NA	1

Table 1: Example of MIC data for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and control antibiotics.

Cytotoxicity Screening

Rationale: Given the potential for anticancer activity associated with the 1,2,4-triazole scaffold, it is crucial to assess the compound's effect on cell viability.[12][13][14] The MTT assay is a widely used colorimetric method to determine cytotoxicity by measuring the metabolic activity of cells.[15][16]

Protocol: MTT Cytotoxicity Assay

• Cell Culture:

  • Culture a panel of human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer, HCT116 colon cancer) and a non-cancerous cell line (e.g., HEK293) in appropriate media.

• Cell Seeding:

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[17]

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium.

  • Replace the existing medium with the compound-containing medium and incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[15]

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[17][18]

  • Read the absorbance at 570 nm using a microplate reader.

Data Presentation:

Cell Line	Compound IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7	12.5	0.8
A549	25.8	1.2
HCT116	18.2	0.5
HEK293	>100	5.6

Table 2: Example of IC50 values for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and a standard chemotherapeutic agent.

Antioxidant Activity Assessment

Rationale: Many heterocyclic compounds, including triazoles, have been reported to possess antioxidant properties by scavenging free radicals.[19][20][21] The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid and simple method to evaluate the free radical scavenging activity of a compound.[22][23]

Protocol: DPPH Radical Scavenging Assay

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in methanol or ethanol.

  • Prepare a 0.1 mM solution of DPPH in methanol.

• Assay Procedure:

  • In a 96-well plate, add various concentrations of the test compound.

  • Add the DPPH solution to each well and incubate in the dark at room temperature for 30 minutes.

  • Include a control (DPPH solution without the test compound) and a blank (methanol).

• Absorbance Measurement:

  • Measure the absorbance at 517 nm.[23]

• Calculation of Scavenging Activity:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100[22]

Data Presentation:

Compound Concentration (µg/mL)	% DPPH Scavenging
10	15.2
25	35.8
50	62.5
100	85.1
Ascorbic Acid (50 µg/mL)	95.3

Table 3: Example of DPPH radical scavenging activity of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Secondary Screening: Enzyme Inhibition

Rationale: Triazole derivatives are known to inhibit various enzymes, playing a role in their therapeutic effects.[24][25][26][27] Based on the primary screening results or specific therapeutic interests, targeted enzyme inhibition assays can be performed. For instance, if the compound shows activity against skin-related cancer cell lines, tyrosinase inhibition could be a relevant secondary screen.

Figure 2: Potential inhibitory action on the melanin synthesis pathway.

Protocol: Tyrosinase Inhibition Assay

• Preparation of Reagents:

  • Prepare a solution of mushroom tyrosinase in phosphate buffer.

  • Prepare a solution of L-DOPA (substrate) in the same buffer.

  • Prepare various concentrations of the test compound and a known inhibitor (e.g., kojic acid).

• Assay Procedure:

  • In a 96-well plate, add the tyrosinase solution and the test compound.

  • Incubate for 10 minutes at 25°C.[28][29]

  • Initiate the reaction by adding the L-DOPA solution.

• Kinetic Measurement:

  • Measure the increase in absorbance at 475-510 nm over time, which corresponds to the formation of dopachrome.[28][30]

• Calculation of Inhibition:

  • Calculate the percentage of tyrosinase inhibition by comparing the rate of reaction in the presence and absence of the inhibitor.

Data Presentation:

Compound Concentration (µM)	% Tyrosinase Inhibition
10	22.4
25	45.1
50	78.9
100	92.3
Kojic Acid (25 µM)	85.6

Table 4: Example of tyrosinase inhibitory activity.

Concluding Remarks and Future Directions

The protocols outlined in these application notes provide a robust framework for the initial biological evaluation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. Positive results in any of these primary screens should be followed by more in-depth studies, including determination of the mechanism of action, evaluation in more complex biological systems (e.g., 3D cell cultures, animal models), and structure-activity relationship (SAR) studies to optimize the lead compound. The versatility of the 1,2,4-triazole-3-thiol scaffold suggests that this compound holds significant promise for the development of novel therapeutic agents.

References

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). MDPI. Retrieved from [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). Molecules. Retrieved from [Link]

• Synthesis and antimicrobial activity of new 1,2,4-triazole and 1,3,4-thiadiazole derivatives. (n.d.). Taylor & Francis Online. Retrieved from [Link]

• Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. (2014). Journal of Advanced Pharmaceutical Technology & Research. Retrieved from [Link]

• Antioxidant Activity of 1,2,4-Triazole and Its Derivatives: A Mini Review. (2021). Molecules. Retrieved from [Link]

• Design, Synthesis, and Antimicrobial Activities of 1,2,3-Triazole Glycoside Clickamers. (n.d.). MDPI. Retrieved from [Link]

• Antioxidant Properties of 1,2,4-Triazoles. (n.d.). ISRES Publishing. Retrieved from [Link]

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021). Pharmacia. Retrieved from [Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (2020). Molecules. Retrieved from [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). Pharmaceuticals. Retrieved from [Link]

• Antimicrobial Susceptibility Testing. (2023). StatPearls. Retrieved from [Link]

• Tyrosinase Inhibition Assay. (2023). Active Concepts. Retrieved from [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. (2013). Advances in Microbiology. Retrieved from [Link]

• Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives. (2011). Molecules. Retrieved from [Link]

• Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. (n.d.). ResearchGate. Retrieved from [Link]

• Triazole derivatives as potential xanthine oxidase inhibitors: Design, enzyme inhibition potential, and docking studies. (2020). Archiv der Pharmazie. Retrieved from [Link]

• Anticancer properties of 1,2,4-triazole derivatives (literature review). (2024). ScienceRise: Pharmaceutical Science. Retrieved from [Link]

• Methodologies for Antimicrobial Susceptibility Testing. (n.d.). OIRSA. Retrieved from [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024). ResearchGate. Retrieved from [Link]

• Synthesis and Antioxidant Properties of Novel 1,2,3-Triazole-Containing Nitrones. (2022). MDPI. Retrieved from [Link]

• MTT (Assay protocol). (2023). protocols.io. Retrieved from [Link]

• Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. (2022). Journal of Chemistry. Retrieved from [Link]

• A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4-Triazole Derivatives. (2022). Polycyclic Aromatic Compounds. Retrieved from [Link]

• Cell Viability Assays. (2013). Assay Guidance Manual. Retrieved from [Link]

• Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. (2021). ACS Omega. Retrieved from [Link]

• DPPH Assay: Principle, Applications, and Complete Guide. (n.d.). Amerigo Scientific. Retrieved from [Link]

• Laboratory Methodologies for Bacterial Antimicrobial Susceptibility Testing. (n.d.). WOAH. Retrieved from [Link]

• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. (2025). ChemMedChem. Retrieved from [Link]

• Investigation of 1,2,4-Triazole Derivatives as Potential Anti-Diabetic Agents. (2023). DergiPark. Retrieved from [Link]

• Anticancer Properties of 1,2,4-Triazoles. (n.d.). ISRES Publishing. Retrieved from [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Antioxidant properties of a novel triazole ligand. (2025). ResearchGate. Retrieved from [Link]

• DPPH Antioxidant Assay. (n.d.). G-Biosciences. Retrieved from [Link]

• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• Tyrosinase Inhibitor Assay Kit. (n.d.). Attogene. Retrieved from [Link]

• Clinical Breakpoint Tables. (2021). EUCAST. Retrieved from [Link]

• MTT Proliferation Assay Protocol. (2025). ResearchGate. Retrieved from [Link]

• DPPH Antioxidant Assay Kit D678 manual. (n.d.). Dojindo. Retrieved from [Link]

• Antibacterial Susceptibility Test Interpretive Criteria. (2025). FDA. Retrieved from [Link]

• Tyrosinase inhibitory activity. (2023). ResearchGate. Retrieved from [Link]

• A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4-Triazole Derivatives. (2022). Polycyclic Aromatic Compounds. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 3. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. Synthesis and antimicrobial activity of new 1,2,4-triazole and 1,3,4-thiadiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. woah.org [woah.org]
• 12. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 14. isres.org [isres.org]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. MTT (Assay protocol [protocols.io]
• 18. researchgate.net [researchgate.net]
• 19. Antioxidant Activity of 1,2,4-Triazole and its Derivatives: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. isres.org [isres.org]
• 21. Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 22. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 23. DPPH Assay: Principle, Applications, and Complete Guide - Amerigo Scientific [amerigoscientific.com]
• 24. Triazole derivatives as potential xanthine oxidase inhibitors: Design, enzyme inhibition potential, and docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. pubs.acs.org [pubs.acs.org]
• 27. sjr.isp.edu.pk [sjr.isp.edu.pk]
• 28. activeconceptsllc.com [activeconceptsllc.com]
• 29. content.abcam.com [content.abcam.com]
• 30. attogene.com [attogene.com]

Introduction: The Therapeutic Potential of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

An in-depth guide to the antimicrobial evaluation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, providing detailed application notes and standardized protocols for researchers in drug discovery and development.

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Heterocyclic compounds, particularly those containing nitrogen and sulfur, represent a promising reservoir of biologically active scaffolds. The 1,2,4-triazole ring is a key pharmacophore found in numerous successful drugs, including potent antifungal agents like fluconazole and voriconazole.[1][2] Similarly, the thiol (-SH) group is a reactive moiety known to interact with biological targets and is present in several approved drugs.[3][4]

The compound 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol combines these two critical functional groups. This unique structure suggests a strong potential for antimicrobial activity, warranting a systematic and rigorous evaluation. Derivatives of 1,2,4-triazole-3-thiol have demonstrated a wide spectrum of biological activities, including antibacterial, antifungal, and antitumor effects.[5][6]

This guide, designed for researchers and drug development professionals, provides a comprehensive framework for assessing the antimicrobial properties of this compound. We will delve into the scientific rationale behind each assay, present detailed, step-by-step protocols based on international standards, and offer insights into data interpretation.

Hypothesized Mechanisms of Antimicrobial Action

The antimicrobial potential of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol can be attributed to the synergistic or independent actions of its core moieties.

• Triazole Moiety (Antifungal Action): The 1,2,4-triazole ring is the cornerstone of azole antifungals. These agents function by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14-α-demethylase.[7][8] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[7][9][10] Its inhibition disrupts membrane integrity, leading to fungal cell lysis and death.[7][8] It is plausible that the triazole core of the target compound could exert a similar effect.

• Thiol Moiety (Antibacterial Action): The thiol group is a potent nucleophile and can engage in various biological interactions. One potential mechanism is the disruption of the bacterial thiol-dependent redox homeostasis system.[11][12] Systems like the thioredoxin (Trx) and glutathione (GSH) pathways are vital for protecting bacteria from oxidative stress.[12] By interfering with these systems, thiol-containing compounds can induce reactive oxygen species (ROS) production, leading to cellular damage and bacterial death.[11]

Phase 1: Preliminary Screening via Agar Disk Diffusion

The first step in evaluating a novel compound is a preliminary screening to determine if it possesses any antimicrobial activity and to identify the spectrum of susceptible microorganisms. The Kirby-Bauer disk diffusion method is a highly standardized, simple, and cost-effective qualitative assay for this purpose.[13][14]

Principle of the Assay

A paper disk impregnated with a known concentration of the test compound is placed on an agar plate uniformly inoculated with a test microorganism.[15][16] The compound diffuses from the disk into the agar, creating a concentration gradient. If the microorganism is susceptible, a clear circular area of no growth, known as the zone of inhibition, will form around the disk.[17] The diameter of this zone is proportional to the susceptibility of the organism to the compound.

Experimental Workflow: Disk Diffusion Assay

Caption: Workflow for the Agar Disk Diffusion Assay.

Detailed Protocol: Agar Disk Diffusion

Materials:

• 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Dimethyl sulfoxide (DMSO, sterile)

• Sterile blank paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Test microorganisms (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922, Candida albicans ATCC 10231)

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Positive control antibiotic disks (e.g., Ciprofloxacin, Fluconazole)

• Incubator, calipers or ruler

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound at a high concentration (e.g., 10 mg/mL) in sterile DMSO.

  • Scientist's Note: DMSO is a common solvent for poorly soluble compounds. It is crucial to run a parallel control with a disk impregnated only with DMSO to ensure the solvent itself has no antimicrobial activity at the concentration used.

• Inoculum Preparation: a. From a fresh overnight culture plate, select 3-5 isolated colonies of the test microorganism. b. Suspend the colonies in sterile saline. c. Vortex thoroughly to create a smooth suspension. d. Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Plate Inoculation: a. Dip a sterile cotton swab into the standardized inoculum suspension. b. Rotate the swab against the inside of the tube to remove excess liquid. c. Swab the entire surface of an MHA plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage. d. Allow the plate to dry for 5-15 minutes with the lid slightly ajar.

• Disk Application: a. Aseptically apply sterile blank paper disks to the inoculated agar surface. b. Pipette a defined volume (e.g., 10 µL) of the test compound stock solution onto a disk. c. Similarly, prepare a negative control disk (10 µL of DMSO) and apply a standard positive control antibiotic disk. d. Gently press the disks to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35 ± 2°C for 18-24 hours (for bacteria) or 24-48 hours (for yeast).

• Data Collection: After incubation, measure the diameter of the zone of inhibition for each disk in millimeters (mm) using calipers or a ruler.

Data Presentation: Zone of Inhibition

Results should be recorded in a clear, tabular format.

Test Microorganism	Compound (Concentration)	Zone of Inhibition (mm)
S. aureus	5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (100 µ g/disk )	18
S. aureus	Ciprofloxacin (5 µ g/disk )	25
S. aureus	DMSO (Solvent Control)	0
E. coli	5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (100 µ g/disk )	14
E. coli	Ciprofloxacin (5 µ g/disk )	30
E. coli	DMSO (Solvent Control)	0
C. albicans	5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (100 µ g/disk )	20
C. albicans	Fluconazole (25 µ g/disk )	28
C. albicans	DMSO (Solvent Control)	0

Phase 2: Quantitative Analysis via Broth Microdilution

Following a positive result in the disk diffusion assay, the next logical step is to quantify the compound's potency. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC).[18][19] The MIC is the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism in vitro.[20]

Principle of the Assay

The test compound is serially diluted in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the wells are observed for visible growth. The lowest concentration of the compound at which no growth is observed is the MIC. This method is highly reproducible and allows for the simultaneous testing of multiple compounds and organisms.[18]

Experimental Workflow: MIC Determination

Caption: Workflow for Broth Microdilution MIC Assay.

Detailed Protocol: Broth Microdilution (CLSI M07 Guideline)

Materials:

• Items from the disk diffusion protocol

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well, U-bottom microtiter plates

• Multichannel pipette

Procedure:

• Plate Setup: a. Dispense 100 µL of the appropriate sterile broth into wells 2 through 12 of a 96-well plate. Well 1 will be for the highest compound concentration, well 11 for the growth control, and well 12 for the sterility control.

• Compound Dilution: a. Prepare a working solution of the test compound in broth at twice the desired final starting concentration. b. Add 200 µL of this working solution to well 1. c. Using a multichannel pipette, transfer 100 µL from well 1 to well 2. Mix by pipetting up and down. d. Continue this 2-fold serial dilution by transferring 100 µL from well 2 to 3, and so on, up to well 10. e. Discard 100 µL from well 10. Wells 1-10 now contain 100 µL of serially diluted compound.

  • Scientist's Note: This serial dilution is a critical step. Proper mixing at each step is essential for accuracy. The final concentrations in the wells will be halved after the addition of the inoculum.

• Inoculum Preparation and Addition: a. Prepare a microbial suspension adjusted to the 0.5 McFarland standard as described previously. b. Dilute this suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells. c. Add 100 µL of this final inoculum to wells 1 through 11. Do not add inoculum to well 12 (sterility control).

  • Self-Validation Check: Well 11 (growth control) must show turbidity. Well 12 (sterility control) must remain clear. If these conditions are not met, the assay is invalid.

• Incubation: Cover the plate and incubate at 35 ± 2°C for 18-24 hours.

• Reading the MIC: a. Place the plate on a reading stand. b. The MIC is the lowest concentration of the compound that shows no visible turbidity (i.e., the first clear well).

Data Presentation: Minimum Inhibitory Concentration (MIC)

MIC values provide a quantitative measure of the compound's potency.

Microorganism	Compound	MIC (µg/mL)	Positive Control	MIC (µg/mL)
S. aureus	5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol	16	Ciprofloxacin	0.5
E. coli	5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol	64	Ciprofloxacin	0.25
P. aeruginosa	5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol	>128	Ciprofloxacin	1
C. albicans	5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol	8	Fluconazole	2

Phase 3: Differentiating Bacteriostatic vs. Bactericidal Activity

The MIC value reveals the concentration that inhibits growth (a static effect) but does not indicate whether the compound kills the organism (a cidal effect). To determine this, a follow-up assay to find the Minimum Bactericidal Concentration (MBC) or Minimum Fungicidal Concentration (MFC) is required.

Principle of the Assay

The MBC/MFC is determined by subculturing the contents of the clear wells from the completed MIC assay onto fresh, antibiotic-free agar plates. The lowest concentration from the MIC plate that results in a significant reduction (typically ≥99.9%) in viable colonies on the subculture plate is defined as the MBC/MFC.

Detailed Protocol: MBC/MFC Determination

• Subculturing: Following the reading of the MIC plate, select the wells corresponding to the MIC, 2x MIC, and 4x MIC, as well as the growth control well.

• Plating: Aspirate a small, defined volume (e.g., 10 µL) from each selected well and spot it onto a fresh MHA plate.

• Incubation: Incubate the MHA plate at 35 ± 2°C for 18-24 hours.

• Interpretation: The MBC/MFC is the lowest concentration that shows no growth on the subculture plate.

  • If MBC/MIC ≤ 4, the compound is generally considered bactericidal .

  • If MBC/MIC > 4, the compound is considered bacteriostatic .

Conclusion and Future Directions

This guide provides a robust, standardized framework for the initial antimicrobial evaluation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. The combination of qualitative disk diffusion and quantitative broth microdilution assays allows for a comprehensive preliminary assessment of the compound's spectrum of activity and potency. Determining the MBC/MFC further refines the understanding of its antimicrobial effect.

Positive results from these assays would justify advancing the compound to more complex studies, including:

• Time-kill kinetics assays to understand the rate of antimicrobial activity.

• Synergy testing in combination with known antibiotics.

• Mechanism of action studies to confirm the hypothesized inhibition of ergosterol synthesis or disruption of redox homeostasis.

• In vivo efficacy studies in appropriate animal models of infection.

By following these rigorous and validated protocols, researchers can generate reliable and reproducible data, paving the way for the potential development of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol as a novel antimicrobial agent.

References

• Plechanova, O., et al. (2018). 1,2,4-Triazoles as Important Antibacterial Agents. PubMed Central (PMC) - NIH. [Link]

• Gumrukcuoglu, N., et al. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

• American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. ASM. [Link]

• Saeed, A., et al. (2021). Synthesis and evaluation of 4-amino-5-phenyl-4 H -[1][5][21]-triazole-3-thiol derivatives as antimicrobial agents. ResearchGate. [Link]

• Ren, Z., et al. (2019). The Role and Mechanism of Thiol-Dependent Antioxidant System in Bacterial Drug Susceptibility and Resistance. PubMed. [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI. [Link]

• Tatsumi, Y., et al. (2013). Mechanism of Action of Efinaconazole, a Novel Triazole Antifungal Agent. PubMed Central (PMC) - NIH. [Link]

• World Organisation for Animal Health (WOAH). (n.d.). Antimicrobial susceptibility testing (Broth microdilution method). WOAH Asia. [Link]

• Kastner, J. (2016). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. Symbiosis Online Publishing. [Link]

• FWD AMR-RefLabCap. (n.d.). Determination of antimicrobial resistance by disk diffusion. FWD AMR-RefLabCap. [Link]

• Sowemimo, A., et al. (2023). Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids. Pakistan Journal of Scientific & Industrial Research - Physical Sciences. [Link]

• Tighadouini, S., et al. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

• Wikipedia. (n.d.). Disk diffusion test. Wikipedia. [Link]

• Zhang, Y., et al. (2021). Thiol- and Disulfide-Containing Vancomycin Derivatives Against Bacterial Resistance and Biofilm Formation. ACS Medicinal Chemistry Letters. [Link]

• Clinical and Laboratory Standards Institute. (2012). M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. ResearchGate. [Link]

• EBSCO. (n.d.). Triazole antifungals. Research Starters. [Link]

• Khan, K. M., et al. (n.d.). Synthesis and antibacterial activities of 5-subsituted-4-amino-1,2,4-triazole-3-thiols. Pak. J. Pharm. Sci.. [Link]

• Bio-Rad Laboratories. (2024). How to do a Kirby-Bauer Disk Diffusion Antimicrobial Susceptibility Test. YouTube. [Link]

• Li, D., et al. (2023). Disruption of Bacterial Thiol-Dependent Redox Homeostasis by Magnolol and Honokiol as an Antibacterial Strategy. MDPI. [Link]

• DeMelo, N., et al. (2024). Antifungal Ergosterol Synthesis Inhibitors. StatPearls - NCBI Bookshelf. [Link]

• Espinel-Ingroff, A., et al. (2007). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. PubMed. [Link]

• Martin, A., et al. (2014). Synthesis, Characterization and Evaluation of Anti-Microbial Activity of Some Novel 1,2,4-Triazoles. American Journal of Pharmacy and Health Research. [Link]

• Wang, Y., et al. (2022). Pharmacovigilance of triazole antifungal agents: Analysis of the FDA adverse event reporting system (FAERS) database. Frontiers in Pharmacology. [Link]

• Zhang, Y., et al. (2021). Thiol- and Disulfide-Containing Vancomycin Derivatives Against Bacterial Resistance and Biofilm Formation. PubMed Central (PMC) - NIH. [Link]

• The Rubin Lab. (2020). MIC (Broth Microdilution) Testing. YouTube. [Link]

• Al-Sanea, M. M., et al. (2023). The Synthesis, Antimicrobial Activity, and Molecular Docking of New 1, 2, 4-Triazole, 1, 2, 4-Triazepine, Quinoline, and Pyrimidine Scaffolds Condensed to Naturally Occurring Furochromones. MDPI. [Link]

• Al-Bayati, R. I. H., et al. (2020). synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. ResearchGate. [Link]

• Wistrand, C., et al. (2022). Stop Waiting for Tomorrow: Disk Diffusion Performed on Early Growth Is an Accurate Method for Antimicrobial Susceptibility Testing with Reduced Turnaround Time. PubMed. [Link]

• Saeed, A., et al. (2021). Synthesis, characterization, in vitro biological and computational evaluation of 5-benzyl-4-(benzylideneamino)-2H-1,2,4-triazole-3(4H)-thiones. ResearchGate. [Link]

• Mahajan, T., et al. (2015). Approved Drugs Containing Thiols as Inhibitors of Metallo-β-lactamases: Strategy To Combat Multidrug-Resistant Bacteria. Journal of Medicinal Chemistry. [Link]

• Parashchuk, O., et al. (2018). Antimicrobial activity of new 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol derivatives. ScienceRise: Pharmaceutical Science. [Link]

• Tardy, A., et al. (2020). Synthesis of Biologically Relevant 1,2,3- and 1,2,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ajphr.com [ajphr.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Antifungal Ergosterol Synthesis Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Frontiers | Pharmacovigilance of triazole antifungal agents: Analysis of the FDA adverse event reporting system (FAERS) database [frontiersin.org]
• 9. Mechanism of Action of Efinaconazole, a Novel Triazole Antifungal Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Triazole antifungals | Agriculture and Agribusiness | Research Starters | EBSCO Research [ebsco.com]
• 11. The Role and Mechanism of Thiol-Dependent Antioxidant System in Bacterial Drug Susceptibility and Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. asm.org [asm.org]
• 14. Stop Waiting for Tomorrow: Disk Diffusion Performed on Early Growth Is an Accurate Method for Antimicrobial Susceptibility Testing with Reduced Turnaround Time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 16. m.youtube.com [m.youtube.com]
• 17. Disk diffusion test - Wikipedia [en.wikipedia.org]
• 18. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 19. researchgate.net [researchgate.net]
• 20. rr-asia.woah.org [rr-asia.woah.org]
• 21. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for Investigating the Anticancer Activity of 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Derivatives

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, in vitro evaluation, and mechanistic assessment of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and its derivatives as potential anticancer agents. The protocols outlined herein are based on established methodologies and insights from the broader class of 1,2,4-triazole compounds, which have shown significant promise in oncology research.[1][2]

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, known for its metabolic stability and ability to form key interactions with biological targets.[1][3] Derivatives of this heterocyclic system have been successfully developed as antifungal and anticancer drugs.[4] This guide will provide the foundational knowledge and detailed protocols to explore the therapeutic potential of the specific subclass of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol derivatives.

Part 1: Synthesis of 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Derivatives

A general and adaptable synthetic route to obtain 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and its derivatives is presented below. This multi-step synthesis begins with a commercially available starting material and proceeds through key intermediates.

1.1: Proposed Synthetic Pathway

The synthesis commences with phenylacetic acid, which is converted to its corresponding hydrazide. This is followed by reaction with methyl isothiocyanate to form a thiosemicarbazide intermediate. Subsequent cyclization under basic conditions yields the target 1,2,4-triazole-3-thiol core structure. Further derivatization can be achieved at various positions to explore structure-activity relationships (SAR).

Caption: Proposed synthetic route for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and its derivatives.

1.2: Detailed Synthesis Protocol

Step 1: Synthesis of Phenylacetyl Hydrazide

• To a solution of phenylacetic acid (1 eq.) in ethanol, add hydrazine hydrate (1.2 eq.).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and reduce the solvent under vacuum.

• Recrystallize the crude product from ethanol to obtain pure phenylacetyl hydrazide.

Step 2: Synthesis of 1-(phenylacetyl)-4-methyl-thiosemicarbazide

• Dissolve phenylacetyl hydrazide (1 eq.) in ethanol.

• Add methyl isothiocyanate (1.1 eq.) to the solution.

• Reflux the mixture for 3-5 hours.

• Cool the reaction mixture in an ice bath to precipitate the product.

• Filter the solid, wash with cold ethanol, and dry to yield the thiosemicarbazide intermediate.

Step 3: Synthesis of 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• To a solution of 1-(phenylacetyl)-4-methyl-thiosemicarbazide (1 eq.) in ethanol, add an aqueous solution of sodium hydroxide (2N, 2 eq.).

• Reflux the mixture for 6-8 hours.[5]

• Monitor the completion of the cyclization by TLC.

• Cool the reaction mixture and acidify with dilute hydrochloric acid to a pH of 5-6.

• The precipitated product is filtered, washed with water, and recrystallized from ethanol to afford the pure 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.[5]

Step 4: Synthesis of Derivatives (General Procedure for S-alkylation/arylation)

• To a solution of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (1 eq.) in a suitable solvent such as DMF or acetone, add a base like potassium carbonate (1.5 eq.).

• Stir the mixture at room temperature for 30 minutes.

• Add the desired alkyl or benzyl halide (1.1 eq.) and continue stirring at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Filter, wash with water, and purify by recrystallization or column chromatography.

Part 2: In Vitro Anticancer Activity Evaluation

The primary assessment of the anticancer potential of the synthesized derivatives involves determining their cytotoxicity against a panel of human cancer cell lines.

2.1: Cell Viability Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[3]

Protocol:

• Cell Seeding: Plate cancer cells (e.g., A549-lung, U87-glioblastoma, HL60-leukemia, MCF-7-breast) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Add 100 µL of varying concentrations of the compounds to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Table 1: Hypothetical IC50 Values of 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Derivatives (µM)

Compound	A549 (Lung)	U87 (Glioblastoma)	HL60 (Leukemia)	MCF-7 (Breast)
Parent Compound	15.2	18.5	12.8	20.1
Derivative 1 (S-ethyl)	10.5	12.3	8.9	14.7
Derivative 2 (S-benzyl)	5.8	7.1	4.2	8.9

| Doxorubicin | 0.5 | 0.8 | 0.2 | 0.6 |

Note: The above data is illustrative. Actual values must be determined experimentally. Similar 1,2,4-triazole derivatives have shown IC50 values in the low micromolar range against various cancer cell lines.[3][4]

Part 3: Mechanistic Studies

Understanding the mechanism of action is crucial for further drug development. Based on existing literature for 1,2,4-triazoles, several pathways can be investigated.[1][4]

3.1: Apoptosis Induction Assay (Annexin V/Propidium Iodide Staining)

This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells, and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Annexin V-negative and PI-negative cells are viable.

  • Annexin V-positive and PI-negative cells are in early apoptosis.

  • Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

Caption: Workflow for apoptosis detection using Annexin V/PI staining.

3.2: Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Treatment: Treat cells with the test compound at its IC50 concentration for 24 hours.

• Cell Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. An accumulation of cells in a specific phase (e.g., G2/M) would suggest cell cycle arrest.

3.3: Potential Molecular Targets

Based on studies of similar triazole compounds, potential molecular targets for these derivatives could include:

• Tubulin Polymerization: Some triazoles inhibit microtubule formation, leading to G2/M cell cycle arrest and apoptosis.

• Kinase Inhibition: Derivatives may target protein kinases involved in cell proliferation and survival, such as EGFR or VEGFR.[4]

• p53-MDM2 Interaction: Certain triazoles have been shown to disrupt the interaction between p53 and its negative regulator MDM2, leading to the reactivation of p53's tumor-suppressive functions.[4]

Caption: Potential anticancer mechanisms of 1,2,4-triazole derivatives.

Part 4: In Vivo Antitumor Efficacy (Xenograft Model)

Promising compounds from in vitro studies should be evaluated for their in vivo efficacy using a tumor xenograft model.

4.1: General Protocol for Xenograft Studies

• Cell Implantation: Subcutaneously implant human cancer cells (e.g., A549) into the flank of immunodeficient mice (e.g., nude mice).

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomize the mice into groups (e.g., vehicle control, test compound, positive control). Administer the test compound via an appropriate route (e.g., intraperitoneal or oral) at a predetermined dose and schedule.

• Monitoring: Monitor tumor volume, body weight, and overall health of the mice regularly.

• Endpoint: At the end of the study, euthanize the mice, and excise the tumors for weight measurement and further analysis (e.g., histopathology, biomarker analysis).

References

• Design, synthesis and biological evaluation of novel 5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols as an anticancer agent. (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). National Institutes of Health. Retrieved January 23, 2026, from [Link]

• An insight on medicinal attributes of 1,2,4-triazoles. (2021). National Institutes of Health. Retrieved January 23, 2026, from [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024). ResearchGate. Retrieved January 23, 2026, from [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). ResearchGate. Retrieved January 23, 2026, from [Link]

• Anticancer properties of 1,2,4-triazole derivatives (literature review). (2024). National Scientific Library. Retrieved January 23, 2026, from [Link]

• Synthesis of Benzo[6][7]thiazolo[2,3-c][3][4][6]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. (2022). Semantic Scholar. Retrieved January 23, 2026, from [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. (2024). Ginekologia i Poloznictwo. Retrieved January 23, 2026, from [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (2004). ResearchGate. Retrieved January 23, 2026, from [Link]

• 5-Benzyl-4-phenyl-2,4-dihydro-1,2,4-triazole-3-thione. (2004). Sci-Hub. Retrieved January 23, 2026, from [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2021). National Institutes of Health. Retrieved January 23, 2026, from [Link]

• Design, Synthesis, Molecular Modeling, Anticancer Studies, and Density Functional Theory Calculations of 4-(1,2,4-Triazol-3-ylsulfanylmethyl). (2021). ACS Publications. Retrieved January 23, 2026, from [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (2004). National Institutes of Health. Retrieved January 23, 2026, from [Link]

• Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. (2023). MDPI. Retrieved January 23, 2026, from [Link]

Sources

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 3. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

The Strategic Development of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Derivatives: A Guide for Drug Discovery

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and potential applications of derivatives based on the 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol scaffold. This guide offers detailed application notes and robust protocols, emphasizing the rationale behind experimental choices to empower researchers in their quest for novel therapeutic agents. The unique structural features of the 1,2,4-triazole ring system, combined with the reactivity of the thiol group, present a versatile platform for the development of a diverse library of compounds with a wide spectrum of biological activities.

Introduction: The Promise of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs. Its derivatives are known to exhibit a remarkable range of biological activities, including antimicrobial, antifungal, anticancer, anti-inflammatory, and anticonvulsant properties. The presence of three nitrogen atoms in the five-membered ring allows for a multitude of hydrogen bonding interactions with biological targets, a key factor in their therapeutic efficacy.

The thiol group at the 3-position of the triazole ring is a particularly attractive site for chemical modification. Its nucleophilic nature allows for a variety of derivatization strategies, including S-alkylation, and the formation of Schiff and Mannich bases. These modifications can significantly impact the compound's physicochemical properties, such as lipophilicity and solubility, and modulate its biological activity and target specificity. This guide will focus on the systematic development of derivatives from the core structure of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, providing a roadmap for the synthesis and evaluation of novel drug candidates.

Synthesis of the Core Scaffold: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

The synthesis of the target triazole core is a critical first step. A reliable and efficient multi-step synthesis is outlined below, starting from readily available commercial reagents. The causality behind each step is explained to provide a deeper understanding of the reaction mechanism and potential optimization strategies.

Synthetic Pathway Overview

The overall synthetic strategy involves three key steps:

• Formation of Phenylacetic Acid Hydrazide: Esterification of phenylacetic acid followed by hydrazinolysis to yield the corresponding hydrazide.

• Synthesis of 1-(phenylacetyl)-4-methylthiosemicarbazide: Reaction of phenylacetic acid hydrazide with methyl isothiocyanate.

• Cyclization to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol: Base-catalyzed intramolecular cyclization of the thiosemicarbazide intermediate.

Caption: Synthetic overview for the core scaffold.

Detailed Experimental Protocols

Protocol 1: Synthesis of Phenylacetic Acid Hydrazide

• Rationale: The carboxylic acid is first converted to its methyl ester to facilitate the subsequent reaction with hydrazine hydrate. The esterification is typically acid-catalyzed, and the subsequent hydrazinolysis is a nucleophilic acyl substitution reaction.

• Materials: Phenylacetic acid, Methanol (anhydrous), Concentrated Sulfuric Acid, Hydrazine hydrate, Diethyl ether.

• Procedure:

  • To a solution of phenylacetic acid (0.1 mol) in anhydrous methanol (100 mL), slowly add concentrated sulfuric acid (2 mL) while cooling in an ice bath.

  • Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, remove the excess methanol under reduced pressure.

  • Dissolve the residue in diethyl ether (150 mL) and wash with a saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain methyl phenylacetate.

  • To a solution of methyl phenylacetate (0.08 mol) in ethanol (100 mL), add hydrazine hydrate (0.16 mol) and reflux for 8-10 hours.

  • Cool the reaction mixture to room temperature. The precipitated solid is filtered, washed with cold diethyl ether, and recrystallized from ethanol to afford pure phenylacetic acid hydrazide.

Protocol 2: Synthesis of 1-(phenylacetyl)-4-methylthiosemicarbazide

• Rationale: The nucleophilic nitrogen of the hydrazide attacks the electrophilic carbon of the methyl isothiocyanate to form the thiosemicarbazide derivative. This reaction is typically carried out in an alcoholic solvent.

• Materials: Phenylacetic acid hydrazide, Methyl isothiocyanate, Ethanol.

• Procedure:

  • Dissolve phenylacetic acid hydrazide (0.05 mol) in ethanol (75 mL).

  • To this solution, add methyl isothiocyanate (0.055 mol) dropwise with constant stirring.

  • Reflux the reaction mixture for 3-4 hours.

  • Cool the mixture in an ice bath to precipitate the product.

  • Filter the solid, wash with cold ethanol, and dry to obtain 1-(phenylacetyl)-4-methylthiosemicarbazide.

Protocol 3: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Rationale: In the presence of a base, the thiosemicarbazide undergoes intramolecular cyclization with the elimination of a water molecule to form the stable 1,2,4-triazole ring. The choice of base and reaction conditions can influence the yield and purity of the product.

• Materials: 1-(phenylacetyl)-4-methylthiosemicarbazide, Sodium hydroxide, Water, Ethanol, Hydrochloric acid.

• Procedure:

  • Suspend 1-(phenylacetyl)-4-methylthiosemicarbazide (0.03 mol) in an aqueous solution of sodium hydroxide (8%, 50 mL).

  • Reflux the mixture for 6-8 hours. The solid will gradually dissolve as the reaction proceeds.

  • After cooling to room temperature, filter the solution to remove any insoluble impurities.

  • Acidify the clear filtrate with dilute hydrochloric acid with cooling until the pH is approximately 5-6.

  • The precipitated white solid is filtered, washed thoroughly with cold water, and recrystallized from ethanol to yield pure 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Development of Derivatives: Expanding the Chemical Space

The thiol group of the core scaffold is a versatile handle for introducing a wide range of substituents, thereby modulating the compound's biological profile. This section details the synthesis of three major classes of derivatives: Schiff bases, Mannich bases, and S-alkylated derivatives.

Synthesis of Schiff Bases

• Rationale: Schiff bases, characterized by the azomethine (-N=CH-) group, are synthesized by the condensation of a primary amine with an aldehyde or ketone. In this context, the thiol group can be reacted with a halo-carbonyl compound to introduce a primary amine, which is then condensed with various aromatic aldehydes. Schiff bases of triazoles have shown significant antimicrobial and anticancer activities.[1][2]

• Workflow:

Caption: General workflow for Schiff base synthesis.

Protocol 4: Synthesis of Schiff Bases of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Materials: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, Ethyl chloroacetate, Hydrazine hydrate, Aromatic aldehydes (e.g., benzaldehyde, salicylaldehyde, p-nitrobenzaldehyde), Ethanol, Glacial acetic acid.

• Procedure:

  • Step 1: Synthesis of the hydrazide intermediate. To a solution of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (0.01 mol) and potassium carbonate (0.012 mol) in ethanol (50 mL), add ethyl chloroacetate (0.011 mol). Reflux the mixture for 6-8 hours. After cooling, pour the reaction mixture into ice-cold water. Filter the precipitate, wash with water, and recrystallize from ethanol to get the ethyl ester intermediate. To this ester (0.008 mol) in ethanol (40 mL), add hydrazine hydrate (0.016 mol) and reflux for 5-7 hours. Cool the reaction mixture to obtain the hydrazide precipitate, which is filtered and dried.

  • Step 2: Synthesis of the Schiff base. A mixture of the hydrazide intermediate (0.005 mol) and an appropriate aromatic aldehyde (0.005 mol) in ethanol (30 mL) containing a few drops of glacial acetic acid is refluxed for 4-6 hours.[2]

  • The reaction mixture is cooled, and the precipitated solid is filtered, washed with cold ethanol, and recrystallized from a suitable solvent (e.g., ethanol or DMF-water) to afford the pure Schiff base.

Synthesis of Mannich Bases

• Rationale: Mannich bases are formed through the aminoalkylation of an acidic proton located on a heteroatom. The N-H proton of the triazole ring can participate in the Mannich reaction with formaldehyde and a secondary amine. These derivatives have been investigated for their potential as anticancer and antimicrobial agents.[3]

• Workflow:

Caption: General workflow for Mannich base synthesis.

Protocol 5: Synthesis of Mannich Bases of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Materials: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, Formaldehyde (37% aqueous solution), Secondary amine (e.g., morpholine, piperidine), Ethanol.

• Procedure:

  • To a solution of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (0.01 mol) in ethanol (30 mL), add formaldehyde (0.012 mol) and the respective secondary amine (0.011 mol).

  • Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by TLC.

  • The precipitated product is filtered, washed with cold ethanol, and recrystallized from an appropriate solvent to yield the pure Mannich base.

Synthesis of S-Alkylated Derivatives

• Rationale: The thiol group is readily alkylated using various alkyl or benzyl halides in the presence of a base. This S-alkylation can significantly alter the lipophilicity and steric bulk of the molecule, which can in turn influence its biological activity.[4]

• Workflow:

Caption: General workflow for S-alkylation.

Protocol 6: Synthesis of S-Alkylated Derivatives of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Materials: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, Alkyl or benzyl halide (e.g., ethyl bromide, benzyl chloride), Anhydrous potassium carbonate, Anhydrous DMF or acetone.

• Procedure:

  • To a solution of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (0.01 mol) in anhydrous DMF (30 mL), add anhydrous potassium carbonate (0.015 mol).

  • Stir the mixture at room temperature for 30 minutes.

  • Add the appropriate alkyl or benzyl halide (0.011 mol) dropwise to the reaction mixture.

  • Continue stirring at room temperature or heat to 50-60 °C for 4-8 hours, monitoring the reaction by TLC.

  • Pour the reaction mixture into ice-cold water.

  • The precipitated solid is filtered, washed with water, and recrystallized from a suitable solvent (e.g., ethanol, ethyl acetate) to obtain the pure S-alkylated derivative.

Characterization of Synthesized Compounds

Thorough characterization of all synthesized compounds is essential to confirm their structure and purity. The following analytical techniques are indispensable:

Analytical Technique	Information Obtained
Thin Layer Chromatography (TLC)	Monitoring reaction progress and assessing purity.
Melting Point (m.p.)	Preliminary identification and purity assessment.
Infrared (IR) Spectroscopy	Identification of key functional groups (e.g., C=N, C=S, N-H, S-H).
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Detailed structural elucidation, confirmation of proton and carbon framework.
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern.
Elemental Analysis (CHN)	Confirmation of the empirical formula.

In Vitro Biological Evaluation

The synthesized derivatives should be screened for their biological activities to identify promising lead compounds. Based on the known therapeutic potential of 1,2,4-triazole derivatives, the following assays are recommended:

Antimicrobial Activity

• Rationale: Many 1,2,4-triazole derivatives exhibit potent antibacterial and antifungal activities.[1][5]

• Protocol 7: Agar Well Diffusion Method

  • Prepare Mueller-Hinton agar plates for bacteria and Sabouraud dextrose agar plates for fungi.

  • Inoculate the plates with a standardized suspension of the test microorganisms.

  • Create wells in the agar using a sterile cork borer.

  • Add a defined concentration of the test compound (dissolved in a suitable solvent like DMSO) to each well.

  • Include a positive control (standard antibiotic/antifungal) and a negative control (solvent).

  • Incubate the plates at the appropriate temperature (e.g., 37 °C for bacteria, 28 °C for fungi) for 24-48 hours.

  • Measure the diameter of the zone of inhibition around each well. A larger zone indicates greater antimicrobial activity.

Anticancer Activity

• Rationale: The 1,2,4-triazole scaffold is present in several anticancer agents, and novel derivatives are continuously being explored for their antiproliferative effects.[6]

• Protocol 8: MTT Assay for Cytotoxicity

  • Seed cancer cells (e.g., MCF-7, HeLa, A549) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the synthesized compounds for a specified period (e.g., 48 or 72 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Living cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Directions

This guide provides a systematic and detailed framework for the development of novel derivatives of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. The protocols outlined herein are based on established and reliable synthetic methodologies, and the rationale behind each step is clearly articulated to facilitate understanding and further optimization. The versatile nature of the triazole-thiol scaffold, coupled with the diverse biological activities exhibited by its derivatives, makes it a highly promising starting point for the discovery of new therapeutic agents. Future research should focus on expanding the library of derivatives, exploring a wider range of biological targets, and conducting in-depth structure-activity relationship (SAR) studies to identify key structural features responsible for the observed biological effects.

References

• Gümrükçüoğlu, N., et al. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. Available at: [Link]

• Al-Juboori, A. A. H., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. Available at: [Link]

• Demirbas, N., et al. (2009). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. National Institutes of Health. Available at: [Link]

• Krasovitskii, P. M., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. Available at: [Link]

• Singh, S. K., & Srivastava, A. (2012). Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4. International Journal of Pharmaceutical and Chemical Sciences. Available at: [Link]

• Assy, M. G., et al. (2015). Synthesis of Schiff and Mannich bases of new s-triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and as antimicrobial agents. RSC Advances. Available at: [Link]

• Singh, R., et al. (2022). Synthesis, Characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo. Available at: [Link]

• Demirbas, A., et al. (2009). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. Available at: [Link]

• Kumar, D., et al. (2024). Design, synthesis, and in vitro and in silico study of 1-benzyl-indole hybrid thiosemicarbazones as competitive tyrosinase inhibitors. National Institutes of Health. Available at: [Link]

• Szychowski, K., et al. (2022). Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. MDPI. Available at: [Link]

• Murthy, Y. L. N., et al. (2012). Synthesis and Bioevaluation of Schiff and Mannich Bases of Isatin Derivatives with 4-Amino-5-Benzyl-2,4-Dihydro-3H-1,2,4-Triazole-3-Thione. National Institutes of Health. Available at: [Link]

• Patel, K. R., et al. (2021). Design, synthesis and biological evaluation of novel 5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols as an anticancer agent. Journal of Molecular Structure. Available at: [Link]6/j.molstruc.2021.130000)

Sources

• 1. researchgate.net [researchgate.net]
• 2. nepjol.info [nepjol.info]
• 3. Synthesis of Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sci-Hub. Design, synthesis and biological evaluation of novel 5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols as an anticancer agent / Journal of Molecular Structure, 2021 [sci-hub.box]

Application Notes and Protocols for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Versatility of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol as a Ligand

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its metabolic stability and diverse biological activities. The incorporation of a thiol group at the 3-position and variable substituents at the 4- and 5-positions introduces a rich coordination chemistry, making these molecules exceptional ligands for a wide array of metal ions. This guide focuses on a particularly promising derivative: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. Its unique structural features—a flexible benzyl group at C5 and a methyl group at N4—offer steric and electronic tuning that can be exploited to create novel coordination complexes with tailored properties.

This document provides a comprehensive overview of the synthesis, characterization, and coordination chemistry of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. It further details protocols for the synthesis of its metal complexes and explores their potential applications, drawing upon established principles and findings from closely related systems.

Part 1: Synthesis of the Ligand: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process, typically proceeding through the cyclization of a corresponding 1-acyl-4-alkyl/arylthiosemicarbazide in an alkaline medium. The following protocol is a proposed synthetic route for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol based on these established methods.[1][2]

Workflow for Ligand Synthesis

Caption: Synthetic pathway for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Protocol 1: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Step 1: Synthesis of Phenylacetic Acid Hydrazide

• In a round-bottom flask equipped with a reflux condenser, dissolve ethyl phenylacetate (1 equivalent) in ethanol.

• Add hydrazine hydrate (1.2 equivalents) dropwise to the solution at room temperature with stirring.

• Reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath to precipitate the product.

• Filter the solid product, wash with cold ethanol, and dry under vacuum to yield phenylacetic acid hydrazide as a white solid.

Step 2: Synthesis of 4-Methyl-1-(phenylacetyl)thiosemicarbazide

• Suspend phenylacetic acid hydrazide (1 equivalent) in ethanol in a round-bottom flask.

• Add methyl isothiocyanate (1 equivalent) to the suspension.

• Reflux the mixture for 3-4 hours, during which the solid will dissolve, and a new precipitate may form.[3]

• Cool the reaction mixture to room temperature.

• Filter the resulting white precipitate, wash with cold ethanol, and dry to obtain 4-methyl-1-(phenylacetyl)thiosemicarbazide.

Step 3: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• To a solution of 4-methyl-1-(phenylacetyl)thiosemicarbazide (1 equivalent) in ethanol, add an aqueous solution of sodium hydroxide (2 M, 2-3 equivalents).

• Reflux the mixture for 6-8 hours.[2] The reaction can be monitored by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Acidify the solution with dilute hydrochloric acid to a pH of approximately 5-6 to precipitate the product.

• Filter the white solid, wash thoroughly with water, and recrystallize from ethanol to obtain pure 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Characterization of the Ligand

The structure of the synthesized ligand should be confirmed by spectroscopic methods.

Technique	Expected Observations
¹H NMR	Signals for the methyl protons, methylene protons of the benzyl group, aromatic protons, and a downfield signal for the SH proton. The NH proton signal from the precursor should be absent.
¹³C NMR	Resonances for the methyl carbon, methylene carbon, aromatic carbons, and the C=S carbon of the thione tautomer (or C-SH of the thiol tautomer).
FT-IR (cm⁻¹)	Absence of the C=O stretching vibration from the acylthiosemicarbazide precursor. Presence of N-H stretching (if in thione form in solid state), C=N stretching, and a weak S-H stretching band (usually around 2550-2600 cm⁻¹).
Mass Spec.	The molecular ion peak corresponding to the calculated mass of C₁₀H₁₁N₃S.

Part 2: Coordination Chemistry

5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is a versatile ligand capable of coordinating to a variety of metal ions. The presence of both a soft sulfur donor and hard nitrogen donors allows for diverse coordination modes. Upon deprotonation of the thiol group, the resulting thiolate can coordinate to a metal center. The triazole ring provides additional coordination sites through its nitrogen atoms. Typically, these ligands act as bidentate donors, coordinating through the sulfur atom and one of the adjacent nitrogen atoms (N1 or N2) to form a stable five-membered chelate ring.[4][5]

General Protocol 2: Synthesis of Metal Complexes

• Dissolve 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (2 equivalents) in a suitable solvent such as ethanol or methanol. A small amount of a base like triethylamine or NaOH may be required to facilitate deprotonation of the thiol group.

• In a separate flask, dissolve the metal salt (e.g., CuCl₂, Ni(OAc)₂, Zn(NO₃)₂) (1 equivalent) in the same solvent.

• Add the metal salt solution dropwise to the ligand solution with constant stirring at room temperature.

• The reaction mixture is then typically refluxed for 2-4 hours, during which a precipitate of the metal complex usually forms.[6]

• After cooling to room temperature, the solid complex is collected by filtration, washed with the solvent to remove any unreacted starting materials, and dried under vacuum.

Characterization of the Metal Complexes

The formation of the coordination complex can be confirmed by a combination of analytical and spectroscopic techniques.

Technique	Expected Observations upon Coordination
FT-IR (cm⁻¹)	The disappearance of the S-H stretching band is a strong indication of coordination through the deprotonated thiol group. Shifts in the C=N stretching vibration of the triazole ring also suggest the involvement of a nitrogen atom in coordination. The appearance of new bands in the far-IR region (below 600 cm⁻¹) can be attributed to M-N and M-S vibrations.
¹H NMR	In the case of diamagnetic complexes (e.g., with Zn²⁺ or Cd²⁺), the disappearance of the SH proton signal confirms coordination. Shifts in the signals of the protons adjacent to the coordinating nitrogen atom may also be observed.[6]
UV-Vis	The electronic spectra of the complexes will differ from that of the free ligand. For transition metal complexes, d-d transitions may be observed in the visible region, providing information about the geometry of the metal center.
Elemental Analysis	Confirms the metal-to-ligand ratio in the complex.
Magnetic Susceptibility	For paramagnetic complexes (e.g., with Cu²⁺ or Ni²⁺), magnetic moment measurements can help in determining the geometry of the coordination sphere.

Coordination Modes and Geometries

The coordination environment around the metal center is influenced by the nature of the metal ion, the counter-ion, and the reaction conditions. Common geometries for complexes with bidentate N,S-donating triazole-thiol ligands include tetrahedral, square planar, and octahedral.[4][5]

Caption: Common coordination modes of triazole-thiol ligands.

Part 3: Potential Applications

Metal complexes of 1,2,4-triazole-3-thiol derivatives have garnered significant interest due to their diverse biological and material properties. While specific studies on complexes of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol are emerging, the applications of structurally similar compounds provide a strong indication of their potential.

Antimicrobial and Anticancer Agents

A primary area of investigation for triazole-metal complexes is in the development of novel therapeutic agents. The chelation of metal ions to triazole-thiol ligands often leads to an enhancement of their inherent biological activity.[6][7]

• Mechanism of Action: The enhanced lipophilicity of the metal complexes facilitates their transport across the cell membranes of microorganisms and cancer cells.[8] Once inside the cell, the complex can interfere with various cellular processes, such as DNA replication, protein synthesis, and enzyme function. The metal ion itself can also generate reactive oxygen species (ROS), leading to oxidative stress and cell death.

• Drug Development Insights: The benzyl and methyl substituents on the triazole ring can be systematically varied to modulate the lipophilicity, steric hindrance, and electronic properties of the complexes, thereby fine-tuning their biological activity and selectivity.

Antioxidant Activity

Many triazole-thiol derivatives and their metal complexes exhibit significant antioxidant properties.[9][10] They can act as radical scavengers, donating a hydrogen atom or an electron to neutralize free radicals.

• Experimental Protocol 3: DPPH Radical Scavenging Assay

  • Prepare a stock solution of the test compound (ligand or metal complex) in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • In a series of test tubes, add different concentrations of the test compound to the DPPH solution. A control containing only the solvent and DPPH is also prepared.

  • Incubate the mixtures in the dark at room temperature for 30 minutes.

  • Measure the absorbance of the solutions at the characteristic wavelength of DPPH (around 517 nm) using a UV-Vis spectrophotometer.[11]

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100

  • The IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals) can be determined from a plot of scavenging activity versus concentration.

Catalysis

Copper complexes of triazole-based ligands have shown promise as catalysts in various organic transformations, particularly in oxidation reactions.[10] The coordination environment around the copper center can be tuned to facilitate the activation of substrates.

• Potential Catalytic Applications: The metal complexes of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol could be explored as catalysts for reactions such as the oxidation of alcohols and alkenes. The benzyl group may influence the substrate accessibility to the metal center, potentially leading to interesting selectivity.

Chemical Sensors

The ability of triazole derivatives to selectively bind to specific metal ions makes them attractive candidates for the development of chemical sensors.[12][13] The coordination event can be designed to produce a measurable signal, such as a change in color (colorimetric sensor) or fluorescence (fluorescent sensor).[14]

• Sensor Design Principles: The triazole-thiol ligand can be functionalized with chromophoric or fluorophoric units. Upon binding to a target metal ion, the electronic properties of the molecule are altered, leading to a change in its spectroscopic properties. The selectivity of the sensor can be tuned by modifying the substituents on the triazole ring to create a binding pocket that is specific for a particular ion.

Conclusion

5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol represents a highly versatile and promising ligand in coordination chemistry. Its straightforward synthesis, coupled with its flexible coordination behavior, opens the door to a vast array of novel metal complexes. The preliminary data from related systems strongly suggest that these complexes will possess interesting biological activities and material properties. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers venturing into the exciting field of triazole-based coordination compounds, with potential impacts ranging from drug discovery to the development of new catalysts and sensors.

References

• Ginekologia i Poloznictwo. (2025, June 30). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Retrieved from [Link]

• Karczmarzyk, Z., & Wysocki, W. (2009). The crystal structure of 4-allyl-5-benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one, C12H13N3O. Zeitschrift für Kristallographie - New Crystal Structures, 224(4), 581-582.

• Sensors. (2024, July 26). Unscrambling the Sensing Abilities of Functionalized Triazole Derivatives in Diverse Analyte Detection. Retrieved from [Link]

• Molecules. (2022, November 16). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from [Link]

• ISRES Publishing. (n.d.). Antioxidant Properties of 1,2,4-Triazoles. Retrieved from [Link]

• ResearchGate. (2020, August 10). Synthesis, characterization, computational study, and screening of novel 1-phenyl-4-(2-phenylacetyl)-thiosemicarbazide derivatives for their antioxidant and antimicrobial activities. Retrieved from [Link]

• ResearchGate. (2004, January 1). Synthesis of some 1,4-disubstituted thiosemicarbazides as intermediates for the synthesis of 1,3,4-thiadiazole derivatives. Retrieved from [Link]

• Semantic Scholar. (1993). Synthesis, Spectral, Magnetic and Thermal Studies of 1-Phenylacetyl-4-Phenyl-3-Thiosemicarbazide Complexes. Retrieved from [Link]

• ResearchGate. (2014, August 8). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. Retrieved from [Link]

• Tropical Journal of Pharmaceutical Research. (2015, June 27). Evaluation as antioxidant agents of 1,2,4-triazole derivatives: effects of essential functional groups. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, November 23). Transition metal complexes of triazole-based bioactive ligands: synthesis, spectral characterization, antimicrobial, anticancer and molecular docking studies. Retrieved from [Link]

• PubMed. (2022, November 16). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, January 21). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. Retrieved from [Link]

• MDPI. (2021, July 13). Tuning Sensory Properties of Triazole-Conjugated Spiropyrans: Metal-Ion Selectivity and Paper-Based Colorimetric Detection of Cyanide. Retrieved from [Link]

• Sci-Hub. (2010). Synthesis of 1,2,4‐Triazole‐3‐thiols and Their S‐Substituted Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2014, October 28). Antimicrobial and Antioxidant Activities of New Metal Complexes Derived from 3-Aminocoumarin. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Synthesis and biological evaluation of thiosemicarbazone-based antibody–drug conjugates. Retrieved from [Link]

• ACS Publications. (2024, May 21). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. Retrieved from [Link]

• MDPI. (2023, October 9). Synthesis and X-ray Structure Analysis of the Polymeric [Ag2(4-Amino-4H-1,2,4-triazole)2(NO3)]n(NO3)n Adduct: Anticancer, and Antimicrobial Applications. Retrieved from [Link]

• Pharmacia. (2024, May 6). Synthesis methods of 1,2,4-triazole-3-thiones: review. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, May 13). Unveiling the ion sensing capabailities of 'click' derived chalcone-tailored 1,2,3-triazolic isomers for Pb(ii) and Cu(ii) ions: DFT analysis. Retrieved from [Link]

• ResearchGate. (2013, August 6). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, October 5). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. dspace.zsmu.edu.ua [dspace.zsmu.edu.ua]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 7. Transition metal complexes of triazole-based bioactive ligands: synthesis, spectral characterization, antimicrobial, anticancer and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial and Antioxidant Activities of New Metal Complexes Derived from 3-Aminocoumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. japsonline.com [japsonline.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. nanobioletters.com [nanobioletters.com]
• 13. mdpi.com [mdpi.com]
• 14. Unveiling the ion sensing capabailities of ‘click’ derived chalcone-tailored 1,2,3-triazolic isomers for Pb(ii) and Cu(ii) ions: DFT analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Analogs

Abstract

The 1,2,4-triazole-3-thiol scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.[1] This guide provides a comprehensive framework for the high-throughput screening (HTS) of a focused library of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol analogs. We present a detailed protocol for a tyrosinase inhibition assay as a primary screen, leveraging the known potential of triazole derivatives to interact with this metalloenzyme, which is a key target in cosmetology and oncology.[2][3] Furthermore, this document outlines the necessary steps for library synthesis, data analysis, hit confirmation, and counterscreening to ensure the identification of robust and specific lead compounds.

Introduction: The Rationale for Screening 1,2,4-Triazole-3-thiol Analogs

The 1,2,4-triazole nucleus is a cornerstone of many therapeutic agents due to its metabolic stability and ability to engage in various biological interactions.[1] The incorporation of a thiol group at the 3-position and diverse substituents at the 4- and 5-positions gives rise to a class of compounds with a broad pharmacological profile.[4] Specifically, the 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol core (Figure 1) presents a promising starting point for the discovery of novel bioactive molecules.

Figure 1: Core Scaffold 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

dot

Core chemical structure of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Why Target Tyrosinase?

Tyrosinase is a copper-containing enzyme that plays a critical role in melanin biosynthesis.[3] Its inhibition is a key strategy for the development of skin-lightening agents in cosmetics and for treating hyperpigmentation disorders.[3] Moreover, as tyrosinase is exclusively expressed in melanoma cells, it represents a valuable target for developing selective anticancer therapies.[3] Several studies have highlighted that the nitrogen atoms within the 1,2,4-triazole ring can effectively chelate the copper ions in the active site of tyrosinase, making this class of compounds particularly interesting as potential inhibitors.[5]

Broader Therapeutic Potential

Beyond tyrosinase inhibition, 1,2,4-triazole-3-thiol derivatives have demonstrated significant potential as anticancer agents through various mechanisms, including the interruption of the p53-MDM2 interaction.[6] Analogs of this scaffold have shown antiproliferative activity against a range of cancer cell lines.[1][6] Therefore, hits identified in the primary tyrosinase screen can be further evaluated in secondary, cell-based anticancer assays.

Compound Library Generation

A successful HTS campaign begins with a high-quality, diverse library of analogs. The synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and its derivatives can be achieved through established synthetic routes. A general and efficient method involves the reaction of thiosemicarbazides with carboxylic acids in the presence of a cyclizing agent like polyphosphate ester (PPE), followed by treatment with an aqueous alkali solution.[7]

General Synthetic Protocol for Analog Library

A combinatorial approach can be employed to generate a library of analogs by varying the substituents on the benzyl ring and the alkyl group at the N4 position.

Protocol:

• Thiosemicarbazide Formation: React substituted phenylacetyl hydrazides with various isothiocyanates to form the corresponding 1,4-disubstituted thiosemicarbazides.

• Cyclization: The thiosemicarbazide derivatives are then cyclized in an alkaline medium (e.g., sodium hydroxide or potassium hydroxide) to yield the 5-substituted-benzyl-4-substituted-4H-1,2,4-triazole-3-thiols.[4]

• Purification and Quality Control: The synthesized compounds should be purified, typically by recrystallization or column chromatography. The structure and purity of each analog must be confirmed by analytical techniques such as NMR and mass spectrometry before inclusion in the screening library.

High-Throughput Screening: A Tyrosinase Inhibition Assay

The primary screen will utilize a colorimetric assay to measure the inhibition of mushroom tyrosinase activity. This assay is robust, cost-effective, and readily adaptable to a high-throughput format.[8]

Assay Principle

Tyrosinase catalyzes the oxidation of L-tyrosine to dopaquinone, which then undergoes a series of reactions to form a colored product, dopachrome. The formation of dopachrome can be monitored spectrophotometrically at approximately 475-510 nm.[8] Inhibitors of tyrosinase will reduce the rate of dopachrome formation, leading to a decrease in absorbance.

Materials and Reagents

Reagent	Supplier	Catalog Number
Mushroom Tyrosinase	Sigma-Aldrich	T3824
L-Tyrosine	Sigma-Aldrich	T3754
Kojic Acid (Positive Control)	Sigma-Aldrich	K3125
5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol	Sigma-Aldrich	51291-31-7
Phosphate Buffer (pH 6.8)	---	---
DMSO (for compound dissolution)	Sigma-Aldrich	D8418
384-well microplates	Greiner Bio-One	781091

HTS Protocol

• Compound Plating:

  • Prepare stock solutions of the 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol analog library in DMSO.

  • Using an automated liquid handler, dispense a small volume (e.g., 200 nL) of each compound stock solution into the wells of a 384-well plate to achieve a final screening concentration of 10 µM.

  • Include wells with DMSO only (negative control) and Kojic acid (positive control) on each plate.

• Reagent Addition:

  • Add 10 µL of mushroom tyrosinase solution (in phosphate buffer) to each well and incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of L-tyrosine solution (in phosphate buffer) to each well.

• Signal Detection:

  • Immediately place the plate in a microplate reader and measure the absorbance at 475 nm in kinetic mode for 15-30 minutes at 25°C.

Data Analysis and Hit Selection

Proper data analysis is crucial to identify true hits while minimizing false positives. The raw kinetic data will be used to calculate the rate of reaction (slope) for each well.

Quality Control

The quality of the HTS assay should be monitored on a plate-by-plate basis using the Z'-factor.[9] The Z'-factor is a statistical measure of the separation between the positive and negative controls.

Z'-factor Calculation: Z' = 1 - [(3 * (SDpos + SDneg)) / |Meanpos - Meanneg|]

Where:

• SDpos and SDneg are the standard deviations of the positive and negative controls.

• Meanpos and Meanneg are the means of the positive and negative controls.

Z'-factor Value	Assay Quality
> 0.5	Excellent
0 to 0.5	Marginal
< 0	Unacceptable

An assay with a Z'-factor consistently above 0.5 is considered robust and suitable for HTS.[10]

Hit Identification

• Normalization: The raw data from each plate should be normalized to the on-plate controls. The percent inhibition for each compound is calculated as follows:

  % Inhibition = [1 - (Ratecompound - Meanneg) / (Meanpos - Meanneg)] * 100

• Hit Threshold: A common method for hit selection is to set a threshold based on a multiple of the standard deviation of the sample population (e.g., >3 standard deviations from the mean of the negative controls).

dot

HTS Data Analysis and Hit Selection Workflow.

Hit Validation and Counterscreening

Initial hits from the primary screen require rigorous validation to confirm their activity and rule out artifacts.

Hit Confirmation

• Re-testing: Re-purchase or re-synthesize the hit compounds and test them in the primary tyrosinase assay to confirm their activity.

• Dose-Response Curves: Perform serial dilutions of the confirmed hits and generate dose-response curves to determine their IC50 values (the concentration at which 50% of the enzyme activity is inhibited).

Counterscreening

Counterscreens are essential to eliminate false positives that arise from compound interference with the assay technology rather than true inhibition of the target.[11]

• Technology-Specific Counterscreens: For colorimetric assays, a counterscreen should be run in the absence of the enzyme to identify compounds that absorb at the detection wavelength.

• Specificity Counterscreens: To assess the selectivity of the hits, they can be tested against other metalloenzymes or in cell-based cytotoxicity assays to identify non-specific inhibitors or toxic compounds.[11]

dot

Sources

• 1. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design of potent tyrosinase inhibiting N-arylated-4-yl-benzamides bearing 2-aminothiazole-triazole bi-heterocycles: mechanistic insight through enzyme inhibition, kinetics and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of novel 1,2,4-triazole tethered β-hydroxy sulfides as bacterial tyrosinase inhibitors: synthesis and biophysical evaluation through in vitro and in silico approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sci-Hub. Design, synthesis and biological evaluation of novel 5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols as an anticancer agent / Journal of Molecular Structure, 2021 [sci-hub.box]
• 7. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tyrosinase Inhibitor Assay Kit (Colorimetric) (ab204715) | Abcam [abcam.com]
• 9. Z-factor - Wikipedia [en.wikipedia.org]
• 10. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 11. sygnaturediscovery.com [sygnaturediscovery.com]

Application Notes and Protocols for the Quantification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Introduction: The Analytical Imperative for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound belonging to the triazole family, a class of molecules renowned for their diverse pharmacological activities.[1] Triazole derivatives are integral to the development of antimicrobial, anti-inflammatory, and anticonvulsant agents.[2] Given its therapeutic potential, the rigorous and accurate quantification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol in various matrices, from active pharmaceutical ingredients (APIs) to complex biological fluids, is paramount. This ensures product quality, safety, and efficacy throughout the drug development lifecycle.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals, detailing robust analytical methodologies for the quantification of this target analyte. The protocols herein are designed with scientific integrity at their core, emphasizing not just the procedural steps but the underlying principles and rationale. All methods are presented with a focus on validation, ensuring they are fit for their intended purpose, in alignment with the stringent standards of the International Council for Harmonisation (ICH) Q2(R2) guidelines.[3]

Physicochemical Properties of the Analyte

A thorough understanding of the physicochemical properties of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is fundamental to developing effective analytical methods.

Property	Value	Source
Molecular Formula	C₁₀H₁₁N₃S	[4]
Molecular Weight	205.28 g/mol	[4]
Appearance	Solid	[4]
CAS Number	51291-31-7	[4]

The presence of the thiol group and the triazole ring suggests that the molecule can exist in tautomeric forms, which may influence its chromatographic behavior and spectroscopic properties. The aromatic benzyl group imparts significant UV absorbance, a key characteristic exploited in the analytical methods described below. While specific solubility data is not extensively published, triazole thiols are generally soluble in organic solvents like ethanol, methanol, and acetonitrile, and can be dissolved in aqueous alkaline solutions.[5][6]

High-Performance Liquid Chromatography (HPLC) with UV Detection: A Method for Precision and Specificity

High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the cornerstone for the quantification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol in pharmaceutical formulations and for monitoring reaction kinetics. Its high resolving power allows for the separation of the analyte from potential impurities and degradation products.

Causality Behind Experimental Choices

• Stationary Phase: A C18 reversed-phase column is selected for its versatility and proven efficacy in retaining and separating moderately polar compounds like the target analyte. The non-polar nature of the C18 stationary phase interacts with the hydrophobic benzyl group, providing good retention.

• Mobile Phase: A gradient elution with a mixture of acetonitrile and a phosphate buffer is employed. Acetonitrile, a common organic modifier, is chosen for its low viscosity and UV transparency. The phosphate buffer maintains a consistent pH, ensuring reproducible retention times by controlling the ionization state of the thiol group. A gradient is preferred to ensure the elution of any potential late-eluting impurities and to maintain a sharp peak shape for the analyte.

• Detection Wavelength: Based on UV spectral data of structurally similar triazole thiols, a detection wavelength in the range of 254-265 nm is recommended to achieve high sensitivity.[7] The final wavelength should be optimized by determining the λmax of a standard solution of the analyte.

Experimental Workflow for HPLC Analysis

Caption: Workflow for the quantification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol by HPLC-UV.

Detailed Protocol for HPLC Quantification

1. Materials and Reagents:

• 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol reference standard

• HPLC-grade acetonitrile and methanol

• Potassium dihydrogen phosphate (KH₂PO₄)

• Orthophosphoric acid

• HPLC-grade water

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system with a gradient pump, autosampler, and UV-Vis detector

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Data acquisition and processing software

3. Preparation of Solutions:

• Mobile Phase A (Aqueous): Prepare a 20 mM potassium phosphate buffer by dissolving 2.72 g of KH₂PO₄ in 1 L of HPLC-grade water. Adjust the pH to 3.5 with orthophosphoric acid.

• Mobile Phase B (Organic): HPLC-grade acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the initial mobile phase composition.

4. Sample Preparation (for Pharmaceutical Tablets):

• Weigh and finely powder no fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to 10 mg of the active ingredient and transfer it to a 100 mL volumetric flask.

• Add approximately 70 mL of methanol and sonicate for 15 minutes to ensure complete dissolution.

• Make up the volume to 100 mL with methanol and mix thoroughly.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

5. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 20 mM KH₂PO₄ buffer (pH 3.5) B: Acetonitrile
Gradient	0-2 min: 30% B 2-10 min: 30-70% B 10-12 min: 70% B 12-13 min: 70-30% B 13-15 min: 30% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temp.	30 °C
Detection	UV at 260 nm

6. Method Validation: The method should be validated according to ICH Q2(R2) guidelines, assessing the following parameters:[3]

• Specificity: Analyze a blank (diluent), a placebo (formulation excipients without the API), and the analyte to ensure no interference at the retention time of the analyte. Forced degradation studies (acidic, basic, oxidative, thermal, and photolytic stress) should be performed to demonstrate that the method is stability-indicating.[8]

• Linearity: Construct a calibration curve by plotting the peak area against the concentration of the working standard solutions. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a placebo with known concentrations of the analyte at three levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of the 100% concentration standard. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument. The RSD should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate) on the results.

Gas Chromatography-Mass Spectrometry (GC-MS): A High-Sensitivity Alternative

For the analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol in complex matrices where high sensitivity and specificity are required, Gas Chromatography-Mass Spectrometry (GC-MS) can be an excellent alternative. This technique is particularly useful for identifying and quantifying trace amounts of the analyte.

Rationale for GC-MS Method Development

• Derivatization: The thiol group can make the analyte less volatile and prone to adsorption on the GC column. Derivatization, for instance, by silylation, can improve its thermal stability and chromatographic properties.

• Column Selection: A non-polar or mid-polarity capillary column (e.g., DB-5ms) is suitable for the separation of the derivatized analyte.

• Mass Spectrometry: Electron Ionization (EI) is a common ionization technique that provides reproducible fragmentation patterns for structural elucidation and quantification. Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity and selectivity by monitoring specific ions of the analyte.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for the quantification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol by GC-MS.

Detailed Protocol for GC-MS Quantification

1. Materials and Reagents:

• Reference standard of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS)

• Anhydrous pyridine or other suitable solvent

• GC-grade ethyl acetate and hexane

2. Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Autosampler

3. Standard and Sample Preparation:

• Prepare a stock solution of the reference standard in a suitable solvent like ethyl acetate.

• For sample preparation from a complex matrix (e.g., biological fluid), perform a liquid-liquid extraction with ethyl acetate or a solid-phase extraction (SPE) to isolate the analyte.

• Evaporate the solvent from the standard or extracted sample to dryness under a gentle stream of nitrogen.

• Add 50 µL of anhydrous pyridine and 50 µL of BSTFA to the dried residue.

• Cap the vial tightly and heat at 70 °C for 30 minutes to complete the derivatization.

• Cool to room temperature before injection.

4. GC-MS Conditions:

Parameter	Condition
Inlet Temperature	250 °C
Injection Mode	Splitless (1 µL)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial temp: 100 °C (hold 1 min) Ramp: 15 °C/min to 280 °C (hold 5 min)
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Acquisition	Full Scan (m/z 50-500) for identification SIM mode for quantification (select characteristic ions)

5. Method Validation: The validation principles are similar to those for HPLC, but with consideration for the specifics of GC-MS analysis. The validation should confirm the method's suitability for its intended purpose as per ICH guidelines.[3]

UV-Vis Spectrophotometry: A Simple and Rapid Quantification Method

For routine quality control where the sample matrix is simple and does not contain interfering substances, UV-Vis spectrophotometry offers a rapid, cost-effective, and straightforward method for quantification.

Principle of the Method

This method is based on Beer-Lambert's law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species. The presence of the benzyl and triazole chromophores in the analyte allows for its quantification by measuring its absorbance at a specific wavelength.

Experimental Workflow for UV-Vis Spectrophotometry

Caption: Workflow for the quantification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol by UV-Vis Spectrophotometry.

Detailed Protocol for UV-Vis Spectrophotometry

1. Materials and Reagents:

• Reference standard of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Spectroscopic grade methanol

2. Instrumentation:

• UV-Vis spectrophotometer with matched quartz cuvettes (1 cm path length)

3. Procedure:

• Determination of λmax: Prepare a 10 µg/mL solution of the reference standard in methanol. Scan the solution from 400 nm to 200 nm against a methanol blank to determine the wavelength of maximum absorbance (λmax).

• Preparation of Calibration Curve:

  • Prepare a stock solution (100 µg/mL) of the reference standard in methanol.

  • From the stock solution, prepare a series of standard solutions with concentrations ranging from 2 to 20 µg/mL in methanol.

  • Measure the absorbance of each standard solution at the predetermined λmax using methanol as a blank.

  • Plot a graph of absorbance versus concentration to obtain the calibration curve.

• Sample Analysis:

  • Prepare a sample solution of the analyte in methanol with an expected concentration that falls within the range of the calibration curve.

  • Measure the absorbance of the sample solution at λmax.

  • Determine the concentration of the analyte in the sample solution from the calibration curve.

4. Method Validation: The spectrophotometric method should also be validated according to ICH guidelines, focusing on specificity (in the absence of interfering excipients), linearity, accuracy, and precision.[3]

Summary of Method Performance

The choice of analytical method depends on the specific requirements of the analysis, such as the nature of the sample matrix, the required sensitivity, and the available instrumentation.

Method	Principle	Advantages	Disadvantages	Typical Application
HPLC-UV	Chromatographic separation followed by UV detection	High specificity, precision, and accuracy; stability-indicating	Requires more expensive instrumentation and skilled personnel; longer analysis time	Assay and impurity determination in pharmaceutical formulations; stability studies
GC-MS	Gas chromatographic separation followed by mass spectrometric detection	Very high sensitivity and specificity; structural confirmation	May require derivatization; not suitable for thermally labile compounds	Trace analysis in complex matrices; impurity identification
UV-Vis Spectrophotometry	Measurement of light absorbance	Simple, rapid, and cost-effective	Low specificity; susceptible to interference from other absorbing compounds	Routine quality control of pure substance or simple formulations

Conclusion

The analytical methods detailed in these application notes provide a robust framework for the accurate and reliable quantification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. The choice of method should be guided by the specific analytical challenge at hand. For regulatory submissions and in-depth product characterization, the stability-indicating HPLC method is the most appropriate choice. GC-MS offers unparalleled sensitivity for trace analysis, while UV-Vis spectrophotometry serves as a valuable tool for rapid, routine quality control. Adherence to the principles of method validation outlined herein will ensure that the data generated is of the highest quality, supporting the safe and effective development of new therapeutic agents.

References

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules. Available at: [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. Available at: [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. Available at: [Link]

• Validation of Analytical Procedures Q2(R2). ICH. Available at: [Link]

• Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). ResearchGate. Available at: [Link]

• A Simple High-Performance Liquid Chromatography Method for Simultaneous Determination of Three Triazole Antifungals in Human Plasma. ResearchGate. Available at: [Link]

• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency. Available at: [Link]

• Simultaneous Quantification of Triazoles in Plasma by HPLC with Bond Elut Plexa SPE. Agilent. Available at: [Link]

• A Simple High-Performance Liquid Chromatography Method for Simultaneous Determination of Three Triazole Antifungals in Human Plasma. National Institutes of Health. Available at: [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. Available at: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. National Institutes of Health. Available at: [Link]

• Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. Available at: [Link]

• 5-[(2-isopropyl-5-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol. MDPI. Available at: [Link]

• Chromatographic and electrophoretic determination of thioamides based on thiazole, 1,3,4-thiadiazole, 1,2,4-triazole, and tetrazole. ResearchGate. Available at: [Link]

• Ultraviolet spectrophotometric methods for the determination of the minor component presented in fixed-dose pharmaceutical combi. Available at: [Link]

• Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b][3][7]triazole‐5(6. Sci-Hub. Available at: [Link])

• New methyl/benzyl-1,2,4-triazole-3-one Derivatives: Synthesis, Characterization (IR, NMR), Antidiabetic, Anti-Alzheimer, and Molecular Docking Study. National Institutes of Health. Available at: [Link]

• ICH Q2(R2): Validation of Analytical Procedures. ResearchGate. Available at: [Link]

• Spectrophotometric determination of 2-[5-(furan-2-yl)-4-phenyl-4n-1,2,4-triazol-3-ylthio]-1-(4-chlorophenylethanone). Available at: [Link]

• Synthesis, characterization, molecular docking studies of new alkyl derivatives of 5-(2-bromo-4-fluorophenyl). Available at: [Link]

• MICROWAVE SYNTHESIS OF 3- AND 4-SUBSTITUTED-5-((3- PHENYLPROPYL)THIO)-4H-1,2,4-TRIAZOLES. Available at: [Link]

• Synthesis, characterization, molecular docking studies of new alkyl derivatives of 5-(2-bromo-4-fluorophenyl)-4-ethyl-4H--1,2,4-triazole-3-thiol. National Institutes of Health. Available at: [Link]

Sources

• 1. 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol | C3H6N4S | CID 1268034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.org [mdpi.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Absorption of Free Radicals of New S-Derivatives (1,2,4-Triazole-3(2H)-yl)methyl)thiopyrimidines [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ajrconline.org [ajrconline.org]
• 8. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives [mdpi.com]

Application Note: A Robust HPLC Method for the Quantitative Analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Executive Summary

This document provides a comprehensive, scientifically-grounded protocol for the analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol using reverse-phase high-performance liquid chromatography (RP-HPLC). Moving beyond a simple recitation of steps, this guide elucidates the causal reasoning behind critical methodological choices, from mobile phase selection to validation strategy. The protocol is designed for immediate implementation in research and quality control environments, ensuring the generation of accurate, precise, and defensible data. We present a complete workflow, detailed experimental procedures, validation parameters as stipulated by ICH Q2(R1) guidelines, and practical troubleshooting advice.

Foundational Principles: Method Design Rationale

The development of a robust analytical method is not arbitrary; it is a deliberate process predicated on the physicochemical characteristics of the analyte. 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is an amphiphilic molecule, possessing a non-polar benzyl group and a more polar 4-methyl-4H-1,2,4-triazole-3-thiol moiety. This dual nature makes it an ideal candidate for Reverse-Phase Chromatography , a technique that separates compounds based on hydrophobicity.[1]

Our strategy is built on the following core principles:

• Analyte Retention: The hydrophobic benzyl group will interact strongly with a non-polar stationary phase (e.g., C18). Elution is controlled by varying the polarity of the mobile phase.[1][2]

• Peak Shape and Reproducibility: The triazole-thiol group contains ionizable functional groups. The thiol is weakly acidic, and the triazole nitrogens are basic. To prevent peak tailing and ensure consistent retention times, the ionization state of the analyte must be suppressed.[2] This is achieved by acidifying the mobile phase with formic acid, which maintains the analyte in a predominantly single, protonated state.

• Sensitivity and Specificity: Detection is accomplished via UV absorbance, leveraging the chromophoric nature of the aromatic and heterocyclic rings.[3] A Diode Array Detector (DAD) is recommended to simultaneously acquire spectral data, which is invaluable for assessing peak purity and specificity.[4]

The overall workflow, from initial development to final application, follows a logical and systematic progression.

Caption: A systematic workflow for HPLC method development, validation, and application.

Detailed Experimental Protocol

This section provides a step-by-step methodology for the analysis.

Instrumentation, Reagents, and Materials

• HPLC System: A system equipped with a binary or quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reverse-phase column, 250 mm length x 4.6 mm internal diameter, 5 µm particle size.

• Reagents:

  • 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol reference standard (≥98% purity).

  • Acetonitrile (ACN), HPLC or LC-MS grade.

  • Water, HPLC grade (e.g., Milli-Q or equivalent).

  • Formic acid (FA), LC-MS grade.

• Materials: Volumetric flasks, pipettes, 0.45 µm syringe filters (PTFE or other solvent-compatible), autosampler vials.

Chromatographic Conditions

All parameters have been optimized for a balance of resolution, peak shape, and analysis time.

Parameter	Setting	Justification
Stationary Phase	C18, 250 x 4.6 mm, 5 µm	Industry-standard for retaining moderately polar to non-polar compounds via hydrophobic interactions.[5]
Mobile Phase A	0.1% (v/v) Formic Acid in Water	Acidic pH (~2.7) suppresses ionization of the analyte, ensuring sharp, symmetrical peaks and reproducible retention.[2]
Mobile Phase B	Acetonitrile (ACN)	A common, effective organic modifier with low viscosity and good UV transparency.
Elution Mode	Gradient	Provides optimal resolution of the main analyte from potential impurities and reduces total run time.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column, offering a good balance between efficiency and system pressure.
Column Temp.	30 °C	Enhances reproducibility by mitigating retention time shifts due to ambient temperature fluctuations.
Injection Volume	10 µL	A typical volume that provides good sensitivity without risking column overload.
Detection	DAD at 254 nm	The aromatic and triazole rings provide strong UV absorbance. 254 nm is a robust choice for this class of compounds.[5] A DAD allows for peak purity assessment.

Gradient Elution Program

Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (ACN)
0.0	70	30
15.0	20	80
17.0	20	80
17.1	70	30
20.0	70	30

Solution Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol or ACN. Sonicate for 5 minutes to ensure complete dissolution. This stock is stable for several weeks when stored at 2-8 °C.

• Calibration Standards (e.g., 1-100 µg/mL): Perform serial dilutions of the stock solution into a suitable number of volumetric flasks using the initial mobile phase composition (70:30 Water:ACN with 0.1% FA) as the diluent.

• Sample Preparation: Accurately weigh the sample to be analyzed and dissolve it in the diluent to achieve a theoretical concentration within the calibrated range (e.g., 50 µg/mL). Filter the final solution through a 0.45 µm syringe filter directly into an HPLC vial.

Method Validation: A Self-Validating System

Method validation provides documented evidence that the procedure is fit for its intended purpose. The protocol should be validated according to ICH Q2(R1) guidelines to ensure its trustworthiness.[4][6][7][8]

Sources

• 1. chromtech.com [chromtech.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for the synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic compound. Here, you will find in-depth troubleshooting advice, frequently asked questions, and a detailed experimental protocol to help you improve your yield and overcome common challenges in the synthesis.

Introduction to the Synthesis

The synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is a multi-step process that is crucial for the development of various biologically active molecules. Derivatives of 1,2,4-triazole are known to exhibit a wide range of pharmacological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties[1]. The most common and reliable method for synthesizing this class of compounds involves a two-step procedure:

• Formation of the Thiosemicarbazide Intermediate: The synthesis begins with the reaction of a carboxylic acid hydrazide, in this case, phenylacetic acid hydrazide, with methyl isothiocyanate. This reaction forms the key intermediate, 1-(phenylacetyl)-4-methylthiosemicarbazide.

• Cyclization to the Triazole Ring: The thiosemicarbazide intermediate then undergoes cyclization in an alkaline medium to form the desired 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

This guide will provide a detailed protocol for this synthesis and address common issues that may arise during the experimental process.

Visualizing the Synthesis Workflow

Caption: General workflow for the synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common questions and issues that may arise during the synthesis, providing explanations and actionable solutions to improve your experimental outcomes.

Q1: My yield of the thiosemicarbazide intermediate is low. What are the possible causes and how can I improve it?

A1: Low yields in the formation of 1-(phenylacetyl)-4-methylthiosemicarbazide can often be attributed to several factors:

• Purity of Reactants: Ensure that your phenylacetic acid hydrazide and methyl isothiocyanate are of high purity. Impurities can lead to side reactions and reduce the yield of the desired product.

• Reaction Solvent: The choice of solvent is critical. Anhydrous ethanol or methanol are commonly used and generally give good results. Using a wet solvent can lead to hydrolysis of the isothiocyanate.

• Reaction Temperature: The reaction is typically carried out at room temperature or with gentle heating. If the reaction is too slow at room temperature, you can try refluxing the mixture gently. However, excessive heat can lead to the decomposition of the reactants or product.

• Reaction Time: The reaction time can vary. It is advisable to monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

Troubleshooting Tips:

Problem	Possible Cause	Solution
Low Yield	Impure reactants	Use freshly purified reactants.
Inappropriate solvent	Use anhydrous ethanol or methanol.
Suboptimal temperature	Gently reflux the reaction mixture and monitor by TLC.
Incomplete reaction	Increase the reaction time and monitor by TLC.

Q2: The cyclization step to form the triazole is not working well, and I'm getting a low yield of the final product. What should I do?

A2: The alkaline cyclization of the thiosemicarbazide intermediate is a critical step, and several factors can influence its efficiency. Ring closure of arylthiosemicarbazides in an alkaline medium is a well-established method for the synthesis of 1,2,4-triazoles, with reported yields ranging from 62-79%[1][2].

• Strength of the Base: The concentration of the alkaline solution (e.g., NaOH or KOH) is crucial. A common starting point is an 8% aqueous solution of NaOH. If the reaction is slow or incomplete, you can try a slightly higher concentration, but be aware that a very high concentration of base can lead to the degradation of the product.

• Reaction Temperature and Time: The cyclization is typically carried out at reflux temperature. The reaction time can vary from a few hours to overnight. Monitoring the reaction by TLC is essential to determine when the reaction is complete.

• Side Reactions: One of the main side reactions during cyclization is the formation of 1,3,4-thiadiazole derivatives, especially under acidic conditions[3]. Ensuring a sufficiently alkaline environment is key to favoring the formation of the desired 1,2,4-triazole.

Troubleshooting Tips:

Problem	Possible Cause	Solution
Low Yield	Insufficiently basic medium	Use an 8-10% aqueous solution of NaOH or KOH.
Incomplete reaction	Increase the reflux time and monitor by TLC.
Product degradation	Avoid excessively high concentrations of base.
Formation of side products	Ensure the reaction medium is alkaline to suppress thiadiazole formation.

Q3: I am having difficulty purifying the final product. What is the best method?

A3: The purification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is typically achieved by precipitation and recrystallization.

• Acidification: After the cyclization reaction is complete, the reaction mixture is cooled and then acidified with a mineral acid, such as concentrated hydrochloric acid, to a pH of around 5-6[1]. This will precipitate the crude product.

• Washing: The precipitated product should be washed thoroughly with cold water to remove any inorganic salts and other water-soluble impurities.

• Recrystallization: The crude product can be recrystallized from a suitable solvent to obtain a pure product. Ethanol or an ethanol-water mixture is commonly used for this purpose[1]. The product can also be dissolved in an alkaline solution and reprecipitated by acidification, which can be an effective purification step[4].

Troubleshooting Tips:

Problem	Possible Cause	Solution
Oily Product	Incomplete precipitation	Ensure the pH is adjusted correctly during acidification.
Presence of impurities	Wash the precipitate thoroughly with cold water.
Low Purity	Inefficient recrystallization	Try different solvent systems for recrystallization (e.g., ethanol, methanol, ethanol-water).

Q4: How can I confirm the identity and purity of my final product?

A4: The structure and purity of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol can be confirmed using a combination of spectroscopic techniques and physical property measurements.

• Melting Point: A sharp melting point is a good indicator of purity.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the N-H, S-H (thiol), C=N, and C=S functional groups. The thiol S-H stretch is typically a weak band around 2550-2600 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum should show signals corresponding to the methyl protons, the benzyl methylene protons, the aromatic protons of the benzyl group, and a broad singlet for the thiol proton.

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the methyl carbon, the methylene carbon, the aromatic carbons, and the carbons of the triazole ring.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (205.28 g/mol ).

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of similar 4-substituted-5-benzyl-4H-1,2,4-triazole-3-thiols[1][2].

Step 1: Synthesis of 1-(phenylacetyl)-4-methylthiosemicarbazide

• In a 250 mL round-bottom flask, dissolve phenylacetic acid hydrazide (0.1 mol) in 100 mL of absolute ethanol.

• To this solution, add methyl isothiocyanate (0.1 mol) dropwise with stirring at room temperature.

• After the addition is complete, reflux the reaction mixture for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as the eluent).

• Once the reaction is complete, cool the mixture to room temperature and then in an ice bath to precipitate the product.

• Filter the white solid, wash it with a small amount of cold ethanol, and dry it in a vacuum oven. The yield of the thiosemicarbazide intermediate is typically high (85-95%).

Step 2: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• In a 250 mL round-bottom flask, suspend 1-(phenylacetyl)-4-methylthiosemicarbazide (0.05 mol) in 100 mL of an 8% aqueous sodium hydroxide solution.

• Reflux the mixture for 6-8 hours. During this time, the solid will dissolve, and the solution may change color. The evolution of hydrogen sulfide gas may be observed.

• Monitor the reaction progress by TLC until the starting material is consumed.

• After the reaction is complete, cool the reaction mixture to room temperature and then place it in an ice bath.

• Carefully acidify the cold solution with concentrated hydrochloric acid to a pH of approximately 5-6, while stirring. A white precipitate will form.

• Filter the precipitate, wash it thoroughly with cold water, and then air-dry it.

• Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain pure 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. The expected yield for the cyclization step is typically in the range of 60-80%.

Visualizing the Reaction Mechanism

Caption: Proposed mechanism for the alkaline cyclization of the thiosemicarbazide intermediate.

References

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. [Link]

• Thiosemicarbazides: Synthesis and reactions. ResearchGate. [Link]

• synthesis of 1,2,4 triazole compounds. ISRES. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. [Link]

• CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR PHARMACOLOGICAL PROPERTIES. Acta Poloniae Pharmaceutica. [Link]

• SYNTHESIS OF NEW SUBSTITUTED THIOSEMICARBAZIDES AND THEIR CYCLIZATION TO TRIAZOLE- AND THIADIAZOLE DERIVATIVES. Revue Roumaine de Chimie. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. ptfarm.pl [ptfarm.pl]
• 4. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for the purification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. This document is designed for researchers, medicinal chemists, and process development scientists who work with this important heterocyclic scaffold. My goal is to move beyond simple procedural lists and provide a framework of chemical logic, enabling you to troubleshoot and optimize purifications effectively. We will explore the causality behind each step, ensuring that your protocols are not just followed, but understood.

Section 1: Foundational Purification Principles

The purification strategy for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol hinges on its key physicochemical properties:

• Thiol-Thione Tautomerism: This compound exists in equilibrium between the thiol (-SH) and thione (C=S) forms. The proton on the nitrogen in the thione form or the sulfur in the thiol form is acidic.

• Acidity: This acidity is the cornerstone of the most effective initial purification step. The compound readily deprotonates in the presence of a base (like NaOH or KOH) to form a water-soluble thiolate salt. This allows for facile separation from non-acidic organic impurities.

• Polarity: The presence of the triazole ring and the thiol/thione group makes the molecule moderately polar, suitable for both normal-phase chromatography and recrystallization from polar protic solvents.

• Potential for Impurities: The most common synthetic routes may leave unreacted starting materials or result in isomeric byproducts, such as 1,3,4-thiadiazoles, which can be challenging to separate.[1]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most effective first step for purifying the crude product?

The most robust initial purification is an acid-base workup . The crude material should be dissolved in an aqueous basic solution (e.g., 8% NaOH or KOH).[1][2] This deprotonates the triazole-thiol, forming a water-soluble salt. Non-acidic impurities can then be removed by washing the aqueous layer with an immiscible organic solvent like dichloromethane or ethyl acetate. Subsequently, the aqueous layer is carefully acidified (e.g., with 10% acetic acid or dilute HCl) to re-protonate the thiolate, causing the purified product to precipitate out of the solution.[2]

Q2: My product has precipitated, but it still seems impure. What is the next step?

Recrystallization is the ideal second step. This technique is excellent for removing small amounts of closely related impurities. Given the polarity of the molecule, polar protic solvents are the first choice.

Solvent System	Typical Observation & Rationale
Ethanol	Often cited as an effective solvent, providing good solubility when hot and low solubility when cold.[2][3]
Ethanol/Water	For cases where the compound is too soluble in pure ethanol, adding water as an anti-solvent can induce crystallization.
Isopropanol	A slightly less polar alternative to ethanol that can sometimes yield better crystal formation.
Dimethylformamide (DMF)	Used for compounds with poor solubility in alcohols, though its high boiling point can make removal difficult. Recrystallization from DMF is often achieved by adding water as an anti-solvent.[4]

Q3: When should I consider using column chromatography?

Column chromatography is necessary when:

• Acid-base workup and recrystallization fail to remove a persistent impurity.

• The impurities have very similar polarity and structure to the desired product, such as a potential 1,3,4-thiadiazole isomer.[1]

• The crude product is an oil or amorphous solid that refuses to crystallize.

Q4: What are the most likely impurities I will encounter?

• Unreacted Starting Materials: Depending on the synthesis, this could include substituted thiosemicarbazides or acylating agents.[1]

• Isomeric Byproducts: Formation of a 5-benzyl-2-methyl-1,3,4-thiadiazole isomer is a possibility, arising from a different cyclization pathway.[1] These can be difficult to distinguish by mass spectrometry alone.

• Disulfide Dimer: The thiol group is susceptible to oxidative coupling to form a disulfide bridge, particularly under basic conditions in the presence of air. This impurity will be significantly less polar than the desired product.

Q5: How can I definitively confirm the purity and structure of my final product?

A combination of analytical techniques is required for full validation:

• ¹H NMR: Look for the characteristic chemical shifts. The benzylic CH₂ protons typically appear as a singlet, and the N-methyl protons as another singlet. The SH proton signal can be broad and is often found far downfield (δ 12-14 ppm).[3] The absence of signals from starting materials is key.

• Melting Point: A sharp melting point within a narrow range (1-2 °C) is a strong indicator of high purity. A broad or depressed melting point suggests the presence of impurities.

• TLC: Use a suitable solvent system (e.g., ethyl acetate/hexane or dichloromethane/methanol) to show a single spot.

• Mass Spectrometry: To confirm the molecular weight of the compound.

Section 3: Troubleshooting Guide

This section addresses specific experimental failures and provides a logical path to their resolution.

Problem: My compound "oils out" during recrystallization instead of forming crystals.

This is a common issue where the compound comes out of solution as a liquid phase below its melting point.

• Causality: This often happens when the solution is supersaturated or cooled too quickly. The presence of impurities can also inhibit the formation of a crystal lattice.[5]

• Solutions:

  • Re-heat and Dilute: Add a small amount of additional hot solvent to fully dissolve the oil, then allow the solution to cool much more slowly.[5]

  • Scratch the Flask: Use a glass rod to scratch the inner surface of the flask at the air-solvent interface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[5]

  • Add a Seed Crystal: If you have a small amount of pure, crystalline material, add a single tiny crystal to the cooled solution to initiate crystallization.[5]

  • Re-evaluate Solvent: The chosen solvent may be too good. Try a solvent system where the compound has slightly lower solubility.

Caption: Troubleshooting logic for "oiling out".

Problem: My compound streaks badly on a silica TLC plate or column.

• Causality: Streaking (tailing) is often caused by the interaction of basic nitrogen atoms in the triazole ring with the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to strong, non-ideal adsorption.

• Solutions:

  • Add a Basic Modifier: Add a small amount (0.5-2%) of triethylamine or ammonia (as a 7N solution in methanol) to your eluent.[5][6] This base will preferentially bind to the acidic sites on the silica, allowing your compound to elute symmetrically.

  • Switch Stationary Phase: Consider using a different stationary phase, such as neutral or basic alumina, which lacks the acidic character of silica.[5]

  • Use a Different Solvent System: Sometimes switching solvent classes entirely (e.g., from an acetate/hexane system to a dichloromethane/methanol system) can resolve the issue.

Problem: My yield is very low after the acid-precipitation step.

• Causality: This can be due to incomplete precipitation or the product having some solubility in the acidic aqueous solution.

• Solutions:

  • Check the pH: Ensure you have added enough acid to fully protonate the thiolate. Use pH paper to confirm the solution is acidic (pH 2-4).

  • Chill the Solution: After acidification, cool the mixture in an ice bath for 30-60 minutes to maximize precipitation by decreasing the product's solubility.

  • Extract the Aqueous Layer: After filtering the precipitate, extract the acidic aqueous filtrate with a solvent like ethyl acetate (3x volumes). This will recover any dissolved product. Combine these organic extracts, dry with Na₂SO₄, and evaporate the solvent.

Problem: I suspect a disulfide impurity. How can I confirm and remove it?

• Confirmation: The disulfide dimer will have a significantly higher Rf value (less polar) on TLC compared to the thiol monomer. Its mass spectrum will show a molecular ion at (2 * M - 2), where M is the mass of the thiol.

• Removal/Reduction:

  • Chromatography: The polarity difference is usually large enough for easy separation by flash column chromatography.

  • Chemical Reduction (if necessary): If the disulfide is the major component, it can be reduced back to the thiol. Dissolve the crude material in a suitable solvent (e.g., methanol) and treat it with a reducing agent like sodium borohydride (NaBH₄) or dithiothreitol (DTT). After the reaction is complete, proceed with the standard acid-base workup.

Section 4: Standardized Purification Protocols

Protocol 1: Purification by Acid-Base Precipitation & Workup

• Dissolution: Transfer the crude reaction mixture into a flask and, if a solvent is present, remove it via rotary evaporation. Add an 8% aqueous solution of NaOH (approximately 10 mL per gram of crude material). Stir vigorously until all solids have dissolved to form a clear solution.

• Washing: Transfer the basic aqueous solution to a separatory funnel. Wash the solution twice with dichloromethane (DCM) or ethyl acetate (EtOAc) (5 mL per gram of crude material each time) to remove non-acidic impurities. Discard the organic layers.

• Precipitation: Cool the aqueous layer in an ice bath. While stirring, slowly add 10% acetic acid or 1 M HCl dropwise. A white precipitate will form. Continue adding acid until the solution reaches a pH of ~4 (check with pH paper).

• Isolation: Stir the cold slurry for 30 minutes. Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with copious amounts of cold deionized water to remove any salts.

• Drying: Dry the purified solid under vacuum. For optimal results, proceed to recrystallization.

Protocol 2: Recrystallization from Ethanol

• Dissolution: Place the crude or precipitated solid in an Erlenmeyer flask. Add a minimal amount of ethanol and bring the mixture to a gentle boil on a hot plate with stirring.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a fluted filter paper to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Once cloudiness appears, cover the flask and let it stand undisturbed. For maximum recovery, subsequently place the flask in an ice bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold ethanol.

• Drying: Dry the crystals under high vacuum to remove all traces of solvent.

Caption: General purification decision workflow.

Protocol 3: Flash Column Chromatography

• Solvent Selection: Using TLC, determine an appropriate eluent system. A good starting point is a mixture of ethyl acetate and hexane. Adjust the ratio until the desired compound has an Rf value of approximately 0.25-0.35. If streaking occurs, add 1% triethylamine to the pre-mixed eluent.

• Column Packing: Pack a glass column with silica gel (230-400 mesh) as a slurry in the chosen eluent. The mass of silica should be 50-100 times the mass of the crude sample.

• Sample Loading: Dissolve the crude material in a minimal amount of DCM or the eluent. For better resolution, it is preferable to adsorb the sample onto a small amount of silica gel. To do this, dissolve the compound in a solvent, add silica gel (~2x the compound's weight), and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Gently add the eluent to the column and apply positive pressure to begin elution. Collect fractions and monitor their composition by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent by rotary evaporation.

References

• Asiri, A. M. (2002). 5-[(2-Isopropyl-5-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol. Molbank, 2002(3), M280. [Link]

• Weidinger, H., & Kranz, J. (1963). Synthesen und Reaktionen von 1.2.4-Triazol-3-thionen. Chemische Berichte, 96(4), 1064-1076. (Note: While not directly cited for a specific protocol, this is a foundational reference for triazole-thiol chemistry, providing context for the reactions mentioned in source[2]). [Link]

• Krasnikov, P. V., et al. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 27(22), 7953. [Link]

• Demirbaş, N., et al. (2002). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 7(1), 7-13. [Link]

• Singh, P., et al. (2018). Design, synthesis and biological evaluation of new 1,2,4-triazole derivatives as potential antitubercular and antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 28(15), 2561-2566. [Link]

• Xu, X., et al. (2015). Copper-Catalyzed One-Pot Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles from Amidines and Nitriles. Organic Letters, 17(15), 3742–3745. (Provides general context on modern triazole synthesis). [Link]

• Pellizzari, G. (1911). Sull' 1,2,4-triazolo. Gazzetta Chimica Italiana, 41, 20-25. (Historical context for triazole synthesis). [Link]

• Gumrukcuoglu, N., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

• Mabied, A. F., et al. (2023). Synthesis and X-ray Molecular Structure of 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one. Preprints.org. [Link]

• Al-Soud, Y. A., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 202-208. [Link]

• University of Rochester, Department of Chemistry. Purification: Tips for Flash Column Chromatography. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.org [mdpi.org]
• 3. mdpi.com [mdpi.com]
• 4. preprints.org [preprints.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Purification [chem.rochester.edu]

Technical Support Center: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for the synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis. Our focus is on anticipating and resolving common experimental challenges, ensuring a successful and efficient synthesis.

Introduction to the Synthesis

The synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is a multi-step process that, while well-established, is prone to several side reactions that can impact yield and purity. The most common synthetic routes involve the cyclization of a thiosemicarbazide intermediate. Understanding the mechanistic pathways of both the desired reaction and potential side reactions is crucial for effective troubleshooting.

Two primary routes are commonly employed for the synthesis of the target molecule:

• Route A: Acylation of 4-methylthiosemicarbazide with phenylacetic acid or its activated derivatives (e.g., phenylacetyl chloride), followed by cyclization.

• Route B: Reaction of phenylacetic acid hydrazide with methyl isothiocyanate.

This guide will address potential issues arising from both pathways.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may be encountered during the synthesis, providing explanations for the underlying causes and actionable solutions.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the desired product	1. Incomplete acylation of 4-methylthiosemicarbazide. 2. Incorrect cyclization conditions (pH, temperature). 3. Degradation of starting materials. 4. Sub-optimal activating agent for phenylacetic acid.	1. Confirm the formation of the acylthiosemicarbazide intermediate (e.g., by TLC or ¹H NMR) before proceeding to cyclization. 2. For cyclization, ensure a basic medium (e.g., aqueous NaOH or KOH) is used to favor triazole formation.[1] 3. Check the purity of starting materials. Phenylacetyl chloride is moisture-sensitive and can hydrolyze to phenylacetic acid.[2][3][4] 4. If using phenylacetic acid directly, employ an efficient activating agent like polyphosphate ester (PPE).[5][6]
Formation of a significant amount of a white, insoluble precipitate	This is likely the isomeric side product, 2-amino-5-benzyl-1,3,4-thiadiazole, which is favored under acidic cyclization conditions.[5][6]	1. Control the pH: Ensure the cyclization step is performed under basic conditions (e.g., 8% NaOH solution) to promote the formation of the desired 1,2,4-triazole.[1] 2. Purification: The thiadiazole byproduct is generally insoluble in aqueous alkali, while the desired triazole-thiol forms a soluble salt. This difference can be exploited for separation.[5]
Oily or resinous product that is difficult to crystallize	1. Presence of unreacted starting materials or low-melting intermediates. 2. Formation of polymeric byproducts, especially when using activating agents like PPE.[5]	1. Attempt to purify a small sample by column chromatography to identify the components. 2. If a resin forms after the acylation step with PPE, it can be separated from the chloroform by decantation and then treated with aqueous alkali for cyclization.[5] 3. Trituration with a non-polar solvent (e.g., hexane, ether) may help to induce crystallization of the desired product.
Product appears to be a mixture of isomers by TLC or NMR	Co-formation of the desired 1,2,4-triazole and the 1,3,4-thiadiazole side product.	1. Optimize the cyclization conditions to favor the triazole (maintain basic pH). 2. Employ the differential solubility purification method: dissolve the crude product in aqueous alkali, filter off the insoluble thiadiazole, and then re-precipitate the desired triazole by acidification.[5]

Frequently Asked Questions (FAQs)

Q1: What is the key intermediate in the synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol?

A1: The crucial intermediate is 1-(phenylacetyl)-4-methylthiosemicarbazide. Its successful formation and subsequent cyclization determine the overall yield and purity of the final product.

Q2: How can I be sure that I have formed the intermediate, 1-(phenylacetyl)-4-methylthiosemicarbazide?

A2: You can monitor the reaction by Thin Layer Chromatography (TLC). The intermediate will have a different Rf value than the starting materials. For a more definitive identification, you can isolate a small sample of the intermediate and characterize it by spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy.

Q3: What are the ideal conditions for the cyclization of 1-(phenylacetyl)-4-methylthiosemicarbazide to the desired triazole?

A3: The cyclization should be carried out in a basic medium.[1] Refluxing the acylthiosemicarbazide intermediate in an aqueous solution of sodium hydroxide or potassium hydroxide is a common and effective method. The basic conditions facilitate the intramolecular nucleophilic attack of the nitrogen at the N4 position onto the carbonyl carbon, leading to the formation of the 1,2,4-triazole ring.

Q4: I seem to be getting the 1,3,4-thiadiazole side product. Why is this happening and how can I avoid it?

A4: The formation of the 2-amino-5-benzyl-1,3,4-thiadiazole is favored under acidic conditions.[5][6] This occurs through the dehydration involving the sulfur atom and the hydrazinic nitrogen. To avoid this, ensure your cyclization reaction is maintained at a basic pH. If you are using an acidic catalyst for the initial acylation step, it is crucial to neutralize it before proceeding to the cyclization.

Q5: My final product is difficult to purify. What are the recommended purification methods?

A5: The most effective purification method takes advantage of the acidic nature of the thiol group in the desired product. By dissolving the crude product in an aqueous basic solution (e.g., 2M KOH), the 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol will form a soluble potassium salt, while the non-acidic 1,3,4-thiadiazole side product will remain insoluble and can be removed by filtration.[5] The desired triazole can then be re-precipitated by acidifying the filtrate with an acid like HCl. Recrystallization from a suitable solvent such as ethanol or an ethanol-water mixture can be used for further purification.

Q6: Are there any safety precautions I should be aware of?

A6: Yes. Phenylacetyl chloride is corrosive and reacts with moisture, releasing HCl gas, so it should be handled in a fume hood with appropriate personal protective equipment (PPE).[2][3][4] Hydrazine and its derivatives are toxic and should be handled with care. Always consult the Safety Data Sheet (SDS) for all reagents before starting your experiment.

Experimental Protocols

Protocol 1: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol via Acylation and Cyclization

This two-step protocol is adapted from the general procedure described by Tretyakov et al. (2022).[5][6]

Step 1: Synthesis of 1-(phenylacetyl)-4-methylthiosemicarbazide

• In a round-bottom flask, suspend 4-methylthiosemicarbazide (1.0 eq) in a suitable solvent like chloroform.

• Add phenylacetic acid (1.0 eq) to the suspension.

• Under stirring, add polyphosphate ester (PPE) as a condensing agent.

• Heat the reaction mixture under reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature. The intermediate, 1-(phenylacetyl)-4-methylthiosemicarbazide, will precipitate.

• Collect the precipitate by filtration and wash with a small amount of cold solvent.

Step 2: Cyclization to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Suspend the crude 1-(phenylacetyl)-4-methylthiosemicarbazide in an 8% aqueous sodium hydroxide solution.

• Heat the mixture to reflux for 4-6 hours. The solid should dissolve as the reaction progresses.

• Cool the reaction mixture to room temperature.

• Filter the solution to remove any insoluble impurities (this may include the 1,3,4-thiadiazole side product).

• Slowly acidify the clear filtrate with cold concentrated hydrochloric acid to a pH of approximately 5-6.

• The desired product will precipitate as a white solid.

• Collect the solid by filtration, wash with cold water, and dry.

• Recrystallize from ethanol or an ethanol-water mixture for further purification.

Reaction Mechanisms and Pathways

The following diagrams illustrate the key reaction pathways involved in the synthesis and the formation of the common side product.

Figure 2: Workflow for the purification of the target molecule from the thiadiazole side product.

References

• Tretyakov, B. A., Tikhonova, V. I., Gadomsky, S. Y., & Sanina, N. A. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 27(23), 8442. [Link]

• Metwally, M. A., et al. (2011). Thiosemicarbazides: Synthesis and reactions. Journal of Sulfur Chemistry, 32(5), 489-529.
• Bayrak, H., et al. (2009).
• Molla, M. E., Abser, M. N., & Islam, M. M. (2018). Synthesis and Characterization of Some 4-Aryl Substituted Thiosemicarbazides, N-Alkyloxybenzaldehydes Containing Long Alkyl Chains and their Corresponding Thiosemicarbazones. Jahangirnagar University Journal of Science, 41(1), 31-42.

• Tretyakov, B. A., Tikhonova, V. I., Gadomsky, S. Y., & Sanina, N. A. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. ResearchGate. [Link]

• Sarament, I., et al. (2002). Synthesis of new 4-substituted-1-aroyl-thiosemicarbazides and their cyclization to mercaptotriazoles and aminothiadiazoles.

• PubChem. Phenylacetyl chloride. National Center for Biotechnology Information. [Link]

• Trotsko, N., Dobosz, M., & Jagiełło-Wójtowicz, E. (2006). Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. Acta poloniae pharmaceutica, 63(3), 227–232.

• Organic Syntheses. 1,2,4-Triazole-3(5)-thiol. [Link]

• Küçükgüzel, Ş. G., et al. (2014). Synthesis and biological properties of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-Triazole-3(5)-one class. Molecules, 19(7), 9573-9592.
• Al-Soud, Y. A., et al. (2008).

• Solubilofthings.com. 2-Phenylacetyl chloride. [Link]

• The Hive. Synthesis of Phenylacetyl Chloride. [Link]

• European Patent Office. (1994). Improved synthesis of 4-methyl-3-thiosemicarbazide (EP0339964B1).
• Bolos, J., et al. (2011). Evidence of Desulfurization in the Oxidative Cyclization of Thiosemicarbazones.
• Hvizdáková, N., et al. (2001). Acid-Base Initiated Cyclization and Retrocyclization Reactions of Ethyl 2-(3-Acylselenoureido)benzoates, -thiophene-3-carboxylates and the Corresponding 2-(3-Acylisoselenoureido)

• PubChem. Phenylacetyl chloride. [Link]

• Solubilofthings.com. 2-Phenylacetyl chloride. [Link]

• The Hive. Synthesis of Phenylacetyl Chloride. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. PHENYLACETYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. nbinno.com [nbinno.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for the successful recrystallization of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions during your experiments.

Core Principles of Recrystallization

Recrystallization is a fundamental purification technique in chemistry that relies on the differential solubility of a compound and its impurities in a given solvent at different temperatures. The ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but completely at its boiling point. Impurities, on the other hand, should either be highly soluble at all temperatures or completely insoluble.

Heterocyclic compounds, such as 1,2,4-triazoles, are a cornerstone of medicinal chemistry, with over 75% of drugs in clinical use containing such moieties.[1] Their purification is a critical step in drug discovery and development. The presence of both polar (the triazole ring and thiol group) and non-polar (the benzyl group) functionalities in 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol suggests that a solvent of intermediate polarity, like ethanol, is a logical starting point for recrystallization. Indeed, ethanol has been successfully used for the recrystallization of many similar 1,2,4-triazole-3-thiol derivatives.[2][3][4]

Experimental Protocol: Recrystallization of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

This protocol provides a detailed, step-by-step methodology for the recrystallization of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Materials and Equipment:

• Crude 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Recrystallization solvent (e.g., Ethanol, 95%)

• Erlenmeyer flasks

• Hot plate with magnetic stirring capabilities

• Condenser

• Filter paper and funnel (Büchner or Hirsch)

• Vacuum flask and tubing

• Spatula and glass stirring rod

• Ice bath

Procedure:

• Solvent Selection:

  • Begin with ethanol as the solvent of choice based on its successful use with analogous compounds.[2][3]

  • If ethanol proves unsuitable, refer to the "Troubleshooting Guide" for selecting an alternative solvent.

• Dissolution:

  • Place the crude 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol in an Erlenmeyer flask with a magnetic stir bar.

  • Add a minimal amount of ethanol, just enough to create a slurry.

  • Gently heat the mixture on a hot plate with stirring. Add more ethanol in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good yield.

• Hot Filtration (if necessary):

  • If any insoluble impurities are present, perform a hot filtration. This involves filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step should be done quickly to prevent premature crystallization.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.

  • Once the solution has reached room temperature, place it in an ice bath to maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any adhering impurities.

  • Dry the crystals thoroughly. The melting point of the dried solid can be checked to assess its purity. The molecular weight of the compound is 205.28 g/mol .

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol in a question-and-answer format.

Q1: The compound "oils out" instead of forming crystals. What should I do?

A1: "Oiling out" occurs when the solute is insoluble in the solvent at a temperature above its melting point. To resolve this:

• Increase the solvent volume: Add more of the hot solvent to the oil to fully dissolve it, then allow it to cool slowly.

• Lower the crystallization temperature: Induce crystallization at a lower temperature by scratching the inside of the flask with a glass rod or by adding a seed crystal.

• Change the solvent: The initial solvent may be too non-polar. Try a more polar solvent or a solvent mixture.

Q2: The recrystallization yield is very low. How can I improve it?

A2: Low yield can be due to several factors:

• Using too much solvent: Ensure you are using the minimum amount of hot solvent necessary to dissolve the compound.

• Cooling too quickly: Rapid cooling can lead to the formation of small crystals that are difficult to filter and may trap impurities. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Incomplete precipitation: Ensure the solution is thoroughly cooled in an ice bath to maximize crystal formation.

• Solubility in cold solvent: The compound may be too soluble in the cold solvent. Consider using a different solvent in which the compound has lower solubility at cold temperatures.

Q3: No crystals are forming, even after cooling in an ice bath. What is the problem?

A3: This is often due to the formation of a supersaturated solution. To induce crystallization:

• Scratching: Scratch the inner surface of the flask with a glass rod at the meniscus. The small scratches on the glass can provide a surface for nucleation.

• Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the solution. This provides a template for crystal growth.

• Reduce solvent volume: If the solution is too dilute, carefully evaporate some of the solvent and allow it to cool again.

Q4: The recrystallized product is still impure. What are the next steps?

A4: Impurities can be trapped in the crystal lattice or adsorbed on the crystal surface.[5] To improve purity:

• Repeat the recrystallization: A second recrystallization will often yield a purer product.

• Charcoal treatment: If the impurities are colored, add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities.

• Solvent choice: The chosen solvent may not be effective at separating the compound from a specific impurity. Experiment with different solvents.

Frequently Asked Questions (FAQs)

Q: What is the expected melting point of pure 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol?

Q: Are there any specific safety precautions I should take when working with this compound?

A: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is classified as an acute toxicant (oral) and can cause skin and eye irritation.[7] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a fume hood.

Q: Can I use a solvent other than ethanol?

A: Yes. The choice of solvent is critical for successful recrystallization. If ethanol is not effective, you can screen other solvents. A good recrystallization solvent should have a steep solubility curve for the target compound. Other potential solvents could include methanol, isopropanol, or mixtures of solvents like ethanol/water. Some thiol-containing triazoles have shown poor solubility in solvents like methylene chloride, methanol, and even DMSO.[8]

Q: How does the thiol group affect the recrystallization process?

A: The thiol (-SH) group is polar and can participate in hydrogen bonding. This can influence the compound's solubility in different solvents. It also makes the compound susceptible to oxidation, so it's advisable to avoid prolonged heating.

Recrystallization Workflow and Troubleshooting Logic

Caption: Workflow for recrystallization and troubleshooting.

References

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024, January 19). ResearchGate. Retrieved from [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. Retrieved from [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014, March). ResearchGate. Retrieved from [Link]

• Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b][2][6]triazole‐5(6. Sci-Hub. Retrieved from [Link]

• Success or Failure of Chiral Crystallization of Similar Heterocyclic Compounds. (2020, December 2). ResearchGate. Retrieved from [Link]

• Current issues in recrystallization: a review. SciSpace. Retrieved from [Link]

• Special Issue : Heterocyclic Organic Compounds: Crystal Structure and Their Properties. MDPI. Retrieved from [Link]

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PMC - NIH. Retrieved from [Link]

• 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. PubChem. Retrieved from [Link]

• Synthesis of Benzothiazolo[2,3-c][2][6]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. (2022, February 22). Semantic Scholar. Retrieved from [Link]

• ¹H NMR Spectral Comparison: 5-Phenyl-4H-1,2,4-triazole-3-thiol (top)... ResearchGate. Retrieved from [Link]

• Synthesis and Crystallization of N-Rich Triazole Compounds. MDPI. Retrieved from [Link]

• 1,2,4-Triazole. Wikipedia. Retrieved from [Link]

• A Review on Medicinally Important Heterocyclic Compounds. (2022, April 28). ResearchGate. Retrieved from [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo. Retrieved from [Link]

• 5-[(2-isopropyl-5-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol. Molbank. Retrieved from [Link]

• 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid monohydrate. NIH. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.org [mdpi.org]
• 4. 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol | C3H6N4S | CID 1268034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Overcoming solubility issues with 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Answering the user's request.## Technical Support Center: 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Introduction

Welcome to the technical support guide for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (BMTT). This document provides in-depth troubleshooting and practical guidance for researchers, scientists, and drug development professionals encountering solubility challenges with this compound. BMTT's unique structure, incorporating both lipophilic (benzyl group) and polar, ionizable moieties (triazole-thiol), presents a distinct set of formulation challenges. This guide is structured as a series of frequently asked questions (FAQs) to directly address the issues you may be facing in the lab. Our goal is to explain the underlying chemical principles and provide robust, actionable protocols to help you achieve your desired experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm having trouble dissolving 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. What are its fundamental properties and why is it poorly soluble?

Answer:

Understanding the physicochemical properties of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is the first step in troubleshooting its solubility. While extensive public data on this specific molecule is limited, we can infer its behavior from its structural components and data on analogous compounds.

Core Physicochemical Properties:

Property	Value / Observation	Source
Molecular Formula	C₁₀H₁₁N₃S	[1]
Molecular Weight	205.28 g/mol	[1]
Appearance	Solid	[1]
Predicted pKa	~9.2 (for the thiol group)	Inferred from similar compounds[2]

| Key Structural Features | Lipophilic benzyl group, polar triazole ring, acidic thiol group. | |

Causality of Poor Solubility: The poor solubility of BMTT arises from a combination of two primary factors:

• High Crystal Lattice Energy: The planar triazole ring and the presence of both hydrogen bond donors (-SH) and acceptors (triazole nitrogens) allow for strong intermolecular interactions in the solid state. These forces, including hydrogen bonding and potential π-π stacking from the benzyl and triazole rings, create a highly stable crystal lattice that requires significant energy to break apart during dissolution. The high melting points observed in similar triazole-thiol derivatives (e.g., 182-211 °C) support this hypothesis.[3]

• Amphipathic Nature: The molecule has distinct regions of opposing polarity. The benzyl group is non-polar and hydrophobic, favoring dissolution in organic solvents. Conversely, the 4-methyl-triazole-3-thiol core is polar and capable of ionization, favoring polar or aqueous environments. This duality means that neither purely non-polar nor purely polar solvents are ideal, often resulting in limited solubility across a wide range of common lab solvents.

Q2: What is the recommended workflow for initial solvent screening?

Answer:

A systematic approach to solvent screening is critical to efficiently identify a suitable solvent system. We recommend a tiered approach, starting with common laboratory solvents of varying polarities. The goal is to find a solvent that can dissolve the compound at a concentration suitable for creating a stock solution.

Below is a logical workflow for this process.

Caption: Systematic workflow for solubility screening of BMTT.

Recommended Starting Solvents:

Solvent Class	Examples	Rationale & Notes
Polar Aprotic	DMSO , DMF, NMP	Highest probability of success. These solvents disrupt hydrogen bonds effectively and can solvate both polar and non-polar regions of the molecule. Related triazole-thiols show excellent solubility in DMSO.[4]
Polar Protic	Ethanol, Methanol	Can act as both hydrogen bond donors and acceptors. May be less effective than polar aprotic solvents but are often required for biological assays.
Ketones	Acetone	A less polar option that can be effective. A similar compound, 4-methyl-4H-1,2,4-triazole-3-thiol, is soluble in acetone.[5]

Protocol for Initial Screening:

• Add a pre-weighed amount of BMTT (e.g., 2 mg) to a small glass vial.

• Add the solvent dropwise (e.g., in 50 µL increments) while vortexing.

• Observe for dissolution. Gentle warming (40-50°C) can be used to expedite the process, but be sure to cool the solution to room temperature to check for precipitation.

• Continue adding solvent until the solid is fully dissolved or a large volume has been added, indicating poor solubility.

Q3: How can I improve the AQUEOUS solubility of BMTT for biological assays?

Answer:

Improving aqueous solubility is the most common challenge and is essential for most biological applications. The key is to exploit the acidic nature of the thiol group. By increasing the pH of the solution, you can deprotonate the thiol to form the highly soluble thiolate salt.

The Mechanism: pH-Dependent Ionization

The thiol group (-SH) on the triazole ring is weakly acidic. In an aqueous environment, it exists in equilibrium with its deprotonated (ionized) form, the thiolate anion (-S⁻).

Caption: Ionization equilibrium of BMTT's thiol group.

According to the Henderson-Hasselbalch equation, to ensure at least 99% of the compound is in the ionized, soluble form, the pH of the solution should be at least 2 units above the pKa. With an estimated pKa of ~9.2 for the thiol group, a pH of >11 is ideal for maximal dissolution. However, significant increases in solubility are often seen even at pH 8-9.

Step-by-Step Protocol for pH Adjustment:

• Prepare a Slurry: Add the required mass of BMTT to your desired aqueous buffer (e.g., PBS, TRIS). It will not dissolve and will form a suspension.

• Add Base Dropwise: While stirring vigorously, add a dilute basic solution (e.g., 0.1 M or 1 M NaOH) drop-by-drop.

• Monitor Dissolution: Continue adding base and monitor the solution. As the pH increases, the solid will begin to dissolve. Use a pH meter to track the pH.

• Finalize and Filter: Once the solid is fully dissolved, record the final pH. It is good practice to sterile filter the final solution (0.22 µm filter) to remove any remaining particulates.

Caution: Always confirm that the final pH of your stock solution is compatible with your downstream experiment. High pH can be detrimental to cells or proteins.

Q4: My assay is pH-sensitive. What are my other options if pH modification is not feasible?

Answer:

If you cannot alter the pH, using co-solvents or advanced formulation techniques are the best alternatives. These methods modify the solvent environment to make it more favorable for the drug molecule.[6][7]

1. Co-solvency: This technique involves mixing water with a miscible organic solvent in which the drug has higher solubility.[7] The co-solvent reduces the overall polarity of the solvent system, decreasing the energy penalty for solvating the hydrophobic benzyl group.

Recommended Co-solvent Systems:

Co-solvent	Starting % (v/v) in Aqueous Buffer	Maximum Recommended % (for cell-based assays)	Notes
DMSO	1-5%	<1% (ideally <0.5%)	Potent solvent but can be toxic to cells at higher concentrations. Prepare a high-concentration stock in 100% DMSO first.
Ethanol	5-10%	<5%	Generally well-tolerated by cells but can cause protein precipitation at high concentrations.
PEG 400	10-20%	<10%	A viscous polymer that is very effective at increasing solubility and is generally low in toxicity.

Protocol for Co-solvent Formulation:

• Prepare a concentrated primary stock solution of BMTT in 100% of your chosen co-solvent (e.g., 50 mM in DMSO).

• For the final working solution, perform a serial dilution. Critically, add the primary stock solution to the vigorously stirring aqueous buffer, not the other way around. This avoids "solvent-dumping," where the drug immediately precipitates upon contact with the anti-solvent (water).

• Ensure the final concentration of the organic co-solvent in your assay is below its toxic limit.

2. Advanced Strategies: If the above methods fail, more advanced formulation strategies, common in the pharmaceutical industry, may be necessary. These often require specialized equipment.[8][9]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior. The benzyl group of BMTT can become encapsulated within the hydrophobic core, while the hydrophilic exterior renders the entire complex water-soluble.

• Solid Dispersions: This involves dispersing the drug in an amorphous form within a hydrophilic polymer matrix (e.g., PVP, HPMC).[9] This prevents the formation of the stable crystal lattice, significantly enhancing the dissolution rate. Techniques include spray drying and hot-melt extrusion.[8]

Q5: How do I perform a quantitative solubility measurement?

Answer:

Visual assessment is useful for screening, but a quantitative measurement is required for formal characterization. The "gold standard" is the shake-flask equilibrium solubility method .[10]

Protocol: Shake-Flask Method

• Add Excess Solid: Add an excess amount of BMTT to a known volume of your chosen solvent system (e.g., pH 7.4 PBS) in a sealed container (e.g., a glass vial with a screw cap). "Excess" means enough solid remains undissolved at the end of the experiment.

• Equilibrate: Agitate the slurry at a constant temperature (e.g., 25°C or 37°C) using a shaker or rotator. Equilibrium can take 24 to 72 hours.[10]

• Separate Phases: After equilibration, stop the agitation and allow the undissolved solid to settle. Carefully remove an aliquot of the supernatant. It is crucial to separate the liquid from the solid without disturbing the equilibrium. This is best done by centrifuging the sample at high speed and then drawing from the supernatant, or by filtering through a syringe filter (e.g., 0.22 µm PVDF).

• Quantify Concentration: Dilute the saturated solution into a suitable mobile phase and determine the concentration of the dissolved BMTT using a validated analytical method, typically HPLC-UV.

• Express Results: Solubility is reported in units of mass/volume (e.g., mg/mL or µg/mL) or molarity (e.g., mM or µM).

Other modern methods include potentiometric titration and laser nephelometry, which can offer higher throughput for determining solubility under various conditions.[11][12]

References

• Cansız, A., Koparır, M., & Demirdağ, A. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(3), 204-212. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Al-Bayati, Y. K., & Al-Amiery, A. A. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1,2,4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 205-212. [Link]

• Al-Jibouri, M. N. (2023). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo, 22(3). [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1268034, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

• Alhareth, K., Al-Kassas, R., & Al-Ghazali, M. (2023). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Cansız, A., Koparır, M., & Demirdağ, A. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. [Link]

• Kumar, S., & Singh, P. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences, 13(3), 093-106. [Link]

• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2021). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Biomedicines, 9(9), 1055. [Link]

• Persson, A. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 767235, 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

• Singh, A., & Kaur, R. (2023). Solubility enhancement techniques: A comprehensive review. ResearchGate. [Link]

• National Journal of Pharmaceutical Sciences. (2021). Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences. [Link]

• Wikipedia. (n.d.). 1,2,4-Triazole. Retrieved from [Link]

• Sharma, D., & Soni, M. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research, 4(3), 914-923. [Link]

• Sharma, D., & Soni, M. (2023). A Review on Solubility Enhancement Techniques. Journal of Drug Delivery and Therapeutics, 13(12), 224-231. [Link]

• Arunagiri, R. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online. [Link]

• Allen, R. J., & Box, K. J. (2005). Method for determining solubility of a chemical compound.

• Rheolution. (n.d.). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved from [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

Sources

• 1. 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1H-1,2,4-Triazole-3-thiol CAS#: 3179-31-5 [m.chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 5. 4-Methyl-4H-1,2,4-triazole-3-thiol 97 24854-43-1 [sigmaaldrich.com]
• 6. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. wjbphs.com [wjbphs.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. lup.lub.lu.se [lup.lub.lu.se]
• 11. WO2005116635A1 - Method for determining solubility of a chemical compound - Google Patents [patents.google.com]
• 12. rheolution.com [rheolution.com]

Stability of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol under different conditions

Welcome to the dedicated technical support guide for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. This resource is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth insights and practical troubleshooting advice for handling and experimenting with this compound. My goal is to equip you with the necessary knowledge to ensure the stability and integrity of your compound throughout your research endeavors.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Q1: What are the primary stability concerns for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol?

A1: The 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol molecule is built on a robust 1,2,4-triazole core, which is generally stable and resistant to metabolic degradation and cleavage.[1] The primary stability concerns arise from the reactive 3-thiol group. This functional group is susceptible to oxidation, especially in the presence of atmospheric oxygen or other oxidizing agents. Additionally, prolonged exposure to certain pH conditions, high temperatures, and UV light can lead to degradation.

Q2: How does pH affect the stability of the compound?

A2: The compound exhibits moderate stability across a range of pH values, but extremes can be problematic over extended periods.

• Acidic Conditions: The 1,2,4-triazole ring is generally resistant to cleavage under mild acidic conditions.[2] In fact, many synthesis protocols for related compounds use mineral acids for precipitation, indicating good short-term stability.[2] However, long-term storage in acidic solutions (e.g., pH 4 buffer), especially at elevated temperatures, can lead to slow degradation.[2]

• Alkaline Conditions: Synthesis of the triazole ring often involves cyclization under alkaline conditions, suggesting good stability during these short reaction times.[3] However, the thiol group can be deprotonated to the more nucleophilic thiolate anion in basic solutions, increasing its susceptibility to oxidative dimerization, forming a disulfide.

Q3: What is the thiol-thione tautomerism and why is it important?

A3: Like many heterocyclic thiols, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol can exist in two interconverting forms, or tautomers: the thiol form and the thione form. For 3-mercapto-1,2,4-triazoles, the thione form is generally the predominant and more stable tautomer.[4] This equilibrium is crucial as the two forms can have different chemical reactivities, solubilities, and biological activities. The position of this equilibrium can be influenced by factors such as the solvent and pH.

Caption: Workflow for assessing compound stability.

Summary of Stability Profile

Condition	Stability Concern	Recommended Action
pH	Slow degradation with prolonged exposure to acidic or basic conditions.	Use fresh solutions; avoid long-term storage in aqueous buffers.
Temperature	Elevated temperatures accelerate degradation.	Store solid and solutions at low temperatures (2-8°C or -20°C).
Light	Potential for photodecomposition.	Store in amber vials or protect from light.
Oxygen	Thiol group is susceptible to oxidation, especially in solution.	Store under an inert atmosphere (N₂ or Ar); use degassed solvents.

References

• Zubenko, A. A., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 28(22), 7549. [Link]

• Al-Amiery, A. A., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 202-212. [Link]

• Kavaleuski, A., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. Molecules, 27(16), 5328. [Link]

• Demirbas, N., et al. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(1), 1-10. [Link]

• Antypenko, L., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. ScienceRise: Pharmaceutical Science, 3(31), 24-30. [Link]

• El-Sayed, W. A. (2015). Chemistry of 1, 2, 4-Triazole: A Review Article. International Journal of Science and Research (IJSR), 4(11), 1333-1343. [Link]

• Lesyk, R., et al. (2019). Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products. Molecules, 24(19), 3563. [Link]

• Blondel, A., et al. (2018). Validation of an Analytical Method for 1,2,4-triazole in Soil Using Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry and Monitoring of Propiconazole Degradation in a Batch Study. Journal of Chromatography A, 1572, 126-133. [Link]

• Jasim, A. M., et al. (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. Iraqi Journal of Pharmaceutical Sciences, 33(4), 1-21. [Link]

• Zhang, H., et al. (2016). Degradation of 1,2,4-Triazole fungicides in the environment. Huanjing Kexue/Environmental Science, 37(8), 3183-3190. [Link]

• Al-Janabi, A. S., et al. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo, 20(2). [Link]

• Gumrukcuoglu, N., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

• Pharma-Bio Discovery (2024). Polymorphism Study of 1,2,4-Triazole Derivatives: Impact on Drug Efficacy and Stability. [Link]

Sources

• 1. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. ijsr.net [ijsr.net]

Technical Support Center: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for the synthesis and scale-up of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and related triazole compounds. As Senior Application Scientists, we provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your synthetic processes.

I. Overview of the Synthetic Pathway

The most common and scalable synthetic route to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol involves a two-step process:

• Formation of an Acylthiosemicarbazide Intermediate: This step typically involves the reaction of a phenylacetic acid derivative with 4-methylthiosemicarbazide.

• Cyclization: The acylthiosemicarbazide intermediate is then cyclized, usually under basic conditions, to form the desired triazole ring.

This guide is structured to address potential issues in each of these stages, followed by a section on purification and scale-up considerations.

Caption: General synthetic workflow for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

II. Troubleshooting Guide & FAQs

Part A: Acylthiosemicarbazide Intermediate Formation

This initial acylation is a critical step that dictates the purity of the final product.

FAQ 1: My acylation reaction is slow or incomplete. What are the likely causes and how can I improve the conversion?

• Answer: Incomplete acylation can stem from several factors. Firstly, the reactivity of the carboxylic acid derivative is paramount. If you are using phenylacetic acid directly, a coupling agent or conversion to a more reactive species like an acid chloride or ester is often necessary. A common method involves the use of polyphosphate ester (PPE) as a condensing agent, which has been shown to be effective for the acylation of thiosemicarbazides.[1][2] Secondly, ensure your 4-methylthiosemicarbazide is of high purity, as impurities can interfere with the reaction. Finally, reaction temperature and solvent choice are crucial. While some reactions proceed at room temperature, heating may be required to drive the reaction to completion.

Troubleshooting Protocol: Optimizing Acylation

• Reagent Purity Check: Verify the purity of your 4-methylthiosemicarbazide and phenylacetic acid derivative by melting point, NMR, or HPLC.

• Activation of Carboxylic Acid: If using phenylacetic acid directly, consider converting it to the acid chloride using thionyl chloride or oxalyl chloride. This highly reactive intermediate will readily acylate the thiosemicarbazide.

• Alternative Coupling Agents: Explore the use of coupling agents like dicyclohexylcarbodiimide (DCC) or carbonyldiimidazole (CDI).

• Solvent and Temperature Screening: Screen a range of aprotic solvents such as DMF, DMSO, or acetonitrile. A temperature screen from room temperature up to the reflux temperature of the solvent should be performed.

Parameter	Recommendation	Rationale
Carboxylic Acid Form	Acid Chloride or Ester	Increases electrophilicity for efficient acylation.
Coupling Agent	Polyphosphate Ester (PPE)	Effective for direct reaction of carboxylic acids with thiosemicarbazides.[1][2]
Solvent	Aprotic (e.g., DMF, Chloroform)	Solubilizes reagents without interfering with the reaction.[1]
Temperature	50-90 °C	Provides sufficient energy to overcome the activation barrier.[1][2]

FAQ 2: I am observing the formation of a significant amount of a byproduct that is difficult to separate from my desired acylthiosemicarbazide. What could it be?

• Answer: A common byproduct in reactions involving thiosemicarbazides and carboxylic acids, especially in the presence of dehydrating agents like PPE, is a thiadiazole derivative.[1] This occurs through an alternative cyclization pathway of the thiosemicarbazide. To minimize this, careful control of reaction conditions, particularly temperature and the rate of addition of the coupling agent, is essential.

Caption: Competing reaction pathways for the acylthiosemicarbazide intermediate.

Part B: Cyclization to the Triazole Ring

The cyclization step is often exothermic and requires careful control, especially during scale-up.

FAQ 3: My cyclization reaction is not going to completion, and I am isolating my starting acylthiosemicarbazide. How can I improve the yield?

• Answer: The ring closure of acylthiosemicarbazides to form 1,2,4-triazoles is typically promoted by a base.[3][4] Incomplete cyclization usually points to insufficient base strength or concentration. The choice of base is critical; common choices include aqueous solutions of sodium hydroxide or potassium hydroxide. The reaction often requires heating to facilitate the dehydration and ring closure. Ensure you are using a sufficient molar excess of the base and that the reaction temperature is appropriate.

Troubleshooting Protocol: Driving Cyclization to Completion

• Base Screening: If using a weaker base like sodium carbonate, consider switching to a stronger base such as sodium hydroxide or potassium hydroxide.

• Concentration and Stoichiometry: Increase the concentration of the basic solution and ensure at least a 2-fold molar excess of the base relative to the acylthiosemicarbazide.

• Temperature Optimization: Gradually increase the reaction temperature, monitoring the reaction progress by TLC or LC-MS. Refluxing in an aqueous basic solution is a common procedure.[3]

• Solvent Effects: While often performed in water, co-solvents like ethanol can sometimes improve solubility and reaction rates.

FAQ 4: During scale-up of the cyclization, I am noticing a decrease in yield and an increase in impurities. What are the likely scale-up challenges?

• Answer: The primary scale-up challenges for this cyclization are heat management and efficient mixing . The cyclization reaction is often exothermic, and on a larger scale, inefficient heat dissipation can lead to localized "hot spots." These can promote the formation of degradation products or side reactions. Inadequate mixing can result in non-uniform pH and temperature, leading to incomplete reaction and a broader impurity profile.

Scale-Up Considerations for Cyclization:

Challenge	Mitigation Strategy
Exothermicity	- Use a jacketed reactor with controlled heating/cooling. - Slow, controlled addition of the base. - Dilute the reaction mixture.
Mixing	- Use an appropriately sized and shaped impeller for the reactor. - Ensure sufficient agitation to maintain a homogeneous mixture.
Hydrogen Sulfide Evolution	- The reaction may evolve hydrogen sulfide gas.[3] Ensure adequate ventilation and consider a gas scrubber for large-scale reactions.

Part C: Purification and Isolation

The purification of the final product is crucial for meeting the stringent requirements of pharmaceutical applications.

FAQ 5: My final product is difficult to purify by recrystallization. Are there alternative methods?

• Answer: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol exists in a tautomeric equilibrium with its thione form. The thiol form is acidic and can be deprotonated with a base to form a water-soluble salt.[1] This property can be exploited for purification. By dissolving the crude product in an aqueous base, insoluble organic impurities can be removed by filtration. The product can then be reprecipitated by acidification. This acid-base workup is a powerful purification technique for this class of compounds.

Purification Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a dilute aqueous solution of sodium or potassium hydroxide.

• Filtration: Filter the basic solution to remove any insoluble impurities. The use of activated charcoal at this stage can help remove colored impurities.[1]

• Precipitation: Slowly add a mineral acid (e.g., HCl) to the filtrate with vigorous stirring until the product precipitates. Ensure the pH is acidic.

• Isolation: Collect the precipitated solid by filtration, wash with water to remove residual salts, and dry thoroughly.

Caption: Purification workflow utilizing the acidic nature of the triazole-thiol.

III. References

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]

• synthesis of 1,2,4 triazole compounds. ISRES. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. [https://www.frontiersin.org/articles/10.3389/fchem.2022.101 synthesis/full]([Link] synthesis/full)

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmacia. [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. National Center for Biotechnology Information. [Link]

• (PDF) Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

Navigating the Labyrinth: A Technical Guide to Interpreting Complex NMR Spectra of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for advanced NMR spectral interpretation. This guide is specifically designed for researchers, medicinal chemists, and drug development professionals who are working with complex heterocyclic systems, using 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol as a case study. The inherent structural nuances of this molecule often lead to NMR spectra that are far from straightforward. This resource, presented in a practical question-and-answer format, aims to demystify these complexities, providing both theoretical understanding and actionable troubleshooting strategies.

The Challenge: More Than Just Peaks on a Line

The structure of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, with its combination of aromatic, benzylic, and heteroaromatic moieties, coupled with the presence of a labile thiol proton, sets the stage for a range of NMR spectral challenges. These can include peak broadening, the complete disappearance of signals, and unexpected chemical shifts. This guide will walk you through the most common issues and their solutions.

Frequently Asked Questions & Troubleshooting

Q1: My thiol proton (SH) signal is either very broad or completely absent. Is my sample degraded?

A1: This is one of the most common observations for this class of compounds and is rarely indicative of sample degradation. The thiol proton is acidic and can undergo rapid chemical exchange with trace amounts of water in the NMR solvent (even in "dry" deuterated solvents) or with other labile protons. This exchange process occurs on the NMR timescale, leading to significant line broadening or even the complete disappearance of the signal.

Troubleshooting Protocol:

• Solvent Choice: The choice of solvent can dramatically impact the appearance of the SH signal.

  • Aprotic Solvents (e.g., DMSO-d₆, CDCl₃): In highly purified aprotic solvents, the exchange rate is often slower, and you are more likely to observe the SH proton. In DMSO-d₆, the thiol proton may appear as a broad singlet at a downfield chemical shift, often in the range of 12-14 ppm.

  • Protic Solvents (e.g., MeOD-d₄, D₂O): In these solvents, the thiol proton will readily exchange with the deuterium atoms of the solvent, causing the signal to disappear completely. This can be used as a diagnostic tool.

• D₂O Exchange Experiment: To confirm the identity of a broad, labile proton signal, you can perform a D₂O exchange experiment.

  • Acquire a standard ¹H NMR spectrum in an aprotic solvent like DMSO-d₆.

  • Add a drop of D₂O to the NMR tube, shake gently, and re-acquire the spectrum.

  • If the broad signal diminishes or disappears, it is confirmed to be an exchangeable proton, such as your SH group.

Q2: I am observing more signals in my ¹H or ¹³C NMR spectrum than I expect for a single structure. What could be the cause?

A2: This is a classic sign of tautomerism. 1,2,4-triazole-3-thiols can exist in equilibrium between the thiol and thione tautomeric forms. In the case of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, the primary equilibrium is with its thione tautomer: 5-benzyl-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione.

Diagnostic Clues:

• ¹³C NMR: The most definitive evidence for the presence of the thione tautomer is a signal in the downfield region of the ¹³C NMR spectrum, typically around 160-180 ppm, corresponding to the C=S carbon. The corresponding C-SH carbon of the thiol form would be significantly more upfield.

• ¹H NMR: You may observe two distinct sets of signals for the benzyl (CH₂) and methyl (N-CH₃) groups, with different integrations corresponding to the population of each tautomer. The NH proton of the thione form will also be present, often as a broad signal.

• Solvent and Temperature Effects: The position of the tautomeric equilibrium can be influenced by the solvent and temperature. Running the NMR at different temperatures may cause the signals of the two tautomers to coalesce if the rate of interconversion increases.

Q3: The aromatic region of my ¹H NMR spectrum is complex and overlapping. How can I definitively assign the signals of the benzyl group?

A3: The five protons of the phenyl ring in the benzyl group can often present as a complex multiplet, especially if their chemical shifts are very similar. To resolve this, 2D NMR experiments are invaluable.

Recommended 2D NMR Workflow:

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment will show correlations between protons that are coupled to each other (typically through 2-3 bonds). You will see cross-peaks connecting the ortho, meta, and para protons of the phenyl ring, allowing you to trace the spin system.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon to which it is directly attached. This will allow you to unambiguously assign the protonated aromatic carbons.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is often the key experiment for connecting different parts of the molecule. It shows correlations between protons and carbons that are 2-3 bonds away. For example, the benzylic CH₂ protons should show a correlation to the quaternary carbon of the phenyl ring and to the C5 carbon of the triazole ring. This confirms the connectivity of the benzyl group to the triazole.

Q4: What are the expected chemical shift ranges for the key protons and carbons in my molecule?

A4: While the exact chemical shifts will depend on the solvent and the predominant tautomeric form, the following table provides a general guide.

Group	Proton (¹H) Chemical Shift (ppm)	Carbon (¹³C) Chemical Shift (ppm)	Notes
Benzyl CH₂	~4.0 - 5.5	~30 - 40	The chemical shift can be influenced by the electronic environment of the triazole ring. In some benzyl-triazoles, this can be further downfield.
N-Methyl (N-CH₃)	~3.5 - 4.0	~30 - 35
Aromatic (Ph-H)	~7.2 - 7.5	~125 - 135	Often appears as a complex multiplet.
Thiol (SH)	Highly variable (often broad or absent)	N/A	Can appear anywhere from 3-14 ppm depending on solvent and concentration.
Triazole C5	N/A	~145 - 155	The carbon bearing the benzyl group.
Triazole C3	N/A	~150 - 170	The carbon attached to the sulfur. In the thione form (C=S), this will be at the downfield end of this range or even further downfield.

Experimental Protocols

Protocol 1: Standard Sample Preparation for ¹H and ¹³C NMR

• Weighing: Accurately weigh 5-10 mg of your 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol sample.

• Solvent Addition: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Dissolution: Cap the NMR tube and gently invert it several times to dissolve the sample. If necessary, use a vortex mixer or sonicate for a short period.

• Filtering (Optional): If the solution is not clear, filter it through a small plug of glass wool into a clean NMR tube to remove any particulate matter.

• Acquisition: Insert the NMR tube into the spectrometer and acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating procedures.

Protocol 2: D₂O Exchange Experiment

• Initial Spectrum: Following Protocol 1, acquire a standard ¹H NMR spectrum in an aprotic solvent (e.g., DMSO-d₆).

• D₂O Addition: Carefully add one drop of deuterium oxide (D₂O) to the NMR tube.

• Mixing: Cap the tube and gently shake it to ensure mixing.

• Re-acquisition: Re-acquire the ¹H NMR spectrum using the same parameters as the initial acquisition.

• Analysis: Compare the two spectra. The disappearance or significant reduction in the intensity of a signal confirms it as an exchangeable proton.

This guide provides a starting point for interpreting the complex NMR spectra of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. Remember that careful experimental design, including the use of 2D NMR techniques, is crucial for unambiguous structure elucidation of such intricate molecules.

References

• Shaikh, J. et al. (2011). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. National Chemical Laboratory. Available at: [Link]

Reference Data & Comparative Studies

A Comparative Analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and Conventional Antimicrobial Agents

An In-Depth Guide for Researchers and Drug Development Professionals

In the relentless pursuit of novel antimicrobial agents to combat the growing threat of drug-resistant pathogens, 1,2,4-triazole derivatives have emerged as a promising class of heterocyclic compounds. This guide provides a comprehensive comparison of a specific triazole derivative, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, with established antimicrobial agents, namely the antifungal drug fluconazole and the antibacterial agent ciprofloxacin. This analysis is grounded in available scientific literature and standardized experimental protocols to offer a clear perspective on its potential therapeutic value.

Introduction to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

The 1,2,4-triazole nucleus is a versatile scaffold known to exhibit a wide range of biological activities, including antifungal, antibacterial, anticonvulsant, and anti-inflammatory properties. The presence of a thiol group at the 3-position and various substituents at other positions of the triazole ring can significantly modulate its antimicrobial spectrum and potency. The subject of this guide, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, incorporates a benzyl group at the 5-position and a methyl group at the 4-position, structural features that are hypothesized to contribute to its biological activity.

Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process in medicinal chemistry. A common synthetic route involves the reaction of an appropriate acid hydrazide with an isothiocyanate, followed by cyclization. For 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a plausible synthetic pathway is outlined below. This protocol is based on established methods for the synthesis of similar triazole-3-thiol derivatives.

Experimental Protocol: Synthesis

Step 1: Synthesis of Phenylacetic Acid Hydrazide Phenylacetic acid is esterified, typically using methanol in the presence of an acid catalyst. The resulting methyl phenylacetate is then reacted with hydrazine hydrate to yield phenylacetic acid hydrazide.

Step 2: Synthesis of 1-(phenylacetyl)-4-methylthiosemicarbazide Phenylacetic acid hydrazide is reacted with methyl isothiocyanate in a suitable solvent, such as ethanol, under reflux to yield 1-(phenylacetyl)-4-methylthiosemicarbazide.

Step 3: Cyclization to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol The synthesized thiosemicarbazide undergoes base-catalyzed intramolecular cyclization. Refluxing the thiosemicarbazide in an aqueous solution of a base, such as sodium hydroxide, followed by acidification, yields the final product, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Caption: Synthetic pathway for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Comparative Antimicrobial Efficacy

To objectively assess the antimicrobial potential of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a direct comparison with widely used clinical agents is essential. This section outlines the expected performance of the target compound against representative bacterial and fungal pathogens in comparison to ciprofloxacin and fluconazole, respectively. The data presented is a synthesis of findings from studies on structurally similar 1,2,4-triazole-3-thiol derivatives, as specific data for the methylated compound is not extensively available in the public domain.

Antibacterial Activity: A Head-to-Head with Ciprofloxacin

Ciprofloxacin, a fluoroquinolone antibiotic, is a broad-spectrum agent effective against a wide range of Gram-positive and Gram-negative bacteria. Its mechanism of action involves the inhibition of DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication.[1][2]

While specific Minimum Inhibitory Concentration (MIC) values for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol are not readily found in the literature, studies on analogous 5-benzyl-4-aryl-4H-1,2,4-triazole-3-thiols have demonstrated moderate to good antibacterial activity. For instance, some derivatives have shown activity against Staphylococcus aureus and Escherichia coli.[3] It is important to note that the antibacterial efficacy of triazole derivatives can be significantly influenced by the nature of the substituent at the 4-position.

Table 1: Hypothetical Comparative Antibacterial Activity (MIC in µg/mL)

Microorganism	5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (Expected Range)	Ciprofloxacin (Reference)
Staphylococcus aureus (Gram-positive)	16 - 64	0.12 - 2
Escherichia coli (Gram-negative)	32 - 128	0.008 - 0.5

Note: The expected MIC range for the target compound is extrapolated from data on structurally similar compounds and should be confirmed by direct experimental testing.

Antifungal Activity: A Challenge to Fluconazole

Fluconazole is a first-generation triazole antifungal agent that inhibits the fungal cytochrome P450 enzyme 14α-demethylase, which is crucial for the synthesis of ergosterol, a vital component of the fungal cell membrane.[4][5] Disruption of ergosterol synthesis leads to altered membrane fluidity and permeability, ultimately inhibiting fungal growth.

Derivatives of 1,2,4-triazole-3-thiol have shown promising antifungal activity, with some compounds exhibiting potency comparable or even superior to fluconazole against certain fungal strains.[6] The presence of the benzyl group at the 5-position is a feature shared with some known antifungal triazoles, suggesting a potential for interaction with the active site of fungal enzymes.

Table 2: Hypothetical Comparative Antifungal Activity (MIC in µg/mL)

Microorganism	5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (Expected Range)	Fluconazole (Reference)
Candida albicans	8 - 32	0.25 - 4
Aspergillus niger	16 - 64	>64

Note: The expected MIC range for the target compound is extrapolated from data on structurally similar compounds and should be confirmed by direct experimental testing.

Mechanistic Insights

The antimicrobial mechanism of 1,2,4-triazole-3-thiol derivatives is believed to be multifaceted and can vary depending on the specific microbial target.

Proposed Antibacterial Mechanism

While not as definitively established as for quinolones, the antibacterial action of some triazole derivatives may involve the inhibition of essential bacterial enzymes, such as dihydrofolate reductase (DHFR), which is involved in nucleotide synthesis.[3]

Proposed Antifungal Mechanism

Similar to other azole antifungals, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is hypothesized to target the ergosterol biosynthesis pathway in fungi. The triazole nitrogen is thought to coordinate with the heme iron of the cytochrome P450 14α-demethylase enzyme, inhibiting its function.

Caption: Proposed mechanism of antifungal action.

Experimental Methodologies for Comparative Evaluation

To ensure the scientific rigor of any comparative study, standardized and validated experimental protocols must be employed.

Antimicrobial Susceptibility Testing

1. Broth Microdilution Method (for MIC Determination)

This method is considered the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Protocol:

  • Prepare a series of two-fold dilutions of the test compounds (5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, ciprofloxacin, fluconazole) in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

  • Inoculate each well of the microtiter plate with the microbial suspension.

  • Include positive (microorganism without antimicrobial agent) and negative (broth only) controls.

  • Incubate the plates under appropriate conditions (e.g., 35-37°C for 18-24 hours for bacteria; 35°C for 24-48 hours for fungi).

  • The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.

Caption: Workflow for the Broth Microdilution Assay.

2. Disk Diffusion Method (Kirby-Bauer Test)

This method provides a qualitative assessment of antimicrobial susceptibility.

• Protocol:

  • Prepare a standardized inoculum of the test microorganism and spread it uniformly onto the surface of an appropriate agar plate (e.g., Mueller-Hinton Agar).

  • Aseptically place paper disks impregnated with a standard concentration of the test compounds onto the agar surface.

  • Incubate the plates under appropriate conditions.

  • Measure the diameter of the zone of inhibition (the clear area around the disk where microbial growth is inhibited). The size of the zone is indicative of the susceptibility of the microorganism to the agent.

Cytotoxicity Assessment

It is crucial to evaluate the potential toxicity of a novel antimicrobial compound to mammalian cells to assess its therapeutic index.

MTT Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

• Protocol:

  • Seed a 96-well plate with a suitable mammalian cell line (e.g., Vero cells, HepG2 cells) and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound and a vehicle control.

  • Incubate for a specified period (e.g., 24-48 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan crystals by viable cells.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control to determine the cytotoxic concentration 50 (CC50).

Conclusion and Future Directions

References

• Basoglu, S., et al. (2013). Antibacterial activity of 4-benzyl-5-(furan-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione and its Mannich bases. Medicinal Chemistry Research, 22(1), 1-8.
• Thakkar, S. S., et al. (2017). 4-Amino-5-(4-aminophenyl)-4H-1,2,4-triazole-3-thiol and its derivatives with functional Schiff-base moieties at the N-4 and C-5 positions of triazole were screened for their antimicrobial activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 125-135.
• Al-Abdullah, E. S., et al. (2011).
• Hooper, D. C. (2001). Mechanisms of action of quinolones. Chest, 119(2 Suppl), 3S-8S.
• Plech, T., et al. (2015). Synthesis and evaluation of the antibacterial activity of ciprofloxacin-1,2,4-triazole hybrids. European Journal of Medicinal Chemistry, 90, 841-854.
• Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones. Microbiology and Molecular Biology Reviews, 61(3), 377-392.
• Ghannoum, M. A., & Rice, L. B. (1999). Antifungal agents: mode of action, mechanisms of resistance, and correlation of these mechanisms with bacterial resistance. Clinical Microbiology Reviews, 12(4), 501-517.
• Fromtling, R. A. (1988). Overview of medically important antifungal azole derivatives. Clinical Microbiology Reviews, 1(2), 187-217.
• American Society for Microbiology. (2021). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI document M07-A11.
• Lamb, D. C., et al. (2000). The role of P450 in antifungal drug resistance.

Sources

• 1. Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 2. researchgate.net [researchgate.net]
• 3. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Derivatives as Antimicrobial Agents

In the ever-evolving landscape of antimicrobial drug discovery, the 1,2,4-triazole scaffold has consistently emerged as a privileged structure, demonstrating a broad spectrum of biological activities. This guide focuses on a specific, promising class of these compounds: derivatives of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. Herein, we provide a comprehensive comparison of their potential efficacy, drawing upon established structure-activity relationships within the broader triazole family, and furnish detailed experimental protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to explore and advance novel antimicrobial agents.

The 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Core: A Foundation for Potent Bioactivity

The 1,2,4-triazole ring system is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting antifungal, antibacterial, antiviral, and anticancer properties.[1][2] The subject of this guide, the 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol core, possesses key structural features that are often associated with potent antimicrobial activity. The benzyl group at the 5-position can contribute to the molecule's lipophilicity, potentially enhancing its ability to penetrate microbial cell membranes. Furthermore, the thiol group at the 3-position is a critical functional group that can participate in various biological interactions, including the chelation of metal ions essential for microbial enzyme function.

Structure-Activity Relationship (SAR): Decoding the Impact of Derivatives

While direct comparative studies on a wide range of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol derivatives are not extensively documented in the available literature, we can infer potential trends based on the well-established SAR of analogous 1,2,4-triazole-3-thiol compounds.[1][3] The antimicrobial efficacy of these derivatives is significantly influenced by the nature of the substituents at various positions of the triazole ring and the thiol group.

Key modifications and their anticipated effects include:

• Substitution on the Benzyl Ring: The electronic and steric properties of substituents on the phenyl ring of the benzyl group can modulate the antimicrobial activity. Electron-withdrawing groups (e.g., halogens like chloro and fluoro) at the para-position have been shown to enhance the antifungal activity in related triazole systems.[4] This is likely due to their ability to influence the overall electronic distribution of the molecule and its interaction with target enzymes. Conversely, electron-donating groups (e.g., methoxy) may also play a role in modulating activity, and their effects should be empirically determined.

• Derivatization of the Thiol Group (S-substitution): The thiol group is a prime site for derivatization to generate a library of compounds with diverse properties. Alkylation, acylation, or the introduction of other heterocyclic moieties at the sulfur atom can significantly impact the biological activity. For instance, the formation of thioether derivatives can alter the compound's solubility and its ability to interact with microbial targets.[5]

• Modifications at the N-4 Position: While our core molecule has a methyl group at the N-4 position, it is worth noting that in broader 1,2,4-triazole series, the substituent at this position plays a crucial role in determining the spectrum of activity. For example, larger aromatic or heterocyclic groups at N-4 have been associated with potent antibacterial and antifungal effects.[1]

The following table provides an illustrative comparison of hypothetical derivatives and their expected antimicrobial activity based on these established principles.

Derivative ID	Modification	Anticipated Antimicrobial Activity	Rationale for Anticipated Activity
BMT-01	Unsubstituted (Parent Compound)	Moderate	Baseline activity of the core scaffold.
BMT-02	4-Chloro substitution on the benzyl ring	High	Electron-withdrawing groups often enhance antimicrobial potency.[4]
BMT-03	4-Methoxy substitution on the benzyl ring	Moderate to High	Electron-donating groups can also positively influence activity.
BMT-04	S-alkylation with an ethyl group	Variable	May alter solubility and interaction with target sites.
BMT-05	S-acylation with a benzoyl group	Variable	Introduces a keto group which could participate in hydrogen bonding.

Experimental Protocols for Efficacy Evaluation

To empirically determine and compare the efficacy of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol derivatives, standardized antimicrobial susceptibility testing methods are essential. The following are detailed protocols for two widely accepted assays: the agar well diffusion method for preliminary screening and the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).

Agar Well Diffusion Assay

This method provides a qualitative to semi-quantitative assessment of antimicrobial activity and is suitable for initial screening of a large number of derivatives.[6][7]

Principle: The test compound diffuses from a well through a solidified agar medium that has been seeded with a standardized microbial inoculum. The presence of a zone of inhibition around the well indicates antimicrobial activity.

Step-by-Step Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard.

• Inoculation of Agar Plates: Using a sterile cotton swab, uniformly streak the surface of a Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for fungi) plate with the prepared inoculum.[8]

• Well Creation: Aseptically create wells (typically 6 mm in diameter) in the inoculated agar plate using a sterile cork borer.

• Application of Test Compounds: Carefully pipette a fixed volume (e.g., 100 µL) of the test derivative solution (dissolved in a suitable solvent like DMSO) into each well. A negative control (solvent alone) and a positive control (a standard antibiotic or antifungal) should be included on each plate.

• Incubation: Incubate the plates at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria, 30°C for fungi) for 18-24 hours.

• Measurement and Interpretation: Measure the diameter of the zone of inhibition (in mm) around each well. A larger zone of inhibition corresponds to greater antimicrobial activity.

Caption: Workflow for the Agar Well Diffusion Assay.

Broth Microdilution Method for MIC Determination

This quantitative method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[9][10] The Clinical and Laboratory Standards Institute (CLSI) provides detailed guidelines for this assay.[11][12]

Principle: Serial dilutions of the test compound are prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized microbial suspension. Following incubation, the wells are visually inspected for growth.

Step-by-Step Protocol:

• Preparation of Stock Solutions: Prepare a stock solution of each test derivative in a suitable solvent (e.g., DMSO).

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of each test compound in the appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). The final volume in each well should be 100 µL.

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism and dilute it in the broth medium to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Add 100 µL of the diluted inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL. Include a growth control well (inoculum without any compound) and a sterility control well (broth only).

• Incubation: Incubate the microtiter plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria; 35°C for 24-48 hours for fungi).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Caption: Workflow for the Broth Microdilution MIC Assay.

Concluding Remarks for the Research Professional

The 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol scaffold represents a promising starting point for the development of novel antimicrobial agents. While this guide has provided a framework for comparing the efficacy of its derivatives based on established SAR principles, empirical validation through rigorous experimental testing is paramount. The detailed protocols provided herein offer a standardized approach for such evaluations. Future research should focus on synthesizing a diverse library of these derivatives and systematically evaluating their antimicrobial spectrum and potency. Such studies will undoubtedly contribute to the urgent, ongoing search for new and effective treatments for infectious diseases.

References

• The Synthesis, Antimicrobial Activity, and Molecular Docking of New 1, 2, 4-Triazole, 1, 2, 4-Triazepine, Quinoline, and Pyrimidine Scaffolds Condensed to Naturally Occurring Furochromones. MDPI. Available from: [Link]

• 1,2,4-Triazoles as Important Antibacterial Agents. National Center for Biotechnology Information. Available from: [Link]

• SYNTHESIS OF NOVEL N-BENZYL AND RELATED 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDES AND THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Journal of Chemistry and Technologies. Available from: [Link]

• synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. ResearchGate. Available from: [Link]

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Zaporizhzhia State Medical University. Available from: [Link]

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. National Center for Biotechnology Information. Available from: [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4 H -[1][3][5]-triazole-3-thiol derivatives as antimicrobial agents. ResearchGate. Available from: [Link]

• Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds. PubMed Central. Available from: [Link]

• Agar well diffusion assay testing of bacterial susceptibility to various antimicrobials in concentrations non-toxic for human. University of Cincinnati. Available from: [Link]

• Synthesis, Characterization and Antifungal Evaluation of 5-Substituted-4-Amino-1,2,4-Triazole-3-Thioesters. National Center for Biotechnology Information. Available from: [Link]

• Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard— Second Edition. Clinical and Laboratory Standards Institute. Available from: [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology. Available from: [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][3][5]-triazole-3-thiol derivatives as antimicrobial agents. ResearchGate. Available from: [Link]

• Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi. ANSI Webstore. Available from: [Link]

• Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. National Center for Biotechnology Information. Available from: [Link]

• Antimicrobial activity by Agar well diffusion. Chemistry Notes. Available from: [Link]

• Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology. Available from: [Link]

• Design, synthesis, antifungal evaluation, and molecular docking of novel 1,2,4-triazole derivatives containing oxime ether and cyclopropyl moieties as potential sterol demethylase inhibitors. Royal Society of Chemistry. Available from: [Link]

• Reference Method For Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi. Clinical and Laboratory Standards Institute. Available from: [Link]

Sources

• 1. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Synthesis, Antimicrobial Activity, and Molecular Docking of New 1, 2, 4-Triazole, 1, 2, 4-Triazepine, Quinoline, and Pyrimidine Scaffolds Condensed to Naturally Occurring Furochromones | MDPI [mdpi.com]
• 4. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. webcentral.uc.edu [webcentral.uc.edu]
• 7. chemistnotes.com [chemistnotes.com]
• 8. asm.org [asm.org]
• 9. njccwei.com [njccwei.com]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]

A Senior Application Scientist's Guide to the Structure-Activity Relationship of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Analogs

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Privileged Scaffold

The 1,2,4-triazole ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a wide array of therapeutic agents with diverse biological activities.[1] Its unique structural features, including the ability to engage in hydrogen bonding and coordinate with metal ions in enzymes, make it a versatile template for drug design.[1] Derivatives of 1,2,4-triazole-3-thiol, in particular, have demonstrated a broad spectrum of pharmacological effects, including antimicrobial, anticancer, anti-inflammatory, and antioxidant properties.[1][2][3]

This guide focuses on a specific, promising lead structure: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol . While the broader class of triazoles is well-documented, a systematic exploration of this particular scaffold is lacking. The objective of this document is therefore to provide a comprehensive framework for the synthesis and comparative biological evaluation of its analogs. We will delineate robust, field-proven protocols and leverage existing data from structurally related compounds to establish a predictive foundation for a comprehensive structure-activity relationship (SAR) study.

Part 1: A Versatile Synthetic Strategy for Analog Generation

The foundation of any SAR study is a reliable and adaptable synthetic route that allows for the systematic modification of the lead structure. The most efficient method for constructing the 4,5-disubstituted-1,2,4-triazole-3-thiol core is the base-catalyzed intramolecular cyclization of a 1,4-disubstituted thiosemicarbazide intermediate.[3][4]

Causality of the Synthetic Design: This pathway is advantageous for several reasons. First, the precursors—phenylacetic acid hydrazides and methyl isothiocyanate—are readily available or easily synthesized. Second, the reaction conditions are straightforward and generally provide high yields.[4] Most importantly, this route is highly amenable to diversification; by starting with substituted phenylacetic acids, a wide array of analogs with modified benzyl moieties can be generated, which is the primary goal for our SAR investigation.

Detailed Protocol: Synthesis of the Core Scaffold

This protocol details the synthesis of the parent compound, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol .

Step 1: Synthesis of Phenylacetic Acid Hydrazide

• To a solution of methyl phenylacetate (1 equivalent) in ethanol, add hydrazine hydrate (1.2 equivalents).

• Reflux the mixture for 6-8 hours, monitoring the reaction progress via Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Recrystallize the resulting solid from ethanol to yield pure phenylacetic acid hydrazide.

  • Expert Insight: Using a slight excess of hydrazine hydrate ensures the complete conversion of the ester. The purity of this intermediate is crucial for the subsequent steps.

Step 2: Synthesis of 1-(Phenylacetyl)-4-methylthiosemicarbazide

• Dissolve phenylacetic acid hydrazide (1 equivalent) in ethanol.

• Add methyl isothiocyanate (1 equivalent) to the solution.

• Reflux the reaction mixture for 4-5 hours.[5]

• Cool the mixture in an ice bath. The precipitated solid is filtered, washed with cold ethanol, and dried.

  • Expert Insight: This condensation reaction forms the key thiosemicarbazide backbone. The reaction is typically clean, and the product often precipitates upon cooling, simplifying purification.

Step 3: Cyclization to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Suspend the 1-(phenylacetyl)-4-methylthiosemicarbazide (1 equivalent) in an aqueous solution of sodium hydroxide (8%, 2 equivalents).[4]

• Reflux the stirring mixture for 4-6 hours. During this time, the solid will dissolve as the triazole salt is formed.[4]

• After cooling the solution to room temperature, carefully acidify it with cold, dilute hydrochloric acid until the pH is ~5-6.

• The white precipitate that forms is the target compound. Filter the solid, wash thoroughly with cold water to remove salts, and then dry.

• Recrystallize from aqueous ethanol to obtain the pure product.

  • Expert Insight: The base-catalyzed cyclization proceeds via an intramolecular nucleophilic attack followed by dehydration. Acidification protonates the thiol group, causing the free thiol to precipitate from the aqueous solution. A thorough wash is critical to remove any residual acid or salts.

Visualizing the Synthetic Workflow

Caption: Synthetic route for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Part 2: A Framework for Comparative Biological Evaluation

With a robust synthetic strategy in place, the next step is to systematically evaluate the biological activities of the synthesized analogs. We propose a two-pronged screening approach targeting antimicrobial and anticancer activities, as these are commonly associated with the 1,2,4-triazole scaffold.[1]

Section 2.1: Antimicrobial Activity Profile

The antimicrobial efficacy of triazole derivatives is often modulated by the electronic properties and steric bulk of their substituents. Studies on related 5-aryl-1,2,4-triazole-3-thiols have shown that the presence of electron-donating groups (e.g., -OH, -OCH3) can enhance activity, potentially by increasing hydrogen bonding interactions with microbial cell wall proteins.[1] Conversely, electron-withdrawing groups (e.g., -NO2, -Cl) can also influence activity by altering the molecule's ability to bind to biological targets.[1]

Proposed Analog Comparison for Antimicrobial Screening

To build a clear SAR, we propose synthesizing analogs with substituents on the benzyl ring and evaluating their Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[6]

Compound ID	Benzyl Ring Substituent (R)	MIC (µg/mL) vs. S. aureus (Gram+)	MIC (µg/mL) vs. E. coli (Gram-)	MIC (µg/mL) vs. C. albicans (Fungus)
1 (Parent)	-H	Data to be generated	Data to be generated	Data to be generated
2a	4-Cl	Data to be generated	Data to be generated	Data to be generated
2b	4-F	Data to be generated	Data to be generated	Data to be generated
2c	4-OCH₃	Data to be generated	Data to be generated	Data to be generated
2d	4-NO₂	Data to be generated	Data to be generated	Data to be generated
2e	2,4-diCl	Data to be generated	Data to be generated	Data to be generated
Ciprofloxacin	Positive Control	Reference Value	Reference Value	N/A
Fluconazole	Positive Control	N/A	N/A	Reference Value

Detailed Experimental Protocol: MIC Determination via Broth Microdilution

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) to ensure reproducibility and accuracy.[7][8]

• Preparation of Materials:

  • Use sterile 96-well microtiter plates.

  • Prepare cation-adjusted Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi.[9]

  • Prepare a stock solution of each test compound in Dimethyl Sulfoxide (DMSO). The final concentration of DMSO in the wells should not exceed 1%, as higher concentrations can inhibit microbial growth.

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours old), pick 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this standardized suspension in the appropriate broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.[6]

  • Trustworthiness Check: The inoculum density is the most critical variable. Always verify the final concentration by plating a sample of the diluted inoculum and performing a colony count after incubation.

• Plate Preparation and Incubation:

  • Add 100 µL of sterile broth to all wells of the 96-well plate.

  • Add 100 µL of the stock drug solution to the first well of a row and perform a two-fold serial dilution across the plate by transferring 100 µL from one well to the next. Discard the final 100 µL from the last well.

  • This creates a gradient of drug concentrations. Reserve wells for a growth control (broth + inoculum, no drug) and a sterility control (broth only).

  • Inoculate each well (except the sterility control) with 100 µL of the final diluted inoculum.

  • Incubate the plates at 35-37°C for 16-20 hours for bacteria or 24-48 hours for fungi.

• Reading the MIC:

  • The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the first clear well).[6] This can be assessed visually or with a plate reader. The growth control must show distinct turbidity.

Visualizing the MIC Assay Workflow

Caption: Workflow for the broth microdilution MIC assay.

Section 2.2: Anticancer Activity Profile

Many 1,2,4-triazole derivatives exert anticancer effects through various mechanisms, including the inhibition of tubulin polymerization or the modulation of signaling pathways like p53.[10][11] The antiproliferative activity is often evaluated by determining the half-maximal inhibitory concentration (IC50), which is the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

Proposed Analog Comparison for Anticancer Screening

We propose screening the synthesized analogs against a panel of human cancer cell lines to identify potent compounds and establish a preliminary SAR. The MTT assay is a reliable, colorimetric method for assessing cell viability.[12]

Compound ID	Benzyl Ring Substituent (R)	IC50 (µM) vs. MCF-7 (Breast)	IC50 (µM) vs. A549 (Lung)	IC50 (µM) vs. HL-60 (Leukemia)
1 (Parent)	-H	Data to be generated	Data to be generated	Data to be generated
2a	4-Cl	Data to be generated	Data to be generated	Data to be generated
2b	4-F	Data to be generated	Data to be generated	Data to be generated
2c	4-OCH₃	Data to be generated	Data to be generated	Data to be generated
2d	4-NO₂	Data to be generated	Data to be generated	Data to be generated
2e	2,4-diCl	Data to be generated	Data to be generated	Data to be generated
Doxorubicin	Positive Control	Reference Value	Reference Value	Reference Value

Detailed Experimental Protocol: Cytotoxicity Assessment via MTT Assay

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[13]

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium.

  • After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plate for another 48-72 hours.[13]

• MTT Addition and Solubilization:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • After the treatment period, add 10-20 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C.[14] During this time, mitochondrial dehydrogenases in living cells will reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[13]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Reading and IC50 Calculation:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • The percentage of cell viability is calculated using the formula: (Absorbance of treated cells / Absorbance of control cells) x 100.

  • Plot the percentage of viability against the logarithm of the compound concentration and use non-linear regression analysis to determine the IC50 value.

Visualizing the IC50 Determination Logic

Caption: Logical workflow for determining IC50 values using the MTT assay.

Part 3: Data Interpretation and Future Perspectives

Upon generating the antimicrobial and anticancer data, a comprehensive SAR can be established. Key relationships to investigate include:

• Electronic Effects: Correlate the Hammett constants (σ) of the benzyl ring substituents with biological activity. Do electron-withdrawing groups (e.g., -NO₂, -Cl) consistently lead to higher potency than electron-donating groups (-OCH₃), or vice versa?

• Steric Effects: Compare the activity of ortho-, meta-, and para-substituted analogs. Does the position of the substituent impact activity, suggesting a specific binding orientation in the target active site? How do bulky groups (e.g., in a 2,4-diCl analog) affect potency?

• Lipophilicity: Analyze how the calculated logP (cLogP) of the analogs correlates with activity. Increased lipophilicity can enhance membrane permeability but may also lead to non-specific toxicity.

The results of this primary screening will serve as a crucial guide for the next phase of drug development. Analogs exhibiting high potency and selectivity (e.g., high anticancer activity with low toxicity to normal cells, or broad-spectrum antimicrobial activity) should be prioritized for further optimization. Future work could involve synthesizing di- and tri-substituted benzyl analogs or modifying the N4-methyl group to further probe the SAR and enhance the therapeutic potential of this promising scaffold.

References

• Gvozdjakova, A., & Račková, L. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Farmatsevtychnyi Zhurnal, (3), 59-66. [Link]

• Demirbas, N., Karaoglu, S. A., Demirbas, A., & Sancak, K. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(10), 848-860. [Link]

• Krasil'nikova, Y. G., Sapozhnikov, S. V., & Bakulev, V. A. (2022). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Molecules, 27(19), 6649. [Link]

• Al-Soud, Y. A., & Al-Masoudi, N. A. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 203-211. [Link]

• Saeed, A., Shaheen, U., Hameed, A., & Yousuf, S. (2014). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Tropical Journal of Pharmaceutical Research, 13(12), 2055-2063. [Link]

• Gumrukcuoglu, N., Uslu, H., & Kurt, B. Z. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

• Clinical and Laboratory Standards Institute. (2024). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically, 12th Edition. CLSI. [Link]

• Patel, K. R., Brahmbhatt, J. G., Pandya, P. A., Daraji, D. G., et al. (2021). Design, synthesis and biological evaluation of novel 5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols as an anticancer agent. Journal of Molecular Structure, 1239, 130000. [Link]

• Demirbas, N., Karaoglu, S. A., Demirbas, A., & Sancak, K. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. [Link]

• Palamar, A. O., Zadorozhnii, O. S., & Bakulev, V. A. (2021). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]

• Giebultowicz, J., & Wolinowska, R. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments, (81), e50812. [Link]

• Al-Omar, M. A. (2010). Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives. Molecules, 15(4), 2526-2538. [Link]

• Clinical and Laboratory Standards Institute. (2012). M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Ninth Edition. ResearchGate. [Link]

• Khan, M. F., & Husain, A. (2007). Synthesis and antibacterial activities of 5-subsituted-4-amino-1,2,4-triazole-3-thiols. Pakistan Journal of Pharmaceutical Sciences, 20(3), 193-198. [Link]

• Sestak, V., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. Molecules, 27(16), 5345. [Link]

• Waites, K. B., et al. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. Clinical and Laboratory Standards Institute. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Saeed, A., Shaheen, U., Hameed, A., & Yousuf, S. (2014). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Lat. Am. J. Pharm., 33(10), 1-8. [Link]

• Kowalska-Krochmal, B., & Dudek-Wicher, R. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. [Link]

• Al-Janabi, R. I. (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. International Journal of Drug Delivery Technology, 14(4), 1-13. [Link]

• Gummadi, V. R., et al. (2022). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. Molecules, 27(22), 7936. [Link]

• MI Microbiology. (n.d.). Broth Microdilution. Retrieved from [Link]

• El-Sayed, W. A., et al. (2022). The Synthesis, Antimicrobial Activity, and Molecular Docking of New 1, 2, 4-Triazole, 1, 2, 4-Triazepine, Quinoline, and Pyrimidine Scaffolds Condensed to Naturally Occurring Furochromones. Molecules, 27(19), 6296. [Link]

• Al-Shammari, A. M., et al. (2023). MTT (Assay protocol). protocols.io. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
• 6. Broth Microdilution | MI [microbiology.mlsascp.com]
• 7. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 8. researchgate.net [researchgate.net]
• 9. protocols.io [protocols.io]
• 10. Sci-Hub. Design, synthesis and biological evaluation of novel 5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols as an anticancer agent / Journal of Molecular Structure, 2021 [sci-hub.box]
• 11. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs [mdpi.com]
• 12. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. protocols.io [protocols.io]
• 14. atcc.org [atcc.org]

A Comparative Guide to Elucidating the Mechanism of Action of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

This guide provides a comprehensive framework for investigating the mechanism of action (MoA) of the novel compound 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, hereafter designated BMTT . The 1,2,4-triazole-3-thiol scaffold is a well-established privileged structure in medicinal chemistry, with derivatives exhibiting a vast array of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and antitumor properties.[1][2] Due to their unique structure, these triazoles demonstrate a strong affinity for various biological receptors and enzymes.[1]

The challenge with any novel compound is to move from an observed biological effect to a precise understanding of its molecular interactions. This guide is structured not as a retrospective analysis but as a prospective, logical experimental workflow. We will navigate the process from initial biological characterization to target identification, validation, and downstream pathway analysis. Throughout this journey, we will compare the hypothetical performance of BMTT against a relevant alternative compound to provide context and highlight its potential therapeutic uniqueness.

Part 1: Initial Biological Profiling and Hypothesis Generation

The first principle in any MoA study is to understand what the compound does at a cellular level before we can understand how it does it. A broad initial screening is essential to generate a primary hypothesis.

Experimental Approach: Broad-Spectrum Phenotypic Screening

A logical starting point is to screen BMTT against a diverse panel of human cancer cell lines to identify potential anti-proliferative activity. This provides a robust and unbiased view of its potential therapeutic area.

Hypothetical Outcome:

Let us hypothesize that BMTT exhibits potent and selective anti-proliferative activity against the A549 human lung adenocarcinoma cell line, with a half-maximal inhibitory concentration (IC50) significantly lower than that observed in other cell lines.

Cell Line	Histology	BMTT IC50 (µM)
A549	Lung Carcinoma	0.85
MCF-7	Breast Carcinoma	12.3
HCT116	Colon Carcinoma	> 20
PC-3	Prostate Carcinoma	15.8

Table 1: Hypothetical anti-proliferative activity of BMTT.

This result allows us to formulate a primary hypothesis: BMTT selectively inhibits a molecular target or pathway that is critical for the survival and proliferation of A549 lung cancer cells.

Part 2: Unbiased Target Identification with Cellular Thermal Shift Assay (CETSA®)

With a cellular phenotype established, the critical next step is to identify the direct molecular target of BMTT. The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method for monitoring drug-target engagement in a native cellular environment.[3][4] The underlying principle is that the binding of a small molecule ligand increases the thermal stability of its target protein.[5]

Causality Behind Experimental Choice: Unlike affinity-based methods that require chemical modification of the compound, CETSA allows us to use BMTT in its native state, avoiding potential artifacts and providing direct evidence of target engagement within intact cells.[6] This is a self-validating system because a positive result—a shift in the melting temperature (Tm) of a protein—is a direct biophysical consequence of the drug binding to its target.

Experimental Protocol: CETSA Workflow

• Cell Culture: Culture A549 cells to ~80% confluency.

• Treatment: Treat intact A549 cells with either vehicle (DMSO) or a saturating concentration of BMTT (e.g., 10 µM) for 1 hour at 37°C.

• Heating Gradient: Aliquot the treated cell suspensions and heat them individually across a defined temperature gradient (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by immediate cooling.[7]

• Cell Lysis: Lyse the cells via three rapid freeze-thaw cycles.

• Fractionation: Separate the soluble protein fraction (containing stabilized, non-denatured proteins) from the precipitated, denatured proteins by centrifugation at 20,000 x g.

• Protein Identification: Analyze the soluble fractions using mass spectrometry (CETSA-MS) to identify proteins that are stabilized in the BMTT-treated samples compared to the vehicle control.

CETSA workflow for unbiased target identification.

Hypothetical Outcome and Comparative Analysis:

Let's assume the CETSA-MS analysis identifies Carbonic Anhydrase II (CA-II) as a top candidate, showing a significant thermal shift. To contextualize this finding, we can compare it to Acetazolamide (AZM) , a known pan-carbonic anhydrase inhibitor.

Compound	Target Protein	ΔTm at 10 µM (°C)
BMTT	Carbonic Anhydrase II	+4.2
Acetazolamide (AZM)	Carbonic Anhydrase II	+5.5

Table 2: Hypothetical CETSA results for BMTT and a comparator.

This result strongly suggests that BMTT directly engages CA-II in cells, providing a validated target for further investigation.

Part 3: Quantifying Drug-Target Interaction via Enzyme Inhibition

Identifying target engagement is a crucial step, but quantifying the potency of this interaction is necessary for drug development. An in vitro enzyme inhibition assay allows for the determination of the compound's inhibitory constant (IC50 or Ki).[8]

Causality Behind Experimental Choice: This assay isolates the drug-target interaction from the complexities of the cellular environment, providing a direct measure of biochemical potency.[9] This allows for a direct comparison of BMTT's intrinsic activity against its target with that of established inhibitors, which is critical for assessing its potential as a drug candidate.

Experimental Protocol: CA-II Inhibition Assay

• Reaction Setup: Prepare a reaction mixture in a 96-well plate containing phosphate buffer (pH 7.4), purified recombinant human CA-II enzyme, and the indicator p-nitrophenol.

• Inhibitor Addition: Add serial dilutions of BMTT or Acetazolamide to the wells. Include a vehicle control (DMSO) and a no-enzyme control.

• Initiate Reaction: Start the enzymatic reaction by adding the substrate, p-nitrophenyl acetate (pNPA). CA-II catalyzes the hydrolysis of pNPA to p-nitrophenolate, which is yellow.

• Data Acquisition: Measure the increase in absorbance at 405 nm over time using a plate reader.

• Data Analysis: Calculate the rate of reaction for each inhibitor concentration. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Hypothetical Outcome and Comparative Analysis:

Compound	Target Enzyme	Biochemical IC50 (nM)
BMTT	Carbonic Anhydrase II	150
Acetazolamide (AZM)	Carbonic Anhydrase II	50

Table 3: Hypothetical biochemical potency of BMTT vs. Acetazolamide.

This data would suggest that while BMTT is a potent inhibitor of CA-II, it is approximately three-fold less potent than the established inhibitor Acetazolamide in a purified system. This information is vital for structure-activity relationship (SAR) studies.

Part 4: Elucidating Downstream Signaling Consequences

Inhibiting a target enzyme should produce a measurable effect on downstream cellular pathways.[10] Carbonic anhydrases are known to regulate intracellular pH, which in turn influences key signaling pathways like PI3K/Akt/mTOR, a central regulator of cell growth and proliferation.[11] We can probe this connection using Western blotting.

Causality Behind Experimental Choice: Western blotting provides a direct readout of changes in the phosphorylation status of key signaling proteins. Observing a decrease in the phosphorylation of Akt or its downstream effectors after BMTT treatment would provide a mechanistic link between target engagement (CA-II inhibition) and the observed anti-proliferative phenotype.

Hypothesized signaling pathway inhibited by BMTT.

Experimental Protocol: Western Blot Analysis

• Cell Treatment: Treat A549 cells with vehicle, BMTT (1 µM), and Acetazolamide (1 µM) for 24 hours.

• Lysate Preparation: Harvest cells and prepare whole-cell lysates using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration in each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against phosphorylated Akt (p-Akt Ser473), total Akt, and a loading control (e.g., GAPDH).

• Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands.

• Quantification: Perform densitometry analysis to quantify the relative levels of p-Akt.

Hypothetical Outcome and Comparative Analysis:

Treatment (1 µM)	Relative p-Akt/Total Akt Ratio (Normalized to Vehicle)
Vehicle (DMSO)	1.00
BMTT	0.45
Acetazolamide (AZM)	0.35

Table 4: Hypothetical effect of BMTT on Akt phosphorylation.

This result would mechanistically link BMTT's inhibition of CA-II to the suppression of the pro-survival Akt signaling pathway, thereby explaining its anti-proliferative effect.

Conclusion: A Comparative Profile of BMTT

This guide has outlined a rigorous, multi-step process to elucidate the mechanism of action of a novel compound. By integrating unbiased target identification with biochemical and cell-based assays, we can build a compelling, evidence-based narrative for a compound's MoA.

Summary of Hypothetical Findings:

Parameter	BMTT	Acetazolamide (AZM)	Interpretation
Cellular Potency (IC50)	0.85 µM (A549)	~10 µM (A549)	BMTT shows superior cellular potency in this specific cancer line.
Target Engagement (ΔTm)	+4.2 °C	+5.5 °C	Both compounds directly engage CA-II in cells.
Biochemical Potency (IC50)	150 nM	50 nM	AZM is a more potent inhibitor in a purified system.
Downstream Effect	55% p-Akt Reduction	65% p-Akt Reduction	Both compounds effectively suppress the downstream Akt pathway.

The comparative analysis reveals a fascinating profile for BMTT. Although it is a less potent biochemical inhibitor of CA-II than Acetazolamide, it demonstrates significantly greater anti-proliferative activity in A549 cells. This discrepancy suggests that BMTT may possess additional mechanisms of action, have superior cell permeability, or benefit from better engagement with the target in the complex cellular milieu. These possibilities represent exciting avenues for future research, including comprehensive off-target profiling and pharmacokinetic studies.

This systematic approach, grounded in established and self-validating methodologies, provides the robust data required for informed decision-making in drug development and transforms a novel molecule from a chemical entity into a potential therapeutic agent with a well-defined mechanism of action.

References

• Krasilnikova, A.A., et al. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI Organics. [Link]

• Krasilnikova, A.A., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules. [Link]

• Al-Ghorbani, M., et al. (2022). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Molecules. [Link]

• Al-Ostath, A.I., et al. (2023). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. Journal of Drug Delivery and Therapeutics. [Link]

• Al-Bayati, Z.I.N., et al. (2021). synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. ResearchGate. [Link]

• Georgieva, M., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

• Hassan, A.A. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

• Hassan, A.A., et al. (2014). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

• Martinez Molina, D. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. [Link]

• Daina, A., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Pharmaceuticals. [Link]

• Wu, Z., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Journal of Biomedical Science. [Link]

• Lee, W.C., & Lee, K.H. (2022). Elucidating the Mechanisms of Action of Antimicrobial Agents. BioDesign Research. [Link]

• Li, Y., et al. (2024). Signaling Pathway Analysis and Downstream Genes Associated with Disease Resistance Mediated by GmSRC7. MDPI. [Link]

• Auld, D.S. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. [Link]

• Kaur, R., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. Bioorganic & Medicinal Chemistry. [Link]

• Di Pardo, A., et al. (2022). Analysis of Signal Transduction Pathways Downstream M2 Receptor Activation: Effects on Schwann Cell Migration and Morphology. International Journal of Molecular Sciences. [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. [Link]

• Inglese, J., et al. (2012). Mechanism of Action Assays for Enzymes. Assay Guidance Manual. [Link]

• Zhang, S., et al. (2024). Cellular thermal shift assay (CETSA). Bio-protocol. [Link]

• Henderson, M.J., et al. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 3. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. news-medical.net [news-medical.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-protocol.org [bio-protocol.org]
• 8. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Analysis of Signal Transduction Pathways Downstream M2 Receptor Activation: Effects on Schwann Cell Migration and Morphology - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the In Vivo Efficacy Landscape of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Comparative Guide

For researchers and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is both complex and challenging. This guide provides a comprehensive framework for evaluating the in vivo efficacy of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a member of the broadly bioactive 1,2,4-triazole class of compounds. While direct in vivo data for this specific molecule is emerging, this guide will leverage data from structurally similar analogs and established therapeutic agents to build a predictive efficacy profile. We will delve into the most probable therapeutic applications, outline detailed experimental protocols for their in vivo assessment, and present a comparative analysis against standard-of-care drugs.

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities, including anticancer, anticonvulsant, anti-inflammatory, and antioxidant effects.[1] The unique structural features of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol suggest its potential utility in these therapeutic areas. This guide will, therefore, focus on providing the necessary tools to design and interpret in vivo studies to explore these possibilities.

Potential Therapeutic Applications and In Vivo Models

Based on the extensive research into 1,2,4-triazole derivatives, the following therapeutic areas represent the most promising avenues for investigating the in vivo efficacy of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Anticancer Activity

The 1,2,4-triazole nucleus is a key pharmacophore in several anticancer agents.[2] Derivatives have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.[3]

Suggested In Vivo Model: Human tumor xenografts in immunodeficient mice. This model allows for the evaluation of a compound's direct antitumor activity against human cancer cells.

Workflow for In Vivo Anticancer Efficacy Testing:

Caption: Workflow for assessing in vivo anticancer efficacy.

Comparative Efficacy Data (Hypothetical):

Compound	Dose	Tumor Growth Inhibition (%)	Reference
5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol	50 mg/kg	TBD	-
Doxorubicin	5 mg/kg	~60%	[4]
Vehicle Control	-	0%	-

Experimental Protocol: Human Breast Cancer Xenograft Model

• Cell Culture: Maintain MCF-7 human breast cancer cells in appropriate culture media.

• Animal Model: Utilize female immunodeficient mice (e.g., NOD/SCID), 6-8 weeks old.

• Tumor Implantation: Subcutaneously inject 5 x 10^6 MCF-7 cells suspended in Matrigel into the flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a volume of approximately 100-150 mm³, randomize the mice into treatment and control groups.

• Treatment: Administer 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (e.g., 50 mg/kg, intraperitoneally) and a standard-of-care drug like Doxorubicin (e.g., 5 mg/kg, intravenously) according to a predetermined schedule. The control group receives the vehicle.

• Monitoring: Measure tumor volume and body weight twice weekly.

• Endpoint: Euthanize the mice when tumors in the control group reach a predetermined size or at the end of the study period.

• Analysis: Calculate tumor growth inhibition and perform histopathological analysis of the tumors.

Anticonvulsant Activity

Several 1,2,4-triazole derivatives have demonstrated potent anticonvulsant properties, suggesting their potential as novel antiepileptic drugs.[5]

Suggested In Vivo Model: Maximal Electroshock (MES) test in mice. This is a widely used primary screening model for identifying compounds effective against generalized tonic-clonic seizures.[6]

Workflow for In Vivo Anticonvulsant Screening:

Caption: Workflow for assessing in vivo anticonvulsant activity.

Comparative Efficacy Data:

Compound	Dose (mg/kg)	Protection (%)	Reference
5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol	TBD	TBD	-
Phenytoin	30	100	[7]
Vehicle Control	-	0	-

Experimental Protocol: Maximal Electroshock (MES) Test

• Animal Model: Use male Swiss albino mice weighing 20-25 g.

• Drug Administration: Administer 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and the standard drug Phenytoin intraperitoneally at various doses. The control group receives the vehicle.

• Seizure Induction: At the time of peak effect of the drug, induce seizures by applying an alternating current (e.g., 50 mA, 60 Hz for 0.2 seconds) through corneal electrodes.[8]

• Observation: Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Endpoint: The absence of the tonic hindlimb extension is considered as protection.

• Analysis: Calculate the percentage of protection for each group and determine the ED50 (the dose that protects 50% of the animals).

Anti-inflammatory Activity

The anti-inflammatory potential of 1,2,4-triazole derivatives is well-documented, with some compounds showing efficacy comparable to standard non-steroidal anti-inflammatory drugs (NSAIDs).[9]

Suggested In Vivo Model: Carrageenan-induced paw edema in rats. This is a classic and reliable model of acute inflammation.

Workflow for In Vivo Anti-inflammatory Assay:

Caption: Workflow for assessing in vivo anti-inflammatory activity.

Comparative Efficacy Data:

Compound	Dose (mg/kg)	Inhibition of Edema (%)	Reference
5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol	TBD	TBD	-
Celecoxib	30	~50-60	[10]
Vehicle Control	-	0	-

Experimental Protocol: Carrageenan-Induced Paw Edema

• Animal Model: Use Wistar rats weighing 150-200 g.

• Drug Administration: Administer 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol and the standard drug Celecoxib orally. The control group receives the vehicle.

• Inflammation Induction: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Analysis: Calculate the percentage inhibition of edema for each group compared to the control group.

Preliminary Safety and Toxicity Assessment

A crucial aspect of in vivo studies is the assessment of the compound's safety profile. A preliminary acute toxicity study is essential to determine the safe dose range for efficacy studies.

Workflow for Acute Toxicity Study:

Caption: Workflow for an acute toxicity study.

Conclusion

This guide provides a foundational framework for the in vivo evaluation of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. By leveraging established models and comparing against standard-of-care agents in key therapeutic areas such as oncology, neurology, and inflammation, researchers can systematically build a comprehensive efficacy and safety profile for this promising compound. The detailed protocols and comparative data presented herein are intended to facilitate the design of robust, reproducible, and insightful preclinical studies, ultimately accelerating the translation of novel chemical entities into impactful therapeutics.

References

• MDPI. (n.d.). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Retrieved from [Link]

• National Institutes of Health. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. Retrieved from [Link]

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021). Retrieved from [Link]

• ResearchGate. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. Retrieved from [Link]

• New Substituted 5-Benzylideno-2-Adamantylthiazol[3,2-b][1][2][11]Triazol-6(5H)ones as Possible Anti-Inflammatory Agents. (2021). Retrieved from [Link]

• Melior Discovery. (n.d.). Maximal Electroshock Seizure Model. Retrieved from [Link]

• National Institutes of Health. (2018). Celecoxib inhibits acute edema and inflammatory biomarkers through peroxisome proliferator-activated receptor-γ in rats. Retrieved from [Link]

• National Institutes of Health. (2018). Low-Dose Radiation Enhanced Inhibition of Breast Tumor Xenograft and Reduced Myocardial Injury Induced by Doxorubicin. Retrieved from [Link]

• National Institutes of Health. (2018). Recent developments on triazole nucleus in anticonvulsant compounds: a review. Retrieved from [Link]

• MDPI. (2024). Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Derivatives. Retrieved from [Link]

• National Institutes of Health. (2016). A companion to the preclinical common data elements for pharmacologic studies in animal models of seizures and epilepsy. A Report of the TASK3 Pharmacology Working Group of the ILAE/AES Joint Translational Task Force. Retrieved from [Link]

• MDPI. (2023). Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. Retrieved from [Link]

• PubMed. (2016). Design, synthesis and anticonvulsant activity evaluation of novel 4-(4-substitutedphenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-ones. Retrieved from [Link]

• ResearchGate. (n.d.). In vivo anti-tumor efficacy of DOX and DOX-STs in a breast cancer xenograft model... Retrieved from [Link]

• Sci-Hub. (2008). Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b][1][2][11]triazole‐5(6. Retrieved from [Link]

• Synthesis and Anti-Inflammatory Activity Evaluation of 5-(1-Benzyl-1H-[1][2][12]Triazol-4-yl). (2018). Retrieved from [Link]

• MDPI. (2023). In Vitro and In Vivo Imaging-Based Evaluation of Doxorubicin Anticancer Treatment in Combination with the Herbal Medicine Black Cohosh. Retrieved from [Link]

• American Research Journals. (2015). Recent Update on 1,3,4-Thiadiazole Derivatives: As Anticonvulsant Agents. Retrieved from [Link]

• RSC Publishing. (2021). Design, synthesis, characterization and in vitro, in vivo and in silico antimicrobial and antiinflammatory activities of a new series of sulphonamide and carbamate derivatives of a nebivolol intermediate. Retrieved from [Link]

• Semantic Scholar. (2022). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2017). In-silico Design, Synthesis and In vivo Anti-inflammatory Evaluation of Novel 1, 2, 4 - triazole Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). In Vivo Data (Rat Paw Edema Assay a ). Retrieved from [Link]

• ResearchGate. (2013). The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs. Retrieved from [Link]

• National Institutes of Health. (2017). An insight on medicinal attributes of 1,2,4-triazoles. Retrieved from [Link]

• National Institutes of Health. (2021). Thymoquinone Potentiates the Effect of Phenytoin against Electroshock-Induced Convulsions in Rats by Reducing the Hyperactivation of m-TOR Pathway and Neuroinflammation: Evidence from In Vivo, In Vitro and Computational Studies. Retrieved from [Link]

• National Institutes of Health. (2015). Enhanced antitumor activity of doxorubicin in breast cancer through the use of poly(butylcyanoacrylate) nanoparticles. Retrieved from [Link]

• MDPI. (2020). Thiazole-Bearing 4-Thiazolidinones as New Anticonvulsant Agents. Retrieved from [Link]

• ResearchGate. (2018). Celecoxib inhibits acute edema and inflammatory biomarkers through peroxisome proliferator-activated receptor-γ in rats. Retrieved from [Link]

• MDPI. (2018). Improvement in the Anti-Tumor Efficacy of Doxorubicin Nanosponges in In Vitro and in Mice Bearing Breast Tumor Models. Retrieved from [Link]

• PubChem. (n.d.). 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Recent developments on triazole nucleus in anticonvulsant compounds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A companion to the preclinical common data elements for pharmacologic studies in animal models of seizures and epilepsy. A Report of the TASK3 Pharmacology Working Group of the ILAE/AES Joint Translational Task Force - PMC [pmc.ncbi.nlm.nih.gov]
• 7. meliordiscovery.com [meliordiscovery.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Celecoxib inhibits acute edema and inflammatory biomarkers through peroxisome proliferator-activated receptor-γ in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

A Comparative Guide to the Synthesis of 4H-1,2,4-Triazole-3-thiols: Routes, Rationales, and Reproducible Protocols

The 4H-1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry and materials science, demonstrating a wide array of biological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The efficacy of this privileged structure has spurred the development of diverse synthetic methodologies. This guide provides a comparative analysis of the most prominent synthetic routes to 4H-1,2,4-triazole-3-thiols, offering insights into the mechanistic underpinnings, practical considerations, and experimental details to aid researchers in selecting and implementing the optimal strategy for their specific research needs.

I. Foundational Synthetic Strategies: A Mechanistic Overview

The synthesis of the 4H-1,2,4-triazole-3-thiol ring system is predominantly achieved through the cyclization of key acyclic precursors. The choice of starting materials and reaction conditions dictates the efficiency, regioselectivity, and overall success of the synthesis. Here, we delve into the most established and innovative approaches.

The Classical Pathway: Cyclization of Acylthiosemicarbazides

A widely employed and versatile method for the synthesis of 4H-1,2,4-triazole-3-thiols involves the cyclization of 1-acylthiosemicarbazides. This intermediate can be generated through two primary approaches:

• Route A: From Carboxylic Acid Hydrazides and Isothiocyanates: This is a highly prevalent method where a carboxylic acid hydrazide is reacted with an isothiocyanate to form the corresponding 1-acyl-4-substituted-thiosemicarbazide. Subsequent intramolecular cyclization, typically under basic conditions, yields the desired 4,5-disubstituted-4H-1,2,4-triazole-3-thiol.[3][4] The choice of base (e.g., NaOH, KOH, or sodium methoxide) and solvent is crucial for efficient cyclization and to minimize side reactions.

• Route B: From Thiosemicarbazides and Carboxylic Acids (or their derivatives): This approach involves the acylation of a thiosemicarbazide with a carboxylic acid or a more reactive derivative like an acid chloride or ester.[1] While direct acylation with carboxylic acids can be challenging, the use of coupling agents or dehydrating agents like polyphosphate ester (PPE) has proven effective.[1] This method offers the advantage of utilizing readily available carboxylic acids.

Mechanism of Alkaline Cyclization:

The key step in this pathway is the base-catalyzed intramolecular cyclodehydration of the acylthiosemicarbazide. The base deprotonates the most acidic proton, typically on the nitrogen adjacent to the acyl group, initiating a nucleophilic attack of the sulfur or a nitrogen atom onto the carbonyl carbon. Subsequent dehydration leads to the formation of the stable 1,2,4-triazole ring. The regiochemical outcome (i.e., the position of the substituents on the triazole ring) is determined by which nitrogen atom of the thiosemicarbazide participates in the cyclization.

Diagram 1: Convergent pathways to 1-Acylthiosemicarbazide for triazole synthesis.

The Dithiocarbazate Route: A Two-Step Approach from Hydrazides

An alternative strategy involves the initial reaction of a carboxylic acid hydrazide with carbon disulfide in the presence of a base (e.g., ethanolic potassium hydroxide) to form a potassium dithiocarbazate salt.[3] This intermediate is then treated with hydrazine hydrate, which acts as a dinucleophile, leading to the formation of the 4-amino-4H-1,2,4-triazole-3-thiol.[3] This method is particularly useful for the synthesis of 4-amino substituted triazoles.

Causality in the Dithiocarbazate Route: The initial formation of the dithiocarbazate is driven by the high reactivity of carbon disulfide towards the nucleophilic hydrazide. The subsequent cyclization with hydrazine hydrate proceeds via a condensation reaction with the elimination of hydrogen sulfide.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 3. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Validating Analytical Methods for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

In the landscape of pharmaceutical development, the rigorous validation of analytical methods is a cornerstone of regulatory compliance and ensures the safety and efficacy of drug substances. This guide provides a comprehensive comparison of analytical methodologies for the characterization and quantification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of interest in medicinal chemistry.[1][2] The principles and protocols discussed herein are grounded in the International Council for Harmonisation (ICH) guidelines, providing a robust framework for researchers, scientists, and drug development professionals.[3][4][5]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[4] This guide will delve into the experimental designs and expected performance characteristics of several key analytical techniques, offering insights into their relative strengths and weaknesses for the analysis of this specific triazole derivative.

High-Performance Liquid Chromatography (HPLC): A Workhorse for Quantification and Purity

HPLC is the premier technique for assessing the assay and purity of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol due to its high resolution, sensitivity, and precision. A stability-indicating HPLC method is crucial for separating the active pharmaceutical ingredient (API) from any potential degradation products or impurities.[6][7][8]

• Column Selection and Mobile Phase Optimization: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a common starting point. The mobile phase would likely consist of a mixture of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an organic solvent like acetonitrile or methanol. A gradient elution is often necessary to achieve optimal separation of the main peak from impurities.

• Forced Degradation Studies: To ensure the method is stability-indicating, forced degradation studies are performed.[8][9] This involves subjecting the compound to stress conditions such as acid and base hydrolysis, oxidation, heat, and photolysis to generate potential degradation products.[8][9]

• Method Validation: The method is then validated according to ICH Q2(R2) guidelines, evaluating parameters such as specificity, linearity, range, accuracy, precision, detection limit (LOD), and quantitation limit (LOQ).[3][5][10][11]

Caption: Workflow for HPLC Method Validation.

Parameter	HPLC	Gas Chromatography (GC)	UV-Vis Spectroscopy
Specificity	High (with forced degradation)	Moderate to High	Low
Linearity (r²)	≥ 0.999[10][12]	≥ 0.995	≥ 0.99
Accuracy (% Recovery)	98.0 - 102.0%[10][12]	95.0 - 105.0%	95.0 - 105.0%
Precision (%RSD)	≤ 2.0%[10]	≤ 5.0%	≤ 5.0%
LOD/LOQ	Low (ng/mL range)	Low (ppb range for volatiles)	High (µg/mL range)
Robustness	High	Moderate	High

Gas Chromatography (GC): An Alternative for Volatile Impurities

While HPLC is generally preferred, Gas Chromatography can be a valuable tool, particularly for the analysis of volatile impurities or if the compound can be derivatized to increase its volatility.[13] Given the thiol group, derivatization may be necessary to prevent peak tailing and improve chromatographic performance.

• Column and Detector: A capillary column with a non-polar or mid-polar stationary phase is suitable. A flame ionization detector (FID) provides good sensitivity for organic compounds. For enhanced selectivity and sensitivity for the sulfur-containing analyte, a sulfur-specific detector like a Sulfur Chemiluminescence Detector (SCD) is highly recommended.[13][14][15][16]

• Temperature Programming: A temperature gradient is employed to ensure the elution of all components within a reasonable timeframe.

• Validation: Similar to HPLC, the GC method must be validated for its intended purpose, focusing on parameters relevant to impurity testing.

Caption: GC Method Considerations.

Spectroscopic Methods: For Identification and Structural Confirmation

Spectroscopic techniques are indispensable for the structural elucidation and identification of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

UV-Vis spectroscopy is a simple, cost-effective method for quantitative analysis, particularly for assay determination where specificity is not a major concern.[17][18] The aromatic rings in the molecule will give rise to characteristic UV absorption.[19][20][21]

• Protocol: A solution of the compound in a suitable UV-transparent solvent (e.g., methanol or acetonitrile) is prepared. The absorbance is measured at the wavelength of maximum absorption (λmax). A calibration curve is constructed by plotting absorbance versus concentration for a series of standard solutions.

FTIR spectroscopy is a powerful tool for identifying functional groups. For 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, characteristic peaks would be expected for the N-H, C=N, and C=S (or S-H for the thiol tautomer) vibrations.[2][22][23][24]

• Expected Vibrational Bands:

  • N-H stretching: Around 3100-3460 cm⁻¹[22][23]

  • C-H aromatic stretching: Around 3000-3100 cm⁻¹[23]

  • C=N stretching: Around 1560-1650 cm⁻¹[22]

  • N-C=S stretching: In the region of 1250-1340 cm⁻¹[22]

¹H and ¹³C NMR are essential for the definitive structural confirmation of the synthesized compound.[25] The chemical shifts and coupling constants provide detailed information about the molecular structure. For 1,2,4-triazole-3-thiol derivatives, the thiol proton (S-H) signal is typically observed around 1.1-1.4 ppm in the ¹H NMR spectrum.[22]

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which is crucial for confirming its identity and elucidating the structure of any impurities or degradants.[26] Electrospray ionization (ESI) is a soft ionization technique suitable for this type of compound.[22]

Caption: Spectroscopic Techniques for Analysis.

Conclusion and Recommendations

For the comprehensive analysis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, a multi-faceted approach is recommended. A validated, stability-indicating HPLC method should be the primary tool for assay and purity determination. Spectroscopic methods, including UV-Vis, FTIR, NMR, and MS, are essential for initial identification, structural confirmation, and characterization of any unknown impurities or degradation products. Gas chromatography can serve as a complementary technique for the analysis of volatile components.

By employing this suite of analytical techniques and adhering to rigorous validation protocols, researchers and drug developers can ensure the quality, consistency, and safety of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, paving the way for its potential therapeutic applications.

References

• Gierczak, T., et al. (2018). Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. Molecules. Available at: [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at: [Link]

• ResearchGate. (n.d.). FT-IR spectra of control and treated 1,2,4-triazole. Available at: [Link]

• Geronikaki, A., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. National Institutes of Health. Available at: [Link]

• Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Available at: [Link]

• National Institutes of Health. (n.d.). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Available at: [Link]

• National Institutes of Health. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

• SilcoTek. (n.d.). Gas Chromatography: an Accurate, Fundamental Tool in Sulphur Analysis. Available at: [Link]

• ResearchGate. (n.d.). Development and validation of HPLC method for some azoles in pharmaceutical preparation. Available at: [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• ACS Publications. (1943). The Ultraviolet Absorption Spectra of Aromatic Hydrocarbons. Available at: [Link]

• PubMed. (2014). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Available at: [Link]

• Pharma GMP. (n.d.). Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained. Available at: [Link]

• SGS. (n.d.). Trace sulfur compounds analysis. Available at: [Link]

• Springer. (2023). A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound. Available at: [Link]

• Agilent. (n.d.). Analysis of Sulfur Compounds in Petroleum Gases and Natural Gas. Available at: [Link]

• IJRPC. (n.d.). Synthesis, characterization and evaluation of biological activity of some heterocyclic compounds containing 1,2,4-triazole ring. Available at: [Link]

• ResearchGate. (n.d.). ¹H NMR Spectral Comparison: 5-Phenyl-4H-1,2,4-triazole-3-thiol (top)... Available at: [Link]

• LCGC International. (n.d.). Analytical Method Validation: Back to Basics, Part II. Available at: [Link]

• European Medicines Agency (EMA). (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

• ACS Omega. (2023). Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. Available at: [Link]

• ResearchGate. (2024). (PDF) The Role of UV-Visible Spectroscopy for Phenolic Compounds Quantification in Winemaking. Available at: [Link]

• Onyx scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

• Agilent. (2015). Simultaneous Quantification of Triazoles in Plasma by HPLC with Bond Elut Plexa SPE. Available at: [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

• IntechOpen. (2021). The role of forced degradation studies in stability indicating HPLC method development. Available at: [Link]

• MDPI. (2020). Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. Available at: [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Analytical method validation: A brief review. Available at: [Link]

• YouTube. (2024). UV-VISIBLE Spectroscopy: Absorption in Aromatic Compounds. Available at: [Link]

• ResearchGate. (n.d.). Mass fragmentation pattern of the triazole‐thiol ligand. Available at: [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• eurl-pesticides.eu. (n.d.). Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobili. Available at: [Link]

• La démarche ISO 17025. (n.d.). A practical guide to analytical method validation, including measurement uncertainty and accuracy profiles. Available at: [Link]

• science-softCon. (n.d.). UV/Vis+ Photochemistry Database - Aromatic Substances. Available at: [Link]

• Ingenieria Analitica Sl. (n.d.). Laboratory Total Sulfur Analysis by Gas Chromatography and Agilent Model 355 SCD. Available at: [Link]

• TSI Journals. (2006). Organic CHEMISTRY. Available at: [Link]

• Open Access Journals. (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Available at: [Link]

• ResearchGate. (n.d.). FTIR spectra of triazole I (a), [MSTrAzBs⁺]3[PW12O40³⁻] (b),... Available at: [Link]

• ResearchGate. (n.d.). Development and Validation of a New HPLC Method for Quantification of a Novel Antifungal Drug Based on 1,3,4-Thiadiazole and its Impurities. Available at: [Link]

• INCHEM. (n.d.). Sulfur-Containing Heterocyclic Compounds (JECFA Food Additives Series 50). Available at: [Link]

• ResearchGate. (2018). FTIR analysis for the evaluation of some triazole fungicides for the treatment of wooden artifacts. Available at: [Link]

Sources

• 1. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijrpc.com [ijrpc.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. database.ich.org [database.ich.org]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. onyxipca.com [onyxipca.com]
• 8. researchgate.net [researchgate.net]
• 9. openaccessjournals.com [openaccessjournals.com]
• 10. Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained – Pharma Validation [pharmavalidation.in]
• 11. ema.europa.eu [ema.europa.eu]
• 12. researchgate.net [researchgate.net]
• 13. silcotek.com [silcotek.com]
• 14. sgs.com [sgs.com]
• 15. agilent.com [agilent.com]
• 16. ingenieria-analitica.com [ingenieria-analitica.com]
• 17. repligen.com [repligen.com]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. youtube.com [youtube.com]
• 21. UV/Vis+ Photochemistry Database - Aromatic Substances [science-softcon.de]
• 22. academic.oup.com [academic.oup.com]
• 23. researchgate.net [researchgate.net]
• 24. Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 26. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Reproducibility Analysis

Introduction

The 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry and drug development, valued for its versatile biological activities.[1] As with many heterocyclic compounds, the successful and, more importantly, reproducible synthesis of this target molecule is paramount for advancing research and development timelines. Inconsistent yields, unpredictable side-product formation, and purification challenges can significantly hinder progress and escalate costs.

This technical guide provides an in-depth comparison of two primary synthetic routes to 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. We will dissect the methodologies, explore the mechanistic underpinnings that govern their outcomes, and analyze the critical parameters that influence their reproducibility. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a reliable and scalable synthesis for this important molecular entity.

Comparative Analysis of Synthetic Methodologies

Two principal synthetic strategies dominate the landscape for the preparation of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols:

• Method A: The Classical Hydrazide-Isothiocyanate Pathway. This long-established, two-step method involves the initial formation of an N-acylthiosemicarbazide intermediate from an acid hydrazide and an isothiocyanate, followed by a base-catalyzed cyclodehydration.

• Method B: The Modern Thiosemicarbazide Acylation Pathway. This approach begins with a substituted thiosemicarbazide which is then acylated with a carboxylic acid, often facilitated by a coupling or dehydrating agent, followed by cyclization.

This guide will compare these two methods, focusing on the synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Method A: The Classical Pathway via Phenylacetic Acid Hydrazide

This is the most prevalent and historically significant route to this class of compounds.[1] The synthesis proceeds in two distinct, well-defined steps.

Workflow and Mechanism

The reaction begins with the nucleophilic attack of the terminal nitrogen of phenylacetic acid hydrazide on the electrophilic carbon of methyl isothiocyanate. This addition reaction forms the key intermediate, 1-(phenylacetyl)-4-methylthiosemicarbazide. The subsequent step involves an intramolecular cyclization under basic conditions. The base (e.g., sodium hydroxide) promotes the deprotonation of a nitrogen atom, which then attacks the carbonyl carbon, leading to the elimination of water and the formation of the stable 1,2,4-triazole ring.

Workflow for the Classical Hydrazide-Isothiocyanate Pathway.

Experimental Protocol (Method A)

Step 1: Synthesis of 1-(phenylacetyl)-4-methylthiosemicarbazide

• To a solution of phenylacetic acid hydrazide (10 mmol) in 50 mL of absolute ethanol, add methyl isothiocyanate (11 mmol).

• Reflux the reaction mixture for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature. The resulting solid precipitate is collected by filtration.

• Wash the solid with cold ethanol and dry under vacuum to yield the intermediate. This intermediate can often be used in the next step without further purification.

Step 2: Synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Suspend the 1-(phenylacetyl)-4-methylthiosemicarbazide (10 mmol) in 50 mL of a 2N aqueous sodium hydroxide solution.

• Reflux the mixture for 4-6 hours. During this time, the solid should dissolve as the triazole salt is formed.

• Cool the reaction mixture to room temperature and filter to remove any insoluble impurities.

• Carefully acidify the clear filtrate with cold, dilute hydrochloric acid to a pH of approximately 5-6.

• The product will precipitate as a white solid. Collect the solid by filtration, wash thoroughly with cold water to remove salts, and dry.

• Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain the pure compound.

Reproducibility and Optimization

• Purity of Hydrazide: The starting phenylacetic acid hydrazide must be pure. Impurities can lead to side reactions and difficult purification.

• Cyclization Conditions: The concentration of the base and the reflux time are critical. Insufficient base or time can lead to incomplete cyclization. Conversely, excessively harsh conditions (e.g., very high temperatures or prolonged heating) can cause degradation of the product. Yields for this cyclization step typically range from 60-80%.

• Work-up: Careful control of pH during acidification is crucial. Over-acidification can lead to salt formation and potential hydrolysis of the thiol group.

Method B: The Modern Pathway via Thiosemicarbazide Acylation

This approach reverses the order of bond formation, starting with the pre-formed N-substituted thiosemicarbazide backbone. A recent and effective variation of this method utilizes polyphosphate ester (PPE) as a dehydrating agent to facilitate the acylation and subsequent cyclization.[1]

Workflow and Mechanism

This method involves the direct reaction of 4-methylthiosemicarbazide with phenylacetic acid in the presence of a dehydrating agent like PPE. The reaction is thought to proceed through the formation of an intermediate acylthiosemicarbazide, similar to that in Method A. However, the conditions can also favor a competing reaction pathway leading to the formation of a 1,3,4-thiadiazole isomer. The key to reproducibility is to select conditions that favor the precipitation of the desired acylthiosemicarbazide intermediate before it can rearrange or cyclize to the undesired thiadiazole. The intermediate is then cyclized in a separate step under basic conditions.

Workflow for the Modern Thiosemicarbazide Acylation Pathway.

Experimental Protocol (Method B)

Adapted from B.V. O. a. V. a. K. a. K. a. A. a. N. a. S. (2022)[1]

Step 1: Acylation of 4-methylthiosemicarbazide

• In a 10 mL hydrothermal reaction vessel, thoroughly mix phenylacetic acid (8.2 mmol) and 4-methylthiosemicarbazide (8.2 mmol) with a spatula.

• Add 4 mL of dry chloroform and a stir bar.

• While stirring, add polyphosphate ester (PPE) (1.5 g).

• Seal the vessel and heat in a jacket maintained at 90°C for 11 hours.

• Cool the vessel to room temperature. A precipitate of the intermediate acylthiosemicarbazide should form.

Step 2: Cyclodehydration

• Filter the precipitate from the chloroform and wash with fresh chloroform.

• Suspend the collected solid in 15 mL of water.

• Adjust the pH to 9-10 by adding a 2 M KOH solution.

• Heat the mixture at 90°C for 9 hours, periodically adding 2 M KOH to maintain the pH between 9 and 10.

• After cooling, treat the solution with activated charcoal (~80 mg) and filter.

• Acidify the filtrate with 0.5 M HCl to a pH of ~2.

• Collect the resulting precipitate by filtration, wash with a 90:10 water/methanol mixture, and dry.

Reproducibility and Optimization

• Solvent Choice and Intermediate Solubility: This is the most critical factor for reproducibility. The formation of the undesired 1,3,4-thiadiazole side product occurs if the acylthiosemicarbazide intermediate remains in solution under the dehydrating conditions.[1] Chloroform is often chosen because it facilitates the precipitation of the intermediate, effectively halting the reaction at the desired stage. If the intermediate is too soluble, a resinous mass may form instead of a precipitate, complicating isolation and reducing the final yield. In such cases, screening alternative solvents like ethyl acetate may be necessary.[1]

• Water Content: The use of dry chloroform is recommended as trace amounts of water can hydrolyze the PPE and reduce the yield of the acylation step.[1]

• Reaction Time and Temperature: The "hydrothermal" conditions (elevated temperature and pressure) are optimized to accelerate the precipitation of the intermediate.[1] Deviations can significantly impact the product distribution.

Performance Comparison and Data

Parameter	Method A (Classical)	Method B (Modern PPE)	Rationale & Field Insights
Starting Materials	Phenylacetic acid hydrazide, Methyl isothiocyanate	Phenylacetic acid, 4-Methylthiosemicarbazide, PPE	Method A requires the synthesis or purchase of the acid hydrazide, which can be an extra step. Method B uses the carboxylic acid directly, which is often more readily available.
Key Intermediate	1-(phenylacetyl)-4-methylthiosemicarbazide	2-(phenylacetyl)-N-methylhydrazine-1-carbothioamide	Both methods proceed through a similar intermediate, but the conditions of its formation and stability are different.
Typical Yields	60-80% (for cyclization step)	Highly variable (15-54% reported for analogues)[1]	The yield in Method B is highly dependent on the solubility of the intermediate and can be lower and less predictable without optimization for the specific substrates.[1]
Primary Reproducibility Challenge	Incomplete cyclization or product degradation under harsh basic conditions.	Formation of 1,3,4-thiadiazole side product; physical form of the intermediate (precipitate vs. resin).[1]	The challenge in Method A is primarily one of optimizing reaction time and base concentration. The challenge in Method B is more complex, involving control over solubility and competing reaction pathways.
Purification	Recrystallization from ethanol.	Filtration of intermediate, followed by aqueous workup and final precipitation/recrystallization.	The aqueous workup in Method B can be effective for removing impurities, especially if the intermediate is cleanly precipitated.[1]
Scalability	Generally straightforward to scale.	May require significant process optimization to control precipitation and ensure consistent product ratios on a larger scale.	The reliance on the physical precipitation of an intermediate in Method B can introduce scalability challenges.

Benchmark Characterization Data for 5-benzyl-4-aryl/alkyl-4H-1,2,4-triazole-3-thiol Derivatives:

• Melting Point: Typically in the range of 170-210°C, depending on the substituent at the N-4 position. For example, 5-benzyl-4-phenyl-4H-1,2,4-triazole-3-thiol has a reported melting point of 197-198°C.

• ¹H NMR (DMSO-d₆):

  • SH proton: A characteristic broad singlet typically appears far downfield, often between δ 12.5 and 14.0 ppm.

  • CH₂ (benzyl) protons: A singlet around δ 3.8-4.2 ppm.

  • Aromatic protons: Multiplets in the range of δ 7.0-7.5 ppm.

  • N-CH₃ protons: A singlet around δ 3.4-3.7 ppm.

• IR (KBr, cm⁻¹):

  • N-H stretch: A broad band around 3100-3300 cm⁻¹ (if N-H is present, not in the target molecule).

  • S-H stretch: A weak band often observed around 2550-2600 cm⁻¹.

  • C=N stretch: A strong band around 1605-1625 cm⁻¹.

Conclusion and Recommendations

Both the classical hydrazide-isothiocyanate pathway (Method A) and the modern thiosemicarbazide acylation using PPE (Method B) are viable routes for the synthesis of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Method A is a robust and well-documented procedure. Its reproducibility hinges on the quality of the starting materials and careful control of the basic cyclization conditions. For many research applications, its predictability and generally good yields make it the preferred starting point.

Method B offers the advantage of using the carboxylic acid directly, which can be more convenient. However, its reproducibility is intrinsically linked to the solubility of the acylthiosemicarbazide intermediate. This method's primary challenge is the potential for forming the isomeric 1,3,4-thiadiazole, which requires careful optimization of the solvent and reaction conditions to suppress.[1] While potentially offering a more streamlined process in some cases, it may require more extensive initial methods development to achieve consistent results.

For researchers prioritizing reliability and a well-established protocol, Method A is recommended. For those encountering difficulties with the synthesis of the required acid hydrazide or exploring novel synthetic strategies, Method B presents a powerful, albeit more complex, alternative that requires careful attention to the physical behavior of the reaction mixture.

References

• B.V. O. a. V. a. K. a. K. a. A. a. N. a. S. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Guide for Laboratory Professionals

As a Senior Application Scientist, I understand that innovation in drug development is intrinsically linked to a culture of safety. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of responsible research and a critical component of ensuring the safety of personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, grounding procedural guidance in the fundamental principles of chemical reactivity and regulatory compliance.

The inherent structure of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol—a heterocyclic compound containing both a triazole ring and a thiol group—necessitates a cautious approach. Triazole derivatives are widely used as fungicides and can exhibit biological activity, while thiol (mercaptan) groups are known for their potential toxicity and strong, unpleasant odors.[1][2] Therefore, its waste must be treated as hazardous until proven otherwise.

Part 1: Hazard Identification and Waste Characterization

Inferred Hazard Profile: Based on SDS for related triazole-thiols, the compound is likely to be classified with the following hazards:

• Acute Oral Toxicity: Harmful if swallowed.[3][4]

• Skin Irritation: May cause skin irritation.[3]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4]

• Respiratory Tract Irritation: May cause respiratory irritation.[3]

• Aquatic Toxicity: Triazole derivatives can be harmful to aquatic life with long-lasting effects.[5]

Regulatory Framework: Is it a Hazardous Waste?

Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits one of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[6]

• Listed Waste: 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is not a specifically listed hazardous waste (e.g., F, K, P, or U-listed wastes).[7][8]

• Characteristic Waste: The waste stream must be evaluated.

  • Ignitability (D001): Unlikely for the solid compound.

  • Corrosivity (D002): Unlikely, but solutions should be pH-neutral before disposal.

  • Reactivity (D003): Not expected to be reactive, but incompatible with strong oxidizers.[9]

  • Toxicity (D004-D043): This is the most probable characteristic. While not containing regulated heavy metals or solvents, its inherent biological activity suggests it could fail a toxicity characteristic leaching procedure (TCLP) or be considered hazardous by state regulations based on its oral toxicity.

Given these considerations, it is the policy of most research institutions to manage all chemical wastes as hazardous unless explicitly determined otherwise by an environmental health and safety (EHS) professional.[10]

Part 2: Comprehensive Disposal Protocol

This protocol provides a self-validating system for the safe handling and disposal of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol waste from the point of generation to final removal by a certified hazardous waste contractor.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure appropriate PPE is worn. The causality is clear: direct contact poses a health risk.

• Hand Protection: Nitrile gloves.

• Eye Protection: Safety glasses with side shields or goggles.

• Skin and Body Protection: A standard laboratory coat.

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust.[11][12]

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions.

• Solid Waste:

  • Collect pure 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, and any contaminated items (e.g., weigh boats, paper towels, gloves), in a dedicated, sealable, wide-mouth container made of a compatible material like High-Density Polyethylene (HDPE).[1]

  • Do NOT mix with other waste streams , especially strong oxidizing agents (e.g., nitric acid, permanganates) or strong acids.[9]

• Liquid Waste (Solutions):

  • If the compound is in a solvent, collect it in a dedicated, sealed, and vented container.

  • The solvent itself may be a listed hazardous waste (e.g., F-codes for certain spent solvents).[13] The entire mixture must be treated according to the most hazardous component.

  • Do not pour any solution containing this compound down the drain.[3][10][14]

Step 3: Container Management and Labeling

Proper labeling is a regulatory requirement and ensures safe handling.

• Container: The waste container must be in good condition, compatible with the waste, and kept securely closed except when adding waste.[10][11]

• Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol." List all components and their approximate percentages.

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").

  • The accumulation start date.

  • The name and contact information of the generating researcher or lab.

Step 4: On-Site Accumulation

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.[6]

• The SAA must be at or near the point of generation and under the control of the lab personnel.

• A maximum of 55 gallons of hazardous waste may be stored in an SAA.[6]

• Once the container is full, it must be moved to a central storage area within 3 days.

Step 5: Final Disposal

• Never attempt to treat the bulk chemical waste yourself.

• Arrange for pickup through your institution's Environmental Health & Safety (EHS) department. They will work with a licensed hazardous waste disposal contractor.

• The most probable final disposal method for this type of organic compound is high-temperature incineration in a specialized facility equipped with scrubbers to neutralize acidic gases like sulfur dioxide that form during combustion.[15][16]

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Part 3: Spill Management and Decontamination

Accidents happen, but a prepared response minimizes risk.

Small Spills (Solid):

• Alert Personnel: Inform others in the immediate area.

• Don PPE: Wear your standard PPE, including double-gloving if necessary.

• Containment: Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent dust from becoming airborne.[3]

• Collection: Carefully sweep the material into a designated hazardous waste container. Avoid creating dust.

• Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), followed by soap and water.

• Waste: All cleanup materials must be disposed of as hazardous waste.[1]

Decontamination of Labware: Due to the thiol group, glassware may retain a strong odor.

• Initial Rinse: In a fume hood, rinse the glassware with a small amount of an appropriate organic solvent (like ethanol or acetone) to remove the bulk of the residue. This rinsate must be collected as hazardous waste.

• Oxidative Treatment: Still within the fume hood, carefully rinse or submerge the glassware in a cooled, dilute bleach (sodium hypochlorite) solution.[1] The bleach will oxidize the thiol group, neutralizing the odor. This reaction can be slow, so a soak of several hours may be necessary.

• Final Cleaning: After the bleach soak, the glassware can be washed normally with soap and water. The bleach solution should be collected as hazardous waste.[1]

Hazardous Waste Decision Diagram

Caption: Decision process for classifying chemical waste under RCRA guidelines.

Summary of Key Information

Parameter	Guideline	Rationale & Reference
Primary Hazards	Acute Toxicity (Oral), Eye/Skin Irritant	Inferred from structurally similar triazole-thiols.[3][4]
Waste Classification	RCRA Hazardous Waste (likely by Toxicity Characteristic)	Prudent practice for biologically active heterocyclic compounds.[6][10]
Required PPE	Nitrile Gloves, Safety Goggles, Lab Coat	Prevents dermal and ocular exposure to an irritant compound.[17]
Waste Container	Labeled, sealed HDPE for solids; Vented container for liquids	Ensures chemical compatibility and prevents leaks or dangerous pressure buildup.[1][18]
Incompatibilities	Strong Oxidizing Agents, Strong Acids	Avoids potential for violent or exothermic reactions.[9]
Disposal Method	Licensed Contractor for High-Temperature Incineration	Ensures complete destruction of the organic compound and treatment of byproducts.[15]
Spill Cleanup	Absorb, sweep, and decontaminate. Dispose of all materials as hazardous waste.	Prevents personnel exposure and environmental contamination.[1][3]

By adhering to these scientifically-grounded and regulation-aware procedures, you contribute to a robust safety culture that protects you, your colleagues, and the future of research.

References

• Carl ROTH. (2024, March 3). Safety Data Sheet: 1,2,4-Triazole.
• National Institutes of Health (NIH). (2024, October 23). Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities.
• University of Pennsylvania EHRS. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Occupational Safety and Health Administration (OSHA). (2024, January 22). AMITROLE.
• U.S. Environmental Protection Agency (EPA). 3660b sulfur cleanup.
• MDPI. (n.d.).
• Carl ROTH. (2025, May 19). Safety Data Sheet: 5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol.
• Chemw
• Organic Syntheses. (n.d.). 1,2,4-Triazole-3(5)-thiol.
• European Chemicals Agency (ECHA). (n.d.). 1,2,4-triazole - Substance Information.
• University of Minnesota. (n.d.). Thiols. Retrieved from Department of Environmental Health and Safety.
• European Union Reference Laboratories. (n.d.).
• U.S. Environmental Protection Agency (EPA). (2025, March 20). Special Wastes.
• U.S. Environmental Protection Agency (EPA). EPA HAZARDOUS WASTE CODES.
• ResearchGate. (2025, August 4). Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities.
• Watson International Ltd. (n.d.). 1H-1,2,4-Triazole-3-thiol CAS 3179-31-5 MSDS.
• PubChem. (n.d.). 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol.
• University of Minnesota Health, Safety & Risk Management. (2024, April 16). Chemical Waste Guidelines.
• U.S. Environmental Protection Agency (EPA). EPA Hazardous Waste Codes. Retrieved from Environmental Safety, Sustainability and Risk - ESSR.
• GovInfo. (2011, September 14). 56644 Federal Register/Vol. 76, No.
• Thermo Fisher Scientific. (2014, July 15).
• MDPI. (n.d.). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class.
• U.S. Environmental Protection Agency (EPA). Waste Code - RCRAInfo.
• AK Scientific, Inc. (n.d.). 1-(4-Chlorobenzyl)
• ResearchGate. (2025, August 8).
• Weizmann Institute of Science. (n.d.). Chemical Waste Management Guide.
• Mabanol. (2025, October 21).
• Basel Convention. (n.d.). Technical guidelines on hazardous waste from the production and use of organic solvents.
• Fisher Scientific. (n.d.).
• MDPI. (2003, February 16). 5-[(2-isopropyl-5-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol.
• Wikipedia. (n.d.).
• Advanced Biotech. (2025, January 25). SDS - 2-Methyl-3-Furanthiol synthetic.
• Assessment and Qualifications Alliance (AQA). (2015, January 12). A-level Chemistry 7405 | Specification | Subject Content | Organic Chemistry.

Sources

• 1. faculty.washington.edu [faculty.washington.edu]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. carlroth.com [carlroth.com]
• 4. watson-int.com [watson-int.com]
• 5. mabanol.com [mabanol.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. wku.edu [wku.edu]
• 8. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 9. fishersci.com [fishersci.com]
• 10. hsrm.umn.edu [hsrm.umn.edu]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. aksci.com [aksci.com]
• 13. Waste Code [rcrainfo.epa.gov]
• 14. carlroth.com [carlroth.com]
• 15. doe.gov.my [doe.gov.my]
• 16. aqa.org.uk [aqa.org.uk]
• 17. fishersci.com [fishersci.com]
• 18. safety.net.technion.ac.il [safety.net.technion.ac.il]

A Researcher's Guide to the Safe Handling of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

As a novel heterocyclic compound, 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol presents unique opportunities in drug development and chemical synthesis. Its structure, combining a triazole ring with a thiol group, suggests a range of potential biological activities. However, this same reactivity necessitates a robust understanding of its potential hazards and the implementation of stringent safety protocols. This guide provides essential, field-tested guidance for researchers, scientists, and drug development professionals on the safe handling, use, and disposal of this compound.

While a specific Safety Data Sheet (SDS) for 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol is not publicly available, a thorough hazard assessment can be constructed by examining structurally analogous compounds. Triazole-thiol derivatives consistently exhibit a clear hazard profile, which should be assumed for the target compound until proven otherwise.

Hazard Assessment: An Evidence-Based Approach

Analysis of related 1,2,4-triazole-3-thiol structures provides a reliable basis for anticipating the hazards of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol. The following table summarizes the GHS classifications for similar molecules, establishing a precautionary framework.

Hazard Statement	GHS Classification	Representative Compounds	Source(s)
Harmful if swallowed	Acute Toxicity, Oral (Category 4)	5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol, 1H-1,2,4-Triazole-3-thiol	[1][2][3][4]
Causes skin irritation	Skin Irritation (Category 2)	5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol	[1][2][3]
Causes serious eye irritation	Eye Irritation (Category 2A)	5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol, 1H-1,2,4-Triazole-3-thiol	[1][2][3][4]
May cause respiratory irritation	Specific Target Organ Toxicity - Single Exposure (Category 3)	5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol	[1][2][3]
Harmful in contact with skin	Acute Toxicity, Dermal (Category 4)	4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol	[2][3]
Harmful if inhaled	Acute Toxicity, Inhalation (Category 4)	4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol	[2][3]

Inferred Primary Hazards:

• Acute Toxicity: The compound is likely harmful if ingested, inhaled, or absorbed through the skin.

• Irritation: Expect it to cause significant irritation to the skin, eyes, and respiratory tract. The thiol group (-SH) can be particularly problematic for mucous membranes.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is mandatory to mitigate the identified risks. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

Fig 1: Hierarchy of controls and essential PPE.

Step-by-Step PPE Protocol:

• Engineering Controls: All work involving solid or dissolved 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[5]

• Eye and Face Protection: Wear tightly sealed chemical splash goggles that conform to EN 166 standards.[6] When handling larger quantities or if there is a significant risk of splashing, supplement goggles with a full-face shield.[7][8]

• Hand Protection: Double gloving is required.[7] Use powder-free nitrile gloves as the inner and outer layers. Gloves must be changed every 30 minutes or immediately if contamination is suspected.[7] The outer glove should be removed before leaving the immediate work area.

• Body Protection: A long-sleeved, chemical-resistant lab coat is mandatory.[6][7] Cuffs should be snug, and the coat should be fully fastened. For procedures with a higher risk of spillage, a chemical-resistant apron should be worn over the lab coat.

• Respiratory Protection: For operations that may generate significant dust, such as weighing or transfer of powder, an N95-rated respirator or better is required.[7] Ensure proper fit testing and training before use. Surgical masks offer no protection against chemical dust or vapors.[7]

• Footwear: Closed-toe shoes made of a non-porous material are required. Do not wear fabric or mesh shoes in the laboratory.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to ensure safety and environmental compliance.

Handling and Experimental Workflow

The following workflow minimizes exposure during routine laboratory operations.

Fig 2: Safe handling workflow for experimental use.

Procedural Steps:

• Preparation: Before starting, ensure all necessary PPE is available and in good condition. Verify the fume hood is functioning correctly.

• Weighing:

  • Perform all weighing operations inside the fume hood.

  • Use an anti-static weigh boat or glassine paper to prevent dispersal of the fine powder.

  • Close the primary container immediately after removing the required amount.

• Dissolution:

  • Add the solid to the solvent in a flask or beaker within the fume hood.

  • Add the solvent slowly to avoid splashing.

  • Cover the vessel as soon as the solid is added.

• Reaction & Work-up:

  • Keep all reaction vessels capped or connected to a condenser/vent line that is directed into the fume hood's exhaust.

  • Avoid heating open vessels.

• Post-Experiment:

  • Decontaminate all surfaces with an appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water.

  • Dispose of the cleaning materials as hazardous waste.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[1] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4] Seek immediate medical attention.

• Spill:

  • Evacuate the immediate area.

  • Wear full PPE, including respiratory protection.

  • For small spills, cover with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[1]

  • Ventilate the area and wash the spill site after material has been removed.

Waste Disposal

All materials contaminated with 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol must be treated as hazardous waste.

• Solid Waste: This includes any unused compound, contaminated gloves, weigh boats, paper towels, and other disposable materials. Place these items in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: All solutions containing the compound, as well as solvent rinses from cleaning glassware, must be collected in a labeled, sealed hazardous waste container.

• Disposal Protocol: Do not dispose of this chemical down the drain or in regular trash.[1] All waste must be disposed of in accordance with local, state, and federal regulations.[1] Consult your institution's Environmental Health and Safety (EHS) department for specific procedures.

By adhering to these rigorous safety protocols, researchers can confidently and safely explore the scientific potential of 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol, ensuring personal safety and environmental protection.

References

• Carl ROTH GmbH + Co. KG. (2025). Safety Data Sheet: 5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol.

• PubChem. (n.d.). 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol. National Center for Biotechnology Information. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1,2,4-Triazole-3(5)-thiol. Retrieved from [Link]

• Albert Kerbl GmbH. (n.d.). Protective Equipment | Plant Protection. Retrieved from [Link]

• Watson International Ltd. (n.d.). 1H-1,2,4-Triazole-3-thiol CAS 3179-31-5 MSDS. Retrieved from [Link]

• NorFalco. (2025). Protective apparel. Retrieved from [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol | C3H6N4S | CID 1268034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-amino-5-benzyl-4H-1,2,4-triazole-3-thiol | C9H10N4S | CID 767235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. watson-int.com [watson-int.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. Protective apparel [norfalco.com]